Linalyl benzoate

• CAS: 126-64-7

Core Science & Biosynthesis

Linalyl benzoate chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) is a naturally occurring ester, found in the essential oils of plants such as ylang-ylang and tuberose. It is a monoterpenoid recognized for its characteristic floral, balsamic, and fruity aroma.[1] This technical guide provides an in-depth overview of the chemical properties, structure, synthesis, and analysis of linalyl benzoate, tailored for professionals in research and drug development.

Chemical Properties and Structure

Linalyl benzoate is a combustible liquid that is insoluble in water but soluble in organic solvents and oils.[2] Its key chemical and physical properties are summarized in the tables below.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₇H₂₂O₂	[3][4]
Molecular Weight	258.36 g/mol	[3]
Boiling Point	213 °C (lit.)	[1][3]
Density	0.98 g/mL at 25 °C (lit.)	[1][3]
Refractive Index	n20/D 1.508 (lit.)	[1][3]
Flash Point	>230 °F (>110 °C)	[1][3]
logP	6.14	[3]

Identification and Structure

Identifier	Value
IUPAC Name	3,7-dimethylocta-1,6-dien-3-yl benzoate
CAS Number	126-64-7
PubChem CID	31353
SMILES	CC(=CCCC(C)(C=C)OC(=O)C1=CC=CC=C1)C
InChI	InChI=1S/C17H22O2/c1-5-17(4,13-9-10-14(2)3)19-16(18)15-11-7-6-8-12-15/h5-8,10-12H,1,9,13H2,2-4H3
InChIKey	BTJXBZZBBNNTOV-UHFFFAOYSA-N

Linalyl benzoate is classified as an aromatic monoterpenoid and a benzoic acid ester.[5] Its structure consists of a benzoate group attached to a linalool (B1675412) moiety.

Chemical Structure Diagram

Caption: Chemical structure of linalyl benzoate.

Experimental Protocols

Synthesis of Linalyl Benzoate

Linalyl benzoate can be synthesized via the esterification of linalool with benzoyl chloride in the presence of a base like pyridine (B92270), which acts as a catalyst and scavenger for the HCl byproduct.

Materials:

• Linalool

• Benzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (B109758) (anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve linalool in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath.

• Add pyridine to the cooled solution.

• Slowly add benzoyl chloride dropwise from the dropping funnel to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours (e.g., 4-12 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude linalyl benzoate.

Purification of Linalyl Benzoate

The crude product can be purified by fractional distillation under reduced pressure or by column chromatography.

Fractional Distillation:

• Apparatus: A standard fractional distillation setup with a vacuum pump.

• Procedure: Heat the crude linalyl benzoate under reduced pressure. Collect the fraction that distills at the boiling point of linalyl benzoate (approximately 184-185 °C at 15 mmHg).

Column Chromatography:

• Stationary Phase: Silica (B1680970) gel.

• Mobile Phase: A non-polar/polar solvent system, such as a gradient of ethyl acetate (B1210297) in hexanes.

• Procedure:

  • Pack a chromatography column with a slurry of silica gel in the initial, least polar eluent.

  • Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

  • Elute the column with the solvent system, gradually increasing the polarity.

  • Collect fractions and monitor them by TLC to identify the fractions containing pure linalyl benzoate.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

• Objective: To determine the purity of linalyl benzoate and identify any impurities.

• Sample Preparation: Dilute a small amount of the purified linalyl benzoate in a suitable solvent, such as dichloromethane or ethyl acetate.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Typical GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10 °C/min.

  • Carrier Gas: Helium.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify linalyl benzoate based on its retention time and the fragmentation pattern of its mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To confirm the chemical structure of linalyl benzoate.

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: A ¹H and ¹³C NMR spectrometer (e.g., 400 or 500 MHz).

• Data Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra.

• Expected ¹³C NMR Spectral Data (Reference): The carbonyl carbon of the ester is expected around δ 165-167 ppm. The aromatic carbons would appear in the δ 128-133 ppm range. The carbons of the linalyl moiety would be observed at various shifts depending on their chemical environment.

Infrared (IR) Spectroscopy:

• Objective: To identify the functional groups present in linalyl benzoate.

• Sample Preparation: The spectrum can be obtained from a neat liquid sample placed between two salt plates (e.g., NaCl or KBr).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Expected Peak Assignments:

  • ~3080-3030 cm⁻¹: C-H stretching of the aromatic and vinyl groups.

  • ~2970-2850 cm⁻¹: C-H stretching of the aliphatic groups.

  • ~1720 cm⁻¹: C=O stretching of the ester group.

  • ~1600, 1450 cm⁻¹: C=C stretching of the aromatic ring.

  • ~1270, 1110 cm⁻¹: C-O stretching of the ester group.

Signaling Pathways and Experimental Workflows

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of linalyl benzoate.

Analytical Workflow

Caption: Workflow for the analytical characterization of linalyl benzoate.

References

• 1. Showing Compound Linalyl benzoate (FDB002295) - FooDB [foodb.ca]
• 2. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 3. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Linalyl benzoate (C17H22O2) [pubchemlite.lcsb.uni.lu]
• 5. rsc.org [rsc.org]

Linalyl Benzoate: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Linalyl benzoate (B1203000) (CAS No: 126-64-7; IUPAC Name: 3,7-dimethylocta-1,6-dien-3-yl benzoate) is a naturally occurring ester with significant potential in the pharmaceutical and cosmetic industries. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and biological activities. Detailed experimental protocols for its synthesis and antimicrobial evaluation are presented, alongside a thorough compilation of its physicochemical and toxicological data. Furthermore, this guide elucidates the potential anti-inflammatory mechanism of action, drawing from the established activity of its precursor, linalool (B1675412), on the NF-κB signaling pathway. This document is intended to be a critical resource for researchers and professionals engaged in the exploration of novel therapeutic and formulation agents.

Chemical Identification and Properties

Linalyl benzoate is an ester formed from the reaction of linalool, a tertiary alcohol, and benzoic acid. It is found in the essential oils of several plants, including ylang-ylang and tuberose.

Identifier	Value	Reference
CAS Number	126-64-7	[1]
IUPAC Name	3,7-dimethylocta-1,6-dien-3-yl benzoate	[1]
Chemical Formula	C₁₇H₂₂O₂	[1]
Molecular Weight	258.36 g/mol	[1]

Physicochemical Properties

Property	Value	Reference
Appearance	Yellowish to amber liquid	[1]
Odor	Floral, balsamic, fruity	[1]
Boiling Point	263 °C at 760 mmHg	[1]
Density	0.978 - 0.999 g/cm³	[1]
Refractive Index	1.505 - 1.526	[1]
Flash Point	> 100 °C (> 212 °F)
Solubility	Insoluble in water; soluble in organic solvents and oils.	[1]

Spectroscopic Data

Spectroscopy	Expected Characteristics
¹H-NMR	Signals corresponding to aromatic protons of the benzoate group, vinyl protons, and aliphatic protons of the linalyl group.
¹³C-NMR	Resonances for the carbonyl carbon of the ester, aromatic carbons, and aliphatic carbons of the linalyl moiety.
Infrared (IR)	Strong absorption band for the C=O stretch of the ester group (around 1715-1730 cm⁻¹), C-O stretching bands, and bands for C=C and C-H bonds.
Mass Spectrometry (MS)	A molecular ion peak (M⁺) at m/z 258, with fragmentation patterns corresponding to the loss of the benzoate and linalyl groups.

Synthesis of Linalyl Benzoate

Linalyl benzoate can be synthesized via the esterification of linalool with benzoyl chloride.

Experimental Protocol: Synthesis from Linalool and Benzoyl Chloride

Materials:

• Linalool

• Benzoyl chloride

• Pyridine

• Diethyl ether

• 5% Hydrochloric acid solution

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Stirring apparatus

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve linalool in an excess of pyridine.

• Cool the mixture in an ice bath.

• Slowly add a stoichiometric equivalent of benzoyl chloride to the cooled solution from the dropping funnel with continuous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Transfer the reaction mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with 5% hydrochloric acid solution (to remove pyridine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude linalyl benzoate.

• The crude product can be further purified by vacuum distillation.

Biological Activity and Potential Applications

Linalyl benzoate is utilized in the fragrance and flavor industries and shows promise for pharmaceutical applications due to its potential antimicrobial and soothing properties.

Antimicrobial Activity

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for assessing antimicrobial activity.

Materials:

• Linalyl benzoate

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Prepare a stock solution of linalyl benzoate in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the linalyl benzoate stock solution with MHB to achieve a range of concentrations.

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard.

• Dilute the bacterial suspension and add it to each well of the microtiter plate, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Include positive controls (wells with bacteria and MHB) and negative controls (wells with MHB only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of linalyl benzoate that visibly inhibits bacterial growth.

Mechanism of Action: Anti-inflammatory Effects

While the specific signaling pathways modulated by linalyl benzoate are not yet fully elucidated, the anti-inflammatory mechanisms of its precursor, linalool, have been studied. Linalool is known to inhibit the inflammatory response by suppressing the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2] This pathway is a key regulator of inflammation, and its inhibition leads to a reduction in the production of pro-inflammatory cytokines.

Proposed Signaling Pathway Inhibition

The following diagram illustrates the proposed mechanism by which linalool, and potentially linalyl benzoate, may exert anti-inflammatory effects through the inhibition of the NF-κB pathway.

Caption: Proposed anti-inflammatory mechanism via NF-κB pathway inhibition.

Safety and Toxicology

Linalyl benzoate has been evaluated for its safety in various applications.

Toxicological Endpoint	Species	Route	Value	Reference
Acute Toxicity (LD₅₀)	Rat	Oral	> 5000 mg/kg
Acute Toxicity (LD₅₀)	Rabbit	Dermal	> 5000 mg/kg

Conclusion

Linalyl benzoate is a compound with a well-established profile in the fragrance and flavor industries, and it holds considerable promise for pharmaceutical and cosmetic applications. Its potential antimicrobial and anti-inflammatory properties, coupled with a favorable safety profile, make it an attractive candidate for further research and development. This guide provides a foundational resource for scientists and professionals to explore the full therapeutic potential of linalyl benzoate.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

The Floral Signature: An In-depth Technical Guide to the Natural Occurrence and Analysis of Linalyl Benzoate in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linalyl benzoate (B1203000), a significant contributor to the aromatic profile of several plant species, is a naturally occurring ester with a characteristic sweet, floral, and slightly balsamic scent. This technical guide provides a comprehensive overview of the botanical sources of linalyl benzoate, with a focus on its quantitative presence in commercially important essential oils. Detailed methodologies for the extraction and quantification of this volatile compound are presented, alongside an exploration of its biosynthetic origins within the complex network of plant secondary metabolism. This document aims to serve as a valuable resource for researchers in phytochemistry, natural product chemistry, and drug development by consolidating current knowledge and providing practical experimental frameworks.

Natural Occurrence of Linalyl Benzoate

Linalyl benzoate has been identified as a key volatile constituent in the essential oils of a select number of flowering plants, most notably in the genera Cananga and Polianthes. Its presence is a critical factor in the characteristic fragrance of these flowers, playing a role in attracting pollinators.

Quantitative Analysis in Key Botanical Sources

The concentration of linalyl benzoate can vary significantly based on the plant species, the specific cultivar, the developmental stage of the flower, and the extraction method employed. The following table summarizes the available quantitative data for the most prominent natural sources of this compound.

Plant Species	Common Name	Plant Part	Extraction Method	Linalyl Benzoate Concentration (% of Essential Oil)	Reference(s)
Cananga odorata	Ylang-Ylang	Flowers	Hydrodistillation (different fractions)	5.39 - 14.42%	[1]
Cananga odorata	Ylang-Ylang	Flowers	Supercritical Fluid Extraction (CO2)	Major Component	[2]
Polianthes tuberosa	Tuberose	Flowers	Solvent Extraction (Hexane)	Present, but not consistently a major component	[3]
Polianthes tuberosa	Tuberose	Flowers	Enfleurage (Cold)	23.64% (of absolute)

Note: The concentration of linalyl benzoate in Polianthes tuberosa extracts can be highly variable, with some studies identifying other benzoates like methyl benzoate and benzyl (B1604629) benzoate as more dominant.[3]

Experimental Protocols for Extraction and Quantification

The analysis of linalyl benzoate from plant matrices requires careful selection of extraction and analytical techniques to ensure accurate quantification and to avoid the degradation of this and other volatile compounds.

Extraction Methodologies

Several methods are employed for the extraction of floral volatiles, each with its own advantages and limitations.

• Solvent Extraction: This technique is suitable for delicate flowers like tuberose.

  • Protocol:

    • Fresh flower petals are macerated in a non-polar solvent such as hexane (B92381) or petroleum ether for a specified period.

    • The solvent, now containing the aromatic compounds, is filtered to remove the plant material.

    • The solvent is then evaporated under reduced pressure to yield a semi-solid waxy substance known as "concrete."

    • The concrete is further washed with ethanol (B145695) to separate the fragrant oils from the waxes, and upon evaporation of the ethanol, an "absolute" is obtained.

• Headspace Solid-Phase Microextraction (HS-SPME): This is a non-destructive and solvent-free method ideal for analyzing the volatiles of living flowers.

  • Protocol:

    • A living flower or a specific plant part is enclosed in a glass vial or chamber.

    • An SPME fiber coated with a suitable stationary phase (e.g., polydimethylsiloxane/divinylbenzene - PDMS/DVB) is exposed to the headspace above the plant material for a defined period to allow for the adsorption of volatile compounds.

    • The fiber is then retracted and directly inserted into the injection port of a gas chromatograph for thermal desorption and analysis.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the separation, identification, and quantification of volatile compounds like linalyl benzoate.

• Protocol:

  • Sample Preparation: The essential oil or extract is diluted in a suitable solvent (e.g., hexane). An internal standard (e.g., n-alkane series) is added for accurate quantification.

  • GC Separation: The sample is injected into a GC equipped with a capillary column (e.g., HP-5MS). The oven temperature is programmed to ramp up gradually to separate the compounds based on their boiling points and polarity.

  • MS Detection: As the compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification by comparison with a spectral library (e.g., NIST).

  • Quantification: The concentration of linalyl benzoate is determined by comparing the peak area of the compound to the peak area of the internal standard.

Biosynthesis of Linalyl Benzoate

The biosynthesis of linalyl benzoate in plants involves the convergence of two major metabolic pathways: the terpenoid pathway, which produces the alcohol moiety (linalool), and the phenylpropanoid pathway, which generates the benzoate moiety (benzoic acid).

The Terpenoid Pathway: Formation of Linalool (B1675412)

Linalool is a monoterpene alcohol synthesized via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, which occurs in the plastids.

Caption: Overview of the MEP pathway leading to the synthesis of Linalool.

The Phenylpropanoid Pathway: Formation of Benzoic Acid

Benzoic acid is derived from the amino acid phenylalanine through a series of enzymatic reactions.

Caption: Simplified phenylpropanoid pathway for the biosynthesis of Benzoic Acid.

Proposed Final Step: Esterification

The final step in the biosynthesis of linalyl benzoate is the esterification of linalool with an activated form of benzoic acid, likely benzoyl-CoA. While the specific enzyme responsible for this reaction, a putative linalool benzoyl-CoA acyltransferase, has not yet been fully characterized in ylang-ylang or tuberose, its existence is inferred from the presence of the final product and knowledge of similar enzymatic reactions in plant secondary metabolism.

Caption: Proposed enzymatic reaction for the formation of Linalyl Benzoate.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the analysis of linalyl benzoate from plant material.

Caption: General experimental workflow for the analysis of Linalyl Benzoate.

Conclusion

Linalyl benzoate is a valuable natural product contributing to the desirable aroma of several commercially important plants. This guide has provided a detailed overview of its natural sources, methods for its extraction and quantification, and its biosynthetic origins. Further research is warranted to fully elucidate the specific enzymatic machinery responsible for its formation in plants, which could open avenues for biotechnological production of this sought-after fragrance compound. The provided experimental protocols serve as a robust starting point for researchers aiming to investigate linalyl benzoate in various plant matrices.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. ir.jkuat.ac.ke [ir.jkuat.ac.ke]

The Biosynthesis of Linalyl Benzoate in Flora: A Technical Guide

Abstract

Linalyl benzoate (B1203000), an aromatic monoterpenoid, is a significant contributor to the floral scent of numerous plant species, playing a crucial role in pollinator attraction.[1] Its biosynthesis is a complex process involving the convergence of two major metabolic pathways: the terpenoid pathway for the production of linalool (B1675412) and the phenylpropanoid pathway for the synthesis of benzoic acid. This technical guide provides a comprehensive overview of the biosynthetic route to linalyl benzoate, detailing the precursor molecules, enzymatic steps, and regulatory aspects. It includes a summary of available quantitative data, detailed experimental protocols for the analysis of pathway intermediates and final products, and visualizations of the metabolic and experimental workflows to support further research and potential applications in the pharmaceutical and fragrance industries.

Introduction

The pleasant and characteristic fragrance of many flowers is due to a complex blend of volatile organic compounds, among which esters form a significant class. Linalyl benzoate, with its floral, balsamic, and fruity notes, is found in the essential oils of plants like ylang-ylang and tuberose.[2] Understanding the intricate biochemical machinery that plants employ to synthesize this compound is of great interest for metabolic engineering to enhance fragrance profiles and for the discovery of novel biocatalysts for industrial applications. This guide will dissect the biosynthesis of linalyl benzoate into its two constituent moieties, linalool and benzoic acid, and explore the final esterification step that joins them.

The Biosynthesis of Linalool

Linalool, an acyclic monoterpene alcohol, is the first key precursor for linalyl benzoate synthesis.[3] Its carbon skeleton is derived from the fundamental five-carbon building blocks of all terpenoids: isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).

The Mevalonate (MVA) and Methylerythritol Phosphate (MEP) Pathways

Plants utilize two distinct pathways for the synthesis of IPP and DMAPP, which are localized in different cellular compartments.

• The Mevalonate (MVA) Pathway: Occurring in the cytosol, this pathway commences with the condensation of three molecules of acetyl-CoA to eventually form IPP.[3][4]

• The 2-C-methyl-D-erythritol 4-phosphate (MEP) Pathway: Localized in the plastids, this pathway uses pyruvate (B1213749) and glyceraldehyde-3-phosphate as initial substrates to produce both IPP and DMAPP. The MEP pathway is generally the primary source of precursors for monoterpene synthesis.[3]

Formation of Geranyl Diphosphate (GPP)

In the plastids, the enzyme Geranyl Diphosphate Synthase (GPPS) catalyzes the head-to-tail condensation of one molecule of DMAPP and one molecule of IPP to form the ten-carbon precursor, geranyl diphosphate (GPP).[3]

Conversion of GPP to Linalool

The final step in linalool biosynthesis is the conversion of GPP to linalool, a reaction catalyzed by the enzyme Linalool Synthase (LIS) , a member of the terpene synthase (TPS) family.[3][5] LIS facilitates the isomerization of GPP and the subsequent addition of a water molecule to produce linalool.[5] This reaction is stereospecific, with different LIS enzymes producing either (S)-(+)-linalool or (R)-(-)-linalool, each possessing a distinct aroma.[3]

Figure 1: Biosynthesis pathway of Linalool.

The Biosynthesis of Benzoic Acid

The second precursor, benzoic acid, is a product of the phenylpropanoid pathway, which begins with the amino acid L-phenylalanine.

Phenylpropanoid Pathway Initiation

The first committed step is the deamination of L-phenylalanine to trans-cinnamic acid, catalyzed by the enzyme Phenylalanine Ammonia-Lyase (PAL) .

Conversion of trans-Cinnamic Acid to Benzoic Acid

The conversion of trans-cinnamic acid to benzoic acid can proceed through two main routes: the β-oxidative and the non-β-oxidative pathways.

• β-Oxidative Pathway: In this pathway, trans-cinnamic acid is first activated to cinnamoyl-CoA by a CoA ligase. Subsequently, a series of reactions analogous to fatty acid β-oxidation, involving hydration, dehydrogenation, and thiolytic cleavage, shortens the side chain by two carbons to yield benzoyl-CoA. Benzoyl-CoA can then be hydrolyzed to benzoic acid.

• Non-β-Oxidative Pathway: This pathway involves the shortening of the side chain without the formation of a CoA ester. While the exact intermediates and enzymes are not fully elucidated for all species, it is proposed to proceed via intermediates such as benzaldehyde, which is then oxidized to benzoic acid by a Benzaldehyde Dehydrogenase (BALD) .

The final step in providing the activated benzoate donor for esterification is the conversion of benzoic acid to benzoyl-CoA by a benzoate:CoA ligase (BZL) .

Figure 2: Biosynthesis pathway of Benzoic Acid and Benzoyl-CoA.

The Final Esterification Step: Formation of Linalyl Benzoate

The final step in the biosynthesis of linalyl benzoate is the condensation of linalool and an activated benzoic acid derivative. While the specific enzyme responsible for this reaction has not been definitively characterized in all linalyl benzoate-producing plants, it is highly probable that it belongs to the BAHD family of acyltransferases . These enzymes utilize acyl-CoA thioesters as the acyl donor and a wide range of alcohols as acceptors.

Based on the synthesis of similar esters, such as benzyl (B1604629) benzoate, the most likely candidate for this final step is a benzoyl-CoA:linalool benzoyltransferase (BLBT) . This proposed enzyme would catalyze the transfer of the benzoyl group from benzoyl-CoA to the hydroxyl group of linalool, releasing coenzyme A and forming linalyl benzoate.

Figure 3: Proposed final step in Linalyl Benzoate biosynthesis.

Quantitative Data

Quantitative data on the biosynthesis of linalyl benzoate is sparse in the literature. However, data from related pathways can provide valuable insights. The following table summarizes relevant quantitative information.

Parameter	Value	Organism/Enzyme	Reference
Linalool Synthase (LIS)
Km (GPP)	56 µM	Mentha citrata	[6]
kcat	0.83 s-1	Mentha citrata	[6]
Benzoic Acid Methyltransferase (BAMT)
BAMT Activity	~3.4 pkat per flower	Antirrhinum majus (Snapdragon)	[7]
Volatile Emission
Methyl Benzoate Emission	Varies with flower age	Antirrhinum majus (Snapdragon)	[7]
Methyl & Ethyl Benzoate Emission	Max at full-opening stage	Lilium 'Siberia'	[8][9]

Experimental Protocols

Headspace Volatile Collection and GC-MS Analysis

This protocol is adapted for the analysis of linalyl benzoate emitted from floral tissues.

Objective: To collect and identify volatile compounds, including linalyl benzoate, emitted from living flowers.

Materials:

• Intact, blooming flowers

• Oven bags (baked to remove contaminants)

• Portable air sampling pump

• Adsorbent tubes (e.g., Tenax TA)

• Gas chromatograph-mass spectrometer (GC-MS) with a thermal desorption unit

• Internal standard (e.g., ethyl decanoate)

Procedure:

• Carefully enclose a single flower or a small group of flowers in a pre-cleaned oven bag.

• Seal the bag around the stem using a non-reactive tie.

• Connect the inlet of an adsorbent tube to an opening in the bag and the outlet to the air sampling pump.

• Draw air from the bag through the adsorbent tube at a controlled flow rate (e.g., 100-200 mL/min) for a defined period (e.g., 1-4 hours).

• After collection, cap the adsorbent tube and store it at 4°C until analysis.

• For analysis, place the adsorbent tube in the thermal desorption unit of the GC-MS.

• The trapped volatiles are thermally desorbed, separated on the GC column, and identified by their mass spectra.

• Quantification can be achieved by comparing the peak area of linalyl benzoate to that of a known amount of an internal standard.[10]

Figure 4: Workflow for headspace volatile collection and analysis.

Enzyme Assays for Acyltransferases

This protocol provides a general framework for assaying the activity of the putative benzoyl-CoA:linalool benzoyltransferase.

Objective: To determine the enzymatic activity of a candidate acyltransferase in producing linalyl benzoate.

Materials:

• Protein extract from floral tissue or recombinantly expressed enzyme

• Linalool substrate

• Benzoyl-CoA substrate

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• Organic solvent for extraction (e.g., hexane)

• GC-MS for product identification and quantification

• Internal standard (e.g., tetradecane)

Procedure:

• Prepare a reaction mixture containing the assay buffer, linalool, and the protein extract.

• Initiate the reaction by adding benzoyl-CoA.

• Incubate the reaction at an optimal temperature (e.g., 30°C) for a specific time.

• Stop the reaction by adding an organic solvent (e.g., hexane) containing an internal standard.

• Vortex vigorously to extract the enzymatic product, linalyl benzoate.

• Centrifuge to separate the organic and aqueous phases.

• Analyze a sample of the organic phase by GC-MS.

• Identify the linalyl benzoate peak based on its retention time and mass spectrum.

• Quantify the product based on its peak area relative to the internal standard.

Figure 5: General workflow for an acyltransferase enzyme assay.

Conclusion and Future Perspectives

The biosynthesis of linalyl benzoate is a testament to the metabolic versatility of plants, integrating precursors from two distinct and fundamental pathways. While the formation of linalool and benzoic acid is well-understood, the final esterification step, likely catalyzed by a member of the BAHD acyltransferase family, requires further investigation to identify and characterize the specific enzyme involved. The protocols and pathway diagrams presented in this guide offer a solid foundation for researchers to pursue these and other questions related to the regulation and evolution of floral scent biosynthesis. Elucidating the complete pathway and its regulatory network will not only enhance our fundamental understanding of plant biochemistry but also open up new avenues for the biotechnological production of valuable fragrance compounds.

References

• 1. Showing Compound Linalyl benzoate (FDB002295) - FooDB [foodb.ca]
• 2. LINALYL BENZOATE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. benchchem.com [benchchem.com]
• 4. Biosynthesis of Linalool – Part of Pesto Article - ChemistryViews [chemistryviews.org]
• 5. Linalool - Wikipedia [en.wikipedia.org]
• 6. Molecular cloning and characterization of a new linalool synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Developmental Regulation of Methyl Benzoate Biosynthesis and Emission in Snapdragon Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | A BAHD acyltransferase contributes to the biosynthesis of both ethyl benzoate and methyl benzoate in the flowers of Lilium oriental hybrid ‘Siberia’ [frontiersin.org]
• 9. A BAHD acyltransferase contributes to the biosynthesis of both ethyl benzoate and methyl benzoate in the flowers of Lilium oriental hybrid ‘Siberia’ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Volatile metabolome and floral transcriptome analyses reveal the volatile components of strongly fragrant progeny of Malus × robusta [frontiersin.org]

Physical and chemical characteristics of Linalyl benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linalyl benzoate (B1203000) (C₁₇H₂₂O₂) is an aromatic ester recognized for its characteristic floral and fruity scent, leading to its widespread use in the fragrance and flavor industries. This technical guide provides an in-depth overview of the physical and chemical characteristics of linalyl benzoate, including its physicochemical properties, spectral data, and chemical reactivity. Detailed experimental protocols for its synthesis, purification, and analysis are presented to facilitate its application in research and development. This document aims to serve as a comprehensive resource for professionals in chemistry, pharmacology, and drug development who are interested in the scientific and technical aspects of linalyl benzoate.

Introduction

Linalyl benzoate, the ester of linalool (B1675412) and benzoic acid, is a naturally occurring compound found in some essential oils, though it is often synthesized for commercial use.[1] Its pleasant aromatic profile makes it a valuable ingredient in perfumery and as a flavoring agent.[2][3] Beyond its sensory properties, linalyl benzoate is of interest for its potential applications in topical formulations due to its soothing characteristics.[4] This guide delves into the core physical and chemical attributes of linalyl benzoate, providing a foundation for its further study and application.

Physical and Chemical Properties

The physical and chemical properties of linalyl benzoate are summarized in the tables below, providing a comprehensive overview of its key characteristics.

Physical Properties

Linalyl benzoate is typically a colorless to pale yellow liquid at room temperature with a characteristic floral, balsamic, and fruity odor.[2]

Property	Value	Reference(s)
Molecular Formula	C₁₇H₂₂O₂	[4]
Molecular Weight	258.36 g/mol	[4]
Appearance	Yellowish to amber liquid	[2]
Boiling Point	263 °C at 760 mmHg	[2]
Density	0.978 - 0.999 g/cm³	[2]
Refractive Index	1.505 - 1.526	[2]
Solubility	Insoluble in water; soluble in organic solvents and oils.	[2]
Flash Point	> 93.3 °C (> 200 °F)
Vapor Pressure	0.000047 mmHg at 25 °C (estimated)	[3]

Chemical Identifiers

Identifier	Value	Reference(s)
IUPAC Name	3,7-dimethylocta-1,6-dien-3-yl benzoate	[2]
CAS Number	126-64-7	[2]
SMILES	CC(=CCCC(C)(C=C)OC(=O)C1=CC=CC=C1)C	[2]
InChIKey	BTJXBZZBBNNTOV-UHFFFAOYSA-N	[2]

Experimental Protocols

Synthesis of Linalyl Benzoate via Schotten-Baumann Reaction

Linalyl benzoate is commonly synthesized through the esterification of linalool with benzoyl chloride, a process known as the Schotten-Baumann reaction.[5][6][7] This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

• Linalool

• Benzoyl chloride

• Pyridine or aqueous sodium hydroxide (B78521) (as a base)

• Anhydrous diethyl ether or dichloromethane (B109758) (as a solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Distilled water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve linalool in an anhydrous solvent (e.g., diethyl ether).

• Add a stoichiometric equivalent of a base (e.g., pyridine) to the solution and cool the flask in an ice bath.

• Slowly add a stoichiometric equivalent of benzoyl chloride from the dropping funnel to the cooled solution with continuous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours to ensure the reaction goes to completion.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with distilled water, saturated sodium bicarbonate solution, and again with distilled water to remove unreacted benzoyl chloride, benzoic acid, and the base.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude linalyl benzoate can be further purified by vacuum distillation.

Analytical Characterization

The purity and identity of the synthesized linalyl benzoate can be confirmed using various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for separating and identifying volatile compounds.[8] A diluted sample of linalyl benzoate is injected into the gas chromatograph, where it is vaporized and separated based on its boiling point and affinity for the stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the compound.[9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of linalyl benzoate will show characteristic absorption bands for the ester carbonyl group (C=O) and the aromatic C=C bonds of the benzoate group, as well as the C-O stretching of the ester linkage.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure. The ¹H NMR spectrum will show distinct signals for the protons in the linalyl and benzoate moieties, with chemical shifts and coupling patterns that are characteristic of their chemical environment. The ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule.

Chemical Reactivity and Stability

Linalyl benzoate is an ester and thus susceptible to hydrolysis under both acidic and basic conditions, which would yield linalool and benzoic acid. It is generally stable under normal storage conditions, but should be protected from strong acids, strong bases, and oxidizing agents.

Applications in Research and Development

The well-defined chemical and physical properties of linalyl benzoate make it a useful molecule in various research contexts. Its potential as a skin-soothing agent warrants further investigation in dermatological and cosmetic formulations.[4] Furthermore, its pleasant scent and low volatility make it a candidate for controlled-release fragrance systems. In drug development, it could be explored as a non-active component in topical delivery systems, where its aromatic properties could improve patient compliance.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical characteristics of linalyl benzoate. The data presented in a structured format, along with detailed experimental protocols and illustrative diagrams, offer a comprehensive resource for researchers, scientists, and professionals in drug development. A thorough understanding of its properties is crucial for its effective and safe application in various scientific and industrial fields. Further research into its biological activities could unveil new applications for this versatile aromatic ester.

References

• 1. Chemistry 102 - Experiment 3 [home.miracosta.edu]
• 2. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 4. Linalyl benzoate [webbook.nist.gov]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 8. gcms.cz [gcms.cz]
• 9. researchgate.net [researchgate.net]

Linalyl Benzoate: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of linalyl benzoate (B1203000), a widely used fragrance and flavoring agent, in various organic solvents. Understanding the solubility of this compound is critical for its effective formulation, application, and analysis in diverse fields, including pharmaceuticals, cosmetics, and food science. This document presents available solubility data, detailed experimental protocols for its determination, and a workflow for solubility testing.

Introduction to Linalyl Benzoate

Linalyl benzoate (C₁₇H₂₂O₂) is the benzoate ester of linalool, a naturally occurring terpene alcohol. It is characterized by a pleasant floral and fruity aroma. Its molecular structure, consisting of a bulky non-polar terpene moiety and a more polar benzoate group, dictates its solubility behavior, making it generally soluble in organic solvents and insoluble in water.

Qualitative and Quantitative Solubility of Linalyl Benzoate

Currently, publicly available quantitative data on the solubility of linalyl benzoate in a wide range of organic solvents is limited. However, qualitative descriptions consistently indicate its good solubility in common organic solvents. The following table summarizes the available information and provides a template for recording experimentally determined quantitative data.

Solvent Classification	Solvent	Temperature (°C)	Qualitative Solubility	Quantitative Solubility ( g/100 mL)
Alcohols	Ethanol	Room Temperature	Miscible[1]	Data not available
Methanol (B129727)	Soluble	Data not available
Ketones	Acetone	Soluble	Data not available
Ethers	Diethyl Ether	Soluble	Data not available
Hydrocarbons	Hexane	Soluble in oils[1][2]	Data not available
Aqueous	Water	25	Insoluble[1][2][3]	0.000218 (estimated)[3]

Experimental Protocol for Determination of Linalyl Benzoate Solubility

To obtain precise and reliable quantitative solubility data, a standardized experimental protocol is essential. The following methodology outlines a comprehensive approach to determining the solubility of linalyl benzoate in various organic solvents.

Materials and Equipment

• Linalyl Benzoate: High purity grade (>98%)

• Solvents: HPLC or analytical grade of the desired organic solvents (e.g., ethanol, methanol, acetone, diethyl ether, hexane)

• Analytical Balance: Accurate to ±0.0001 g

• Vials: Glass vials with screw caps

• Constant Temperature Bath/Shaker: To maintain a stable temperature

• Syringe Filters: 0.45 µm pore size, compatible with the solvent

• Volumetric Flasks and Pipettes: For accurate dilutions

• High-Performance Liquid Chromatography (HPLC) System: With a UV detector

Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of linalyl benzoate solubility.

Caption: Workflow for the experimental determination of linalyl benzoate solubility.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of linalyl benzoate to a series of glass vials.

  • Add a known volume of the selected organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid linalyl benzoate at the end of this period is crucial.

• Sampling and Filtration:

  • Stop the agitation and allow the vials to stand undisturbed in the constant temperature bath for at least 4 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

  • Immediately filter the collected supernatant through a 0.45 µm syringe filter into a clean, pre-weighed vial. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis (Optional but recommended for confirmation):

  • Weigh the vial containing the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of linalyl benzoate.

  • Once the solvent is completely removed, weigh the vial again. The difference in weight corresponds to the mass of the dissolved linalyl benzoate.

  • Calculate the solubility in g/100 mL.

• Quantitative Analysis by HPLC:

  • Preparation of Standard Solutions: Prepare a series of standard solutions of linalyl benzoate of known concentrations in the same solvent.

  • Calibration Curve: Inject the standard solutions into the HPLC system and generate a calibration curve by plotting the peak area against the concentration.

  • Sample Analysis: Accurately dilute a known volume of the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC system and record the peak area.

  • Calculation: Use the calibration curve to determine the concentration of linalyl benzoate in the diluted sample. Calculate the original concentration in the saturated solution by accounting for the dilution factor.

HPLC Conditions

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A suitable mixture of acetonitrile (B52724) and water or methanol and water.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where linalyl benzoate has significant absorbance (e.g., around 230 nm).

• Injection Volume: 10-20 µL.

Logical Relationship for Solubility Classification

The solubility of an organic compound can be systematically classified based on its behavior in a series of solvents. The following diagram illustrates a logical workflow for classifying the solubility of a compound like linalyl benzoate.

Caption: Logical workflow for the classification of organic compound solubility.

Based on its known properties, linalyl benzoate would be expected to be insoluble in water and soluble in diethyl ether, placing it in the category of non-polar or weakly polar compounds that are not strongly acidic or basic. Further testing with acidic and basic solutions would confirm its classification as a neutral compound.

Conclusion

While qualitative data confirms the solubility of linalyl benzoate in common organic solvents, there is a clear need for robust quantitative data to aid in its scientific and industrial applications. The detailed experimental protocol provided in this guide offers a standardized method for researchers and professionals to determine the precise solubility of linalyl benzoate in various organic media. The generation of such data will be invaluable for optimizing formulations, ensuring product stability, and advancing research in fields where this versatile compound is employed.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbull.com [chemicalbull.com]
• 3. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]

Spectroscopic Analysis of Linalyl Benzoate: A Technical Guide

Introduction

Linalyl benzoate (B1203000) (3,7-dimethylocta-1,6-dien-3-yl benzoate) is an aromatic monoterpenoid ester with the chemical formula C₁₇H₂₂O₂.[1][2][3] It is recognized for its characteristic heavy, floral, and balsamic-fruity odor and is utilized as a flavoring and fragrance agent.[2][4] This technical guide provides a detailed overview of the key spectroscopic data for linalyl benzoate, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The information is intended for researchers, scientists, and professionals in drug development and analytical chemistry.

Predicted Spectroscopic Data

While experimental spectra for linalyl benzoate are available in select databases, detailed peak assignments are not always publicly accessible.[1][2] The data presented in the following tables are predicted based on the known spectroscopic behavior of its constituent functional groups—the benzoate moiety and the linalyl group—derived from analogous compounds and established spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The spectra are typically recorded in a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).

Predicted ¹H-NMR Data (400 MHz, CDCl₃)

The predicted ¹H-NMR spectrum of linalyl benzoate is characterized by signals from the aromatic protons of the benzoate group and the aliphatic and olefinic protons of the linalyl group.

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~ 8.05	dd	2H	Aromatic (ortho-H)
~ 7.55	t	1H	Aromatic (para-H)
~ 7.45	t	2H	Aromatic (meta-H)
~ 6.00	dd	1H	Olefinic (-CH=CH₂)
~ 5.25	d	1H	Olefinic (-CH=CH₂) (trans)
~ 5.15	t	1H	Olefinic (-C=CH-)
~ 5.10	d	1H	Olefinic (-CH=CH₂) (cis)
~ 2.10	m	2H	Allylic (-CH₂-)
~ 1.70	m	2H	Aliphatic (-CH₂-)
~ 1.68	s	3H	Methyl (-C(CH₃)=)
~ 1.60	s	3H	Methyl (-C(CH₃)=)
~ 1.55	s	3H	Methyl (O-C-CH₃)

Predicted ¹³C-NMR Data (100 MHz, CDCl₃)

The ¹³C-NMR spectrum provides information on the different carbon environments within the molecule.

Chemical Shift (δ) (ppm)	Assignment
~ 166.0	Carbonyl (C=O)
~ 144.5	Olefinic (-CH=CH₂)
~ 133.0	Aromatic (para-C)
~ 131.0	Aromatic (ipso-C)
~ 130.0	Olefinic (-C(CH₃)=)
~ 129.5	Aromatic (ortho-C)
~ 128.5	Aromatic (meta-C)
~ 124.0	Olefinic (-C=CH-)
~ 115.0	Olefinic (=CH₂)
~ 85.0	Quaternary Carbon (O-C(CH₃)-)
~ 42.0	Allylic (-CH₂-)
~ 25.5	Methyl (-C(CH₃)=)
~ 23.0	Methyl (O-C-CH₃)
~ 22.5	Aliphatic (-CH₂-)
~ 17.5	Methyl (-C(CH₃)=)

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies. For a liquid sample like linalyl benzoate, the spectrum is typically acquired "neat" as a thin film between salt plates.

Predicted IR Absorption Data (Neat Film)

Wavenumber (cm⁻¹)	Intensity	Assignment of Vibration
~ 3080 - 3030	Medium	Aromatic & Olefinic C-H Stretch
~ 2970 - 2850	Strong	Aliphatic C-H Stretch (CH₃, CH₂)
~ 1720	Strong	C=O Stretch (Conjugated Ester)
~ 1645	Medium	C=C Stretch (Alkene)
~ 1600, 1585, 1450	Medium	C=C Stretch (Aromatic Ring)
~ 1270	Strong	Asymmetric C-O-C Stretch (Ester)
~ 1110	Strong	Symmetric C-O-C Stretch (Ester)
~ 710	Strong	C-H Out-of-plane Bend (Monosubstituted Aromatic Ring)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. For a volatile compound like linalyl benzoate, Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is a common analytical method.

Predicted Mass Spectrometry Fragmentation Data (EI)

m/z	Relative Intensity	Predicted Fragment Ion
258	Low	[M]⁺ (Molecular Ion)
136	Medium	[C₁₀H₁₆]⁺ (Linalool/Linalyl fragment)
121	Medium	[C₉H₁₃]⁺ (Fragment from linalyl cation)
105	High (Base Peak)	[C₆H₅CO]⁺ (Benzoyl cation)
77	High	[C₆H₅]⁺ (Phenyl cation)
69	Medium	[C₅H₉]⁺ (Terpene fragment)
41	Medium	[C₃H₅]⁺ (Allyl cation)

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for linalyl benzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of pure linalyl benzoate for ¹H-NMR (or 50-100 mg for ¹³C-NMR) into a clean, dry vial.

  • Add approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

  • Ensure the sample is fully dissolved, using gentle vortexing if necessary.

  • Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a 5 mm NMR tube to remove any particulate matter. The final liquid height should be approximately 4-5 cm.

  • Cap the NMR tube securely.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to optimize its homogeneity, minimizing peak broadening and distortion.

  • Acquire the ¹H and ¹³C spectra using standard acquisition parameters on a 400 MHz (or higher) spectrometer. For ¹H-NMR, a typical experiment involves 8-16 scans. For ¹³C-NMR, a larger number of scans will be required to achieve a good signal-to-noise ratio.

  • Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the TMS signal at 0.00 ppm for ¹H and 77.16 ppm for the central peak of the CDCl₃ triplet in the ¹³C spectrum.

  • Integrate the peaks in the ¹H-NMR spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Neat Liquid Film):

  • Ensure the surfaces of two salt plates (e.g., NaCl or KBr) are clean and dry. Handle the plates by their edges to avoid moisture contamination.

  • Place one to two drops of liquid linalyl benzoate onto the center of one salt plate.

  • Carefully place the second salt plate on top and gently rotate it a quarter turn to spread the liquid into a thin, uniform film, ensuring no air bubbles are trapped.

  • Place the assembled salt plates into the sample holder of the FTIR spectrometer.

• Data Acquisition:

  • Perform a background scan with the empty spectrometer to record the spectrum of atmospheric CO₂ and water vapor, which will be subtracted from the sample spectrum.

  • Place the sample holder containing the prepared plates into the spectrometer's beam path.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Set the spectral range from 4000 cm⁻¹ to 400 cm⁻¹.

  • Process the resulting spectrum by performing the background subtraction and annotating the significant peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of linalyl benzoate (e.g., 100 µg/mL) in a volatile organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• Instrumentation and Data Acquisition:

  • Gas Chromatograph (GC) Conditions:

    • Injector: Split/splitless injector, set to 250 °C with a split ratio of 20:1.

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Program: Start at 50 °C, hold for 1 minute, then ramp up to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS) Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 40-400.

  • Analysis:

    • Inject 1 µL of the prepared sample into the GC-MS system.

    • Acquire the data.

    • Identify the peak corresponding to linalyl benzoate based on its retention time.

    • Analyze the mass spectrum of the identified peak, comparing the fragmentation pattern to known patterns for benzoate esters and terpenes.

Workflow Visualization

The logical workflow for the spectroscopic analysis of a chemical compound like linalyl benzoate is illustrated below.

Caption: General workflow for the spectroscopic characterization of linalyl benzoate.

References

• 1. Linalyl benzoate [webbook.nist.gov]
• 2. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound Linalyl benzoate (FDB002295) - FooDB [foodb.ca]
• 4. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]

Discovery and history of Linalyl benzoate

An In-depth Technical Guide to Linalyl Benzoate (B1203000): Discovery, History, and Characterization

Introduction

Linalyl benzoate (CAS No. 126-64-7) is an aromatic monoterpenoid ester valued for its complex and pleasant aroma.[1] Chemically identified as 3,7-Dimethyl-1,6-octadien-3-yl benzoate, it is a key ingredient in the fragrance and flavor industries.[2] Its characteristic scent is described as floral, with notes of tuberose, balsam, and fruit, lending warmth and softness to fragrance compositions.[2][3][4] Beyond its olfactory contributions, linalyl benzoate is utilized as a flavoring agent in food and beverages and finds application in cosmetics as both a fragrance component and a skin-conditioning agent.[5] This guide provides a comprehensive technical overview of its history, physicochemical properties, synthesis, and analytical characterization for researchers and professionals in drug development and chemical sciences.

History and Discovery

While a singular date of discovery for linalyl benzoate is not well-documented, its history is intrinsically linked to the analysis of essential oils. It has been identified as a naturally occurring compound in the essential oils of plants like ylang-ylang (Cananga odorata) and tuberose (Polianthes tuberosa), as well as in certain species of mushrooms.[4][6]

Its formal recognition and characterization as a safe flavoring substance are marked by its inclusion in industry and regulatory databases. It is designated as FEMA Number 2638 by the Flavor and Extract Manufacturers Association, indicating it is generally recognized as safe (GRAS) for use in food.[1][3] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) also lists it under number 859.[1][7] The history of linalyl benzoate is one of gradual characterization through its isolation from natural sources and subsequent synthesis for commercial use, rather than a single discovery event.

Physicochemical Properties

The physical and chemical properties of linalyl benzoate are critical for its application in various formulations. It is a liquid, typically appearing yellow to brownish, and is insoluble in water but soluble in organic solvents and oils.[1][3]

Property	Value	Source(s)
Chemical Formula	C₁₇H₂₂O₂	[2]
Molecular Weight	258.36 g/mol	[4][5]
CAS Number	126-64-7	[1][2][3]
Appearance	Yellow to brownish clear liquid	[3][5]
Odor Profile	Floral, tuberose, balsamic, fruity	[2][3][4]
Boiling Point	212-214 °C; 263 °C at 760 mmHg	[1][5]
Specific Gravity	0.980 - 0.991 @ 25 °C	[3]
Refractive Index	1.507 - 1.510 @ 20 °C	[3]
Flash Point	97.78 °C (208 °F)	[3]
Vapor Pressure	0.0133 hPa	[2]
Solubility	Insoluble in water; soluble in organic solvents and oils	[1]
logP (Octanol/Water)	5.7 - 6.1 (estimated)	[2][3]
Kovats Retention Index	~1781 (standard non-polar column)	[1]

Experimental Protocols

Synthesis: Esterification of Linalool (B1675412)

Linalyl benzoate is typically prepared via the esterification of linalool with benzoyl chloride.[4] A common laboratory method is the Schotten-Baumann reaction, which uses a base to neutralize the HCl byproduct.

Methodology:

• Reactant Preparation: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, dissolve linalool (1.0 eq) in a suitable solvent such as dichloromethane (B109758) (DCM) or toluene. Add a stoichiometric excess of a base, such as pyridine (B92270) (1.2 eq) or triethylamine (B128534) (1.5 eq), to the solution.

• Reaction: Cool the flask in an ice bath to 0-5 °C. Add benzoyl chloride (1.1 eq) dropwise from the dropping funnel over 30-60 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction Monitoring: After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the linalool spot has disappeared.[8]

• Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl to remove the base, saturated NaHCO₃ solution to remove unreacted benzoyl chloride, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure linalyl benzoate.[9]

Figure 1: Synthesis and Purification Workflow for Linalyl Benzoate.

Analytical Characterization

To confirm the identity and purity of synthesized linalyl benzoate, standard analytical techniques are employed.

4.2.1 Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is used to determine the purity of the sample and confirm its molecular weight.[10]

Methodology:

• Sample Preparation: Prepare a dilute solution of linalyl benzoate (e.g., 1 mg/mL) in a volatile solvent like ethyl acetate (B1210297) or hexane.

• GC Conditions: Inject 1 µL of the sample into a GC equipped with a non-polar capillary column (e.g., DB-5ms or HP-5ms). Use a temperature program starting at 60°C, holding for 2 minutes, then ramping at 10°C/min to 280°C and holding for 5 minutes.

• MS Conditions: The mass spectrometer should be operated in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 40-400.

• Data Analysis: The retention time of the major peak is compared to a standard, and the resulting mass spectrum is analyzed for the molecular ion peak (m/z 258) and characteristic fragmentation patterns. The purity is calculated from the peak area in the total ion chromatogram (TIC).

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the compound.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of purified linalyl benzoate in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

• Spectral Interpretation: The ¹H NMR spectrum will show characteristic signals for the aromatic protons of the benzoate group (δ ~7.4-8.1 ppm), the vinyl protons (δ ~5.0-6.0 ppm), and the aliphatic and methyl protons of the linalyl moiety. The ¹³C NMR spectrum will confirm the presence of 17 distinct carbon atoms, including the carbonyl carbon of the ester (δ ~166 ppm).

Figure 2: Analytical Characterization Workflow for Linalyl Benzoate.

Biological Activity

While linalyl benzoate itself is primarily studied for its fragrance properties, related compounds like its precursor, linalool, and its structural isomer, linalyl acetate, are known to possess biological activities. Linalool and linalyl acetate have demonstrated anti-inflammatory, antimicrobial, and antioxidant effects in various studies.[11][12][13] For example, they play a major role in the anti-inflammatory activity of essential oils in which they are present.[12] Linalyl benzoate is suggested to have potential soothing properties in topical pharmaceutical formulations and may possess antimicrobial characteristics, though these are less extensively documented than those of its analogs.[5] Further research is required to fully elucidate the specific biological pathways and pharmacological potential of linalyl benzoate.

Conclusion

Linalyl benzoate is a well-established aromatic compound with significant commercial importance in the flavor and fragrance sectors. Its history is rooted in the study of natural essential oils, and its synthesis is achievable through standard esterification protocols. The physicochemical and analytical data presented provide a foundation for its use in research and development. While its own biological activities are an area for future exploration, the known properties of its chemical relatives suggest potential for broader applications. This guide serves as a technical resource for scientists engaged in the study and application of this versatile monoterpenoid ester.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Linalyl Benzoate | Givaudan [givaudan.com]
• 3. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 4. LINALYL BENZOATE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. chemimpex.com [chemimpex.com]
• 6. linalyl benzoate, 126-64-7 [perflavory.com]
• 7. femaflavor.org [femaflavor.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. gcms.cz [gcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Thermal, photo-oxidation and antimicrobial studies of linalyl acetate as a major ingredient of lavender essential oil - Arabian Journal of Chemistry [arabjchem.org]

Linalyl Benzoate in Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) is an ester recognized for its delicate, sweet, floral, and slightly balsamic aroma. It is a naturally occurring compound found in the essential oils of several aromatic plants, most notably ylang-ylang (Cananga odorata) and tuberose (Polianthes tuberosa).[1] This technical guide provides an in-depth overview of the occurrence of linalyl benzoate in these essential oils, presenting available quantitative data, detailed experimental protocols for extraction and analysis, and visual representations of key workflows. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the fields of natural products chemistry, pharmacology, and drug development who are interested in the scientific exploration of this aromatic compound.

Natural Occurrence of Linalyl Benzoate

Linalyl benzoate is a significant contributor to the characteristic fragrance of ylang-ylang and tuberose essential oils. While its presence is well-documented, precise quantitative data for linalyl benzoate itself is often not the primary focus of many compositional studies of these complex essential oils. Research has more frequently quantified its precursors and related esters.

Ylang-Ylang (Cananga odorata)

The essential oil of ylang-ylang is a complex mixture of volatile organic compounds, with its composition varying depending on the geographical origin, the stage of flower development, and the extraction method used. While direct quantification of linalyl benzoate is scarce in readily available literature, studies consistently report the presence of its parent alcohol, linalool (B1675412), and other benzoate esters, such as benzyl (B1604629) benzoate, as major constituents. This suggests the biochemical pathways for the formation of linalyl benzoate are active in the plant.

Tuberose (Polianthes tuberosa)

Tuberose absolute, obtained from the flowers of Polianthes tuberosa, is highly valued in perfumery for its intense and captivating floral scent. Similar to ylang-ylang, the essential oil of tuberose is a complex matrix of aromatic compounds. Studies on tuberose oil composition have identified methyl benzoate and benzyl benzoate as significant components, indicating the presence of benzoic acid derivatives.[2][3]

Quantitative Data on Related Compounds in Essential Oils

While direct quantitative data for linalyl benzoate is limited, the following tables summarize the reported concentrations of related and major aromatic compounds in ylang-ylang and tuberose essential oils to provide context on the chemical environment in which linalyl benzoate is found.

Table 1: Key Aromatic Compounds in Ylang-Ylang (Cananga odorata) Essential Oil

Compound	Concentration Range (%)	Analytical Method	Reference
Linalool	7.28 - 8.7	GC-MS	[4][5]
Benzyl Benzoate	3.8 - 13.62	GC-MS	[4][5]
Geranyl Acetate	7.79	GC-MS	[5]
Benzyl Acetate	Major Component	GC-MS
p-Cresyl Methyl Ether	Major Component	GC-MS
β-Caryophyllene	10.12 - 26.8	GC-MS	[4][5]
Germacrene D	8.1 - 8.10	GC-MS	[4][5]

Table 2: Key Aromatic Compounds in Tuberose (Polianthes tuberosa) Absolute

Compound	Concentration (%)	Extraction Method	Analytical Method	Reference
Methyl Benzoate	30.17	Cold Enfleurage	GC-MS	[3]
Benzyl Benzoate	23.64	Cold Enfleurage	GC-MS	[3]
Methyl Salicylate	12.11	Cold Enfleurage	GC-MS	[3]
(E)-Methyl Isoeugenol	8.83	Cold Enfleurage	GC-MS	[3]
Benzyl Benzoate	24.25	Hexane Extraction	GC-MS	[3]

Experimental Protocols

The extraction and analysis of linalyl benzoate from essential oils require meticulous experimental procedures to ensure accurate identification and quantification. The following sections detail the common methodologies employed.

Essential Oil Extraction

Several methods are utilized for the extraction of essential oils from plant materials. The choice of method can significantly impact the final composition of the oil.

1. Steam Distillation: This is a widely used method for extracting essential oils.[6]

• Principle: Steam is passed through the plant material, causing the volatile compounds to vaporize. The mixture of steam and volatile compounds is then condensed, and the essential oil is separated from the water.

• Protocol:

  • Fresh or dried plant material (e.g., ylang-ylang flowers) is packed into a still.

  • Steam is introduced into the bottom of the still, permeating the plant material.

  • The volatile compounds are carried by the steam into a condenser.

  • The condensate is collected in a separator, where the less dense essential oil forms a layer on top of the water and is collected.

  • The distillation time can be optimized to maximize the yield of specific compounds.[7]

2. Hydrodistillation: A variation of steam distillation where the plant material is in direct contact with boiling water.[8]

• Principle: The plant material is boiled in water, and the resulting steam, rich in volatile compounds, is condensed and collected.

• Protocol:

  • The plant material is placed in a flask with water.

  • The flask is heated to boiling.

  • The steam and volatilized essential oil components pass through a condenser.

  • The collected distillate separates into an aqueous layer and the essential oil.

3. Solvent-Free Microwave Extraction (SFME): An advanced and efficient extraction method.[8]

• Principle: Microwaves are used to heat the water within the plant material, causing the cells to rupture and release the essential oil.

• Protocol:

  • Fresh plant material is placed in a microwave reactor.

  • The material is irradiated with microwaves for a specified time and power.

  • The released essential oil is collected through a condenser system. This method is noted for being faster and yielding higher quality oil in some cases.[8]

4. Solvent Extraction: Used to produce absolutes, particularly for delicate flowers like tuberose.[3]

• Principle: A non-polar solvent is used to dissolve the aromatic compounds from the plant material. The solvent is then evaporated to yield a waxy substance called "concrete," from which the absolute is obtained by extraction with ethanol (B145695).

• Protocol:

  • Fresh flowers are repeatedly washed with a solvent (e.g., hexane).

  • The solvent is removed under vacuum to yield the concrete.

  • The concrete is then treated with ethanol to dissolve the aromatic molecules, leaving behind the waxes.

  • The ethanol is evaporated to yield the final absolute.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification and quantification of volatile compounds in essential oils.

• Principle: The essential oil sample is injected into a gas chromatograph, where its components are separated based on their boiling points and polarity as they pass through a capillary column. The separated components then enter a mass spectrometer, which ionizes and fragments them, producing a unique mass spectrum for each compound that allows for its identification.

• Typical GC-MS Parameters:

  • Injection: A small volume of the diluted essential oil is injected into the GC inlet.

  • Column: A non-polar or medium-polar capillary column (e.g., DB-5 or HP-5MS) is commonly used.

  • Oven Temperature Program: A temperature gradient is applied to the oven to elute compounds with a wide range of boiling points. A typical program might start at 60°C and ramp up to 280°C.

  • Carrier Gas: Helium or hydrogen is used as the carrier gas.

  • Mass Spectrometer: Operates in electron ionization (EI) mode, typically at 70 eV.

  • Identification: Compounds are identified by comparing their mass spectra and retention indices with those in spectral libraries (e.g., NIST, Wiley).

Headspace Solid-Phase Microextraction (HS-SPME)-GC-MS: This technique is particularly useful for analyzing the volatile profile of fresh flowers without solvent extraction.[9][10][11][12][13]

• Principle: A fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace (the air above the sample) of the plant material. Volatile compounds partition onto the fiber, which is then desorbed in the GC inlet for analysis.

• Protocol:

  • The plant material is placed in a sealed vial.

  • The SPME fiber is exposed to the headspace for a defined period to allow for the adsorption of volatile compounds.

  • The fiber is then retracted and inserted into the hot GC inlet, where the adsorbed analytes are thermally desorbed onto the GC column.

  • Analysis proceeds as with standard GC-MS.

Visualizations

Experimental Workflow for Essential Oil Analysis

Caption: General workflow for the extraction and analysis of essential oils.

Headspace SPME-GC-MS Analysis Workflow

Caption: Workflow for Headspace SPME-GC-MS analysis of floral volatiles.

Conclusion and Future Directions

Linalyl benzoate is a key aromatic constituent of ylang-ylang and tuberose essential oils, contributing to their characteristic floral fragrances. While its presence is qualitatively established, there is a notable gap in the scientific literature regarding its direct and precise quantification in these essential oils. The majority of studies focus on more abundant components like linalool and other benzoate esters.

The experimental protocols outlined in this guide, including various extraction techniques and advanced analytical methods like GC-MS and HS-SPME-GC-MS, provide a robust framework for future research. There is a clear need for the development and validation of specific analytical methods for the accurate quantification of linalyl benzoate in essential oils. Such studies would be invaluable for quality control in the fragrance and flavor industries, as well as for advancing our understanding of the biosynthesis of aromatic compounds in these important medicinal and aromatic plants. Further research could also explore the potential synergistic bioactivities of linalyl benzoate in combination with other major components of these essential oils, opening new avenues for drug discovery and development.

References

• 1. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 2. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 3. thaiscience.info [thaiscience.info]
• 4. essencejournal.com [essencejournal.com]
• 5. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 6. epg.science.cmu.ac.th [epg.science.cmu.ac.th]
• 7. researchgate.net [researchgate.net]
• 8. Improving the Quality of Ylang-Ylang Essential Oils [Cananga odorata (Lam.) Hook.f. &Thomson] Through Microwave-Assisted Extraction Compared to Conventional Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Headspace Solid-Phase Microextraction Followed by Gas Chromatography-Mass Spectrometry as a Powerful Analytical Tool for the Discrimination of Truffle Species According to Their Volatiles [frontiersin.org]
• 10. Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum Rottler) [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. asianpubs.org [asianpubs.org]
• 13. Headspace solid-phase microextraction method for the study of the volatility of selected flavor compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Linalyl Benzoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of Linalyl benzoate (B1203000) (CAS No. 126-64-7), a fragrance ingredient used in various consumer products. The safety of Linalyl benzoate has been evaluated through a combination of direct testing and read-across approaches from structurally related compounds, including linalool (B1675412) and benzoic acid. This document summarizes the available quantitative data, details the experimental methodologies for key toxicological endpoints, and visualizes relevant metabolic pathways and experimental workflows.

Executive Summary

Linalyl benzoate exhibits a low order of acute toxicity via oral and dermal routes. It is not considered to be a skin sensitizer. The genotoxic potential of Linalyl benzoate has been evaluated through a battery of tests, and the weight of evidence suggests it is not genotoxic. The systemic toxicity, as well as reproductive and developmental toxicity, have been largely assessed using data from its hydrolysis products, linalool and benzoic acid, and other structurally related esters. Based on these read-across assessments, Linalyl benzoate is not expected to pose a significant risk for repeated-dose, reproductive, or developmental toxicity under current use conditions.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	3,7-dimethylocta-1,6-dien-3-yl benzoate	[1]
CAS Number	126-64-7	[1]
Molecular Formula	C₁₇H₂₂O₂	[1]
Molecular Weight	258.36 g/mol
Appearance	Yellow to brownish clear liquid	[2]
Boiling Point	263.0 °C at 760 mmHg	[1]
Solubility	Insoluble in water; soluble in alcohol and oils	[1][2]

Toxicological Data

The toxicological evaluation of Linalyl benzoate relies on a combination of data on the substance itself and on structurally related compounds (read-across). This is a scientifically accepted approach to fill data gaps without unnecessary animal testing.

Acute Toxicity

Linalyl benzoate demonstrates a low level of acute toxicity in animal studies.

Endpoint	Species	Route	Value	Reference
LD₅₀	Rat	Oral	> 5000 mg/kg bw	[2][3]
LD₅₀	Rabbit	Dermal	> 5000 mg/kg bw	[2][3]

Skin Irritation and Sensitization

Based on available data, Linalyl benzoate is not considered to be a skin irritant or sensitizer.

Endpoint	Species	Method	Result	Reference
Skin Irritation	Not specified	Not specified	Not irritating
Skin Sensitization	Read-across from linalyl phenylacetate	Not specified	Not a sensitizer	[4]

Genotoxicity

The genotoxicity of Linalyl benzoate has been assessed, and the data indicate a lack of mutagenic or clastogenic potential.

Test Type	System	Metabolic Activation	Result	Reference
Ames Test	S. typhimurium	With and without	Non-mutagenic (Read-across)	[5]
Chromosomal Aberration	Human Lymphocytes	With and without	Non-clastogenic (Read-across)	[5]

Repeated Dose Toxicity

The repeated dose toxicity of Linalyl benzoate is evaluated based on its expected hydrolysis to linalool and benzoic acid.

Compound	NOAEL	Species	Route	Study Duration	Reference
Linalool (Read-across)	250 mg/kg/day	Rat	Dermal	90-day	[6]
Linalool (Read-across)	160 mg/kg bw/day	Rat	Oral	28-day	[3]

Reproductive and Developmental Toxicity

The reproductive and developmental toxicity of Linalyl benzoate is also assessed using data from its hydrolysis products.

Compound	NOAEL	Species	Route	Endpoint	Reference
Linalool (Read-across)	500 mg/kg bw/day	Rat	Oral	Maternal & Developmental	[3][7]
Linalool (Read-across)	1000 mg/kg/day	Rat	Oral	Developmental	[8]

Metabolism and Pharmacokinetics

Upon ingestion or dermal absorption, Linalyl benzoate is expected to undergo hydrolysis to its constituent molecules: linalool and benzoic acid. This metabolic breakdown is a key consideration in its safety assessment.

Caption: Metabolic pathway of Linalyl benzoate.

Experimental Protocols

The toxicological studies conducted on Linalyl benzoate and its read-across analogs generally follow internationally recognized guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Caption: General toxicological testing workflow.

Acute Oral Toxicity (as per OECD 423)

• Test System: Typically rats, single sex (usually females).

• Procedure: A stepwise procedure is used with a limited number of animals per step. A starting dose of 2000 mg/kg body weight is common for substances with expected low toxicity. If no mortality is observed, a higher dose of 5000 mg/kg may be used. Animals are dosed by gavage.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days. A full necropsy is performed on all animals at the end of the study.

Dermal Irritation (as per OECD 404)

• Test System: Albino rabbits.

• Procedure: The test substance (0.5 mL of liquid or 0.5 g of solid) is applied to a small area of clipped skin on the back of the rabbit and covered with a gauze patch for a 4-hour exposure period.

• Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The severity of the reactions is scored, and the potential for reversibility is assessed over a 14-day observation period.

Skin Sensitization - Local Lymph Node Assay (LLNA) (as per OECD 429)

• Test System: Mice (CBA/J or CBA/Ca strain).

• Procedure: The test substance is applied to the dorsal surface of the ears for three consecutive days. On day 5, a radiolabeled substance (e.g., ³H-methyl thymidine) is injected intravenously.

• Endpoint: The proliferation of lymphocytes in the draining auricular lymph nodes is measured. A Stimulation Index (SI) is calculated by comparing the proliferation in treated groups to the vehicle control group. An SI of ≥ 3 is considered a positive result, indicating sensitization potential. The EC3 value (the concentration estimated to produce an SI of 3) is a measure of sensitizing potency.

Bacterial Reverse Mutation Test (Ames Test) (as per OECD 471)

• Test System: Strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) that are auxotrophic for histidine or tryptophan, respectively.

• Procedure: The bacterial strains are exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix from rat liver).

• Endpoint: The number of revertant colonies (bacteria that have mutated back to a prototrophic state) is counted. A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies.

In Vitro Mammalian Chromosomal Aberration Test (as per OECD 473)

• Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes.

• Procedure: The cells are exposed to the test substance at various concentrations, both with and without an S9 metabolic activation system. Cells are harvested at a suitable time after exposure, and metaphase chromosomes are prepared and analyzed for structural aberrations.

• Endpoint: The frequency of cells with chromosomal aberrations is determined. A substance is considered clastogenic if it induces a statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations.

Repeated Dose and Reproductive/Developmental Toxicity Screening (as per OECD 422)

• Test System: Rats.

• Procedure: The test substance is administered daily by gavage to groups of male and female rats for a pre-mating period, during mating, and for females, throughout gestation and early lactation.

• Observations: A wide range of endpoints are evaluated, including clinical signs, body weight, food consumption, mating performance, fertility, parturition, and pup viability and growth. At termination, a full necropsy and histopathological examination of major organs, including reproductive organs, are performed. This screening study provides information on both systemic toxicity and potential effects on reproduction and development.

Conclusion

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. RIFM fragrance ingredient safety assessment, linalyl benzoate, CAS Registry Number 126-64-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. researchgate.net [researchgate.net]

The Dual Nature of a Floral Scent: Linalyl Benzoate's Ecological Role in Plant-Insect Interactions

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) are the language of plants, a complex chemical vocabulary that mediates their interactions with the surrounding world. Among these, esters often play a pivotal role, contributing to the characteristic scents of flowers and fruits. Linalyl benzoate (B1203000), an ester formed from the terpenoid linalool (B1675412) and the benzenoid benzoic acid, is recognized for its pleasant, soft, floral-woody aroma, making it a valuable component in the fragrance industry. However, its ecological significance in the intricate dialogue between plants and insects is a subject of growing interest. This technical guide synthesizes the current understanding of linalyl benzoate's role in plant-insect interactions, delving into its biosynthesis, its potential effects on insect behavior, and the experimental methodologies used to elucidate these functions. While direct research on linalyl benzoate's ecological role is still emerging, this guide draws upon data from related compounds to provide a comprehensive overview and a framework for future investigation.

Biosynthesis of Linalyl Benzoate in Plants

The formation of linalyl benzoate in planta is presumed to occur through the esterification of its two precursors: linalool and benzoic acid. The biosynthesis of these precursors involves two distinct and well-characterized metabolic pathways.

1. Linalool Biosynthesis (via the MEP Pathway):

Linalool, a monoterpene alcohol, is synthesized in the plastids via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. This pathway begins with the condensation of pyruvate (B1213749) and glyceraldehyde-3-phosphate and proceeds through a series of enzymatic steps to produce isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). Geranyl pyrophosphate (GPP), the precursor to all monoterpenes, is formed from the condensation of IPP and DMAPP. Finally, a specific linalool synthase (LIS) enzyme catalyzes the conversion of GPP to linalool.

2. Benzoic Acid Biosynthesis (via the Shikimate Pathway):

Benzoic acid, an aromatic carboxylic acid, is derived from the aromatic amino acid L-phenylalanine, which is a product of the shikimate pathway in the cytoplasm and plastids. The biosynthesis of benzoic acid from phenylalanine can occur via two main routes: the β-oxidative and the non-β-oxidative pathways. Both pathways involve the shortening of the propyl side chain of cinnamic acid, which is formed from phenylalanine by the action of phenylalanine ammonia-lyase (PAL).

3. Esterification to Linalyl Benzoate:

The final step in the biosynthesis of linalyl benzoate is the esterification of linalool with a benzoyl group, typically from benzoyl-CoA. This reaction is catalyzed by an alcohol acyltransferase (AAT), which belongs to the BAHD (BEAT, AHCT, HCBT, DAT) family of acyltransferases. While the specific AAT responsible for linalyl benzoate synthesis has not yet been definitively identified in most species, it is hypothesized to be analogous to other characterized AATs that produce volatile esters in flowers.

Signaling Pathway for Linalyl Benzoate Biosynthesis

Caption: Proposed biosynthetic pathway of linalyl benzoate.

Ecological Role in Plant-Insect Interactions

The ecological role of linalyl benzoate is likely multifaceted, influencing the behavior of a range of insects, including pollinators, herbivores, and their natural enemies. Its function as an attractant or repellent is context-dependent, varying with the insect species, the concentration of the compound, and the presence of other floral volatiles.

Attraction of Pollinators

Floral scents are crucial for attracting pollinators, and the sweet, floral aroma of linalyl benzoate suggests a role in this process. Its precursor, linalool, is a known attractant for a wide variety of pollinators, including bees and moths.[1] The presence of linalyl benzoate in a floral bouquet could contribute to the overall olfactory signal that guides pollinators to the flower, potentially acting in synergy with other volatile compounds.

Defense against Herbivores

Plants have evolved a sophisticated chemical arsenal (B13267) to deter herbivores. Volatile compounds can act as direct defenses by repelling herbivores or as indirect defenses by attracting the natural enemies of herbivores. While direct evidence for linalyl benzoate's role in herbivore deterrence is limited, related compounds offer clues. For example, benzyl (B1604629) benzoate has demonstrated repellent and toxic effects against certain insects. It is plausible that linalyl benzoate could have similar properties against specific herbivores, contributing to the plant's chemical defense portfolio.

Quantitative Data on Insect Responses

As direct quantitative data for linalyl benzoate is scarce, the following table presents data for its precursor, linalool, and a related compound, benzyl benzoate, to illustrate the types of data required to assess the ecological role of linalyl benzoate.

Compound	Insect Species	Insect Type	Concentration	Observed Effect	Citation
Linalool	Lycorma delicatula (Spotted Lanternfly)	Herbivore	2.11 µl	66.7% - 77.4% repellency
Benzyl Benzoate	Tribolium castaneum (Red Flour Beetle)	Stored-product pest	0.09 µL/cm²	>80% repellency	[2]

Experimental Protocols

The investigation of the ecological role of linalyl benzoate requires a combination of analytical chemistry and behavioral and neurophysiological assays.

Collection and Analysis of Floral Volatiles

Objective: To identify and quantify linalyl benzoate in the floral headspace of plants.

Methodology: Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Collection: Enclose a flower or inflorescence in a glass chamber or bag for a defined period to allow volatiles to accumulate.

• Extraction: Insert an SPME fiber (e.g., with a polydimethylsiloxane/divinylbenzene coating) into the headspace of the chamber to adsorb the volatile compounds.

• Analysis: Thermally desorb the collected volatiles from the SPME fiber in the injection port of a GC-MS system.

• Identification: Identify linalyl benzoate based on its mass spectrum and retention time compared to an authentic standard.

• Quantification: Quantify the amount of linalyl benzoate by comparing its peak area to that of a known concentration of an internal or external standard.

Insect Behavioral Assays

Objective: To determine the attractive or repellent effect of linalyl benzoate on insects.

Methodology: Y-tube Olfactometer Bioassay

• Apparatus: A Y-shaped glass tube with a central arm for insect release and two side arms connected to air sources.

• Odor Source: Introduce a controlled stream of purified, humidified air through both arms. In one arm, the air passes over a filter paper treated with a known concentration of linalyl benzoate dissolved in a solvent (e.g., paraffin (B1166041) oil). The other arm contains a filter paper with the solvent alone (control).

• Insect Release: Release an individual insect at the downwind end of the central arm.

• Data Collection: Record which arm the insect chooses and the time it takes to make a choice. A statistically significant preference for the treatment arm indicates attraction, while a preference for the control arm indicates repulsion.

• Replication: Repeat the experiment with a sufficient number of insects to ensure statistical power.

Experimental Workflow for Insect Behavioral Assay

Caption: Workflow for a Y-tube olfactometer bioassay.

Electrophysiological Assays

Objective: To measure the response of an insect's olfactory receptor neurons to linalyl benzoate.

Methodology: Electroantennography (EAG)

• Antenna Preparation: Excise an antenna from an insect and mount it between two electrodes.

• Odor Delivery: Deliver a puff of air containing a known concentration of linalyl benzoate over the antenna.

• Signal Recording: Record the change in electrical potential from the antenna using an amplifier. This depolarization is the sum of the responses of many olfactory receptor neurons.

• Data Analysis: Compare the amplitude of the EAG response to linalyl benzoate with the response to a control (solvent only) and a standard reference compound.

Conclusion and Future Directions

Linalyl benzoate, a fragrant ester found in some floral scents, likely plays a significant, yet understudied, role in mediating plant-insect interactions. Based on the known functions of its precursors and related compounds, it is hypothesized to act as both a pollinator attractant and a potential herbivore deterrent. The biosynthetic pathway is presumed to follow the well-established routes leading to linalool and benzoic acid, followed by an esterification step.

Future research should focus on definitively identifying the presence and concentration of linalyl benzoate in a wider range of plant species and their floral scents. Quantitative behavioral and electrophysiological studies with ecologically relevant insect species are crucial to elucidate its specific roles as an attractant or repellent. Furthermore, the identification of the specific alcohol acyltransferase responsible for its synthesis will provide valuable tools for understanding the regulation of its production and for potential biotechnological applications. A deeper understanding of the ecological role of linalyl benzoate will not only enhance our knowledge of chemical ecology but may also open new avenues for the development of novel, environmentally benign strategies for pest management and pollinator conservation.

References

• 1. Linalyl Benzoate | Creamy Floral‑balsamic Ester [chemicalbull.com]
• 2. Toxicity and Repellency Efficacy of Benzyl Alcohol and Benzyl Benzoate as Eco-Friendly Choices to Control the Red Flour Beetle Tribolium castaneum (Herbst. 1797) - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermochemical Properties of Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties of Linalyl Benzoate (B1203000)

A summary of the known physical properties of linalyl benzoate is presented in Table 1. This data is crucial for handling, storage, and processing of the compound.

Table 1: Physicochemical Properties of Linalyl Benzoate

Property	Value	Source
Molecular Formula	C₁₇H₂₂O₂	[5]
Molecular Weight	258.36 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	213 °C (lit.)	[3]
Density	0.98 g/mL at 25 °C (lit.)	[3]
Refractive Index	n20/D 1.508 (lit.)	[3]
Flash Point	>230 °F (>110 °C)	[3]
Vapor Pressure	0.000047 mmHg @ 25.00 °C (est.)	[6]
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils.	[7]

Thermochemical Data

Currently, experimentally determined thermochemical data for linalyl benzoate are scarce in the scientific literature. However, computational methods, such as the Joback group contribution method, can provide estimated values. These estimations are useful for preliminary assessments but should be confirmed by experimental measurements. Table 2 summarizes the calculated thermochemical properties of linalyl benzoate.

Table 2: Calculated Thermochemical Data for Linalyl Benzoate

Property	Value (Unit)	Method	Source
Standard Gibbs Free Energy of Formation (ΔfG°)	133.10 (kJ/mol)	Joback Calculated Property	[8]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-178.37 (kJ/mol)	Joback Calculated Property	[8]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	26.81 (kJ/mol)	Joback Calculated Property	[8]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	62.94 (kJ/mol)	Joback Calculated Property	[8]
Ideal Gas Heat Capacity (Cp,gas)	Data not available

Experimental Protocols for Thermochemical Analysis

To obtain accurate and reliable thermochemical data for linalyl benzoate, standardized experimental procedures must be followed. The following sections detail the methodologies for determining the key thermochemical parameters.

Determination of Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion (ΔcH°) is a fundamental thermochemical property that can be experimentally determined using a bomb calorimeter.[9][10] From this value, the standard enthalpy of formation (ΔfH°) can be calculated using Hess's Law.

Experimental Workflow:

References

• 1. Linalyl Benzoate | Givaudan [givaudan.com]
• 2. Showing Compound Linalyl benzoate (FDB002295) - FooDB [foodb.ca]
• 3. LINALYL BENZOATE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Linalyl benzoate [webbook.nist.gov]
• 6. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 7. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Linalyl benzoate (CAS 126-64-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. Experimental Enthalpies of Combustion of Organic Materials and The Correlation with Total Number of Bonds, Their Molecular Surface and Volume Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Experimental Enthalpies of Combustion of Organic Materials and The Correlation with Total Number of Bonds, Their Molecular Surface and Volume Properties [scirp.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of linalyl benzoate (B1203000), an ester widely utilized in the fragrance, cosmetic, and pharmaceutical industries for its pleasant floral and fruity aroma.[1] The synthesis is achieved through the esterification of linalool (B1675412) with benzoyl chloride, a common and effective method for creating benzoate esters. This protocol outlines the necessary reagents, equipment, and procedural steps, including reaction setup, work-up, and purification of the final product. Additionally, comprehensive data on the physicochemical and spectroscopic properties of linalyl benzoate are presented to aid in characterization.

Introduction

Linalyl benzoate is a valuable aromatic compound characterized by a soft, sweet, floral-woody scent with fruity undertones. Its desirable fragrance profile makes it a key ingredient in a variety of consumer products, including perfumes, lotions, soaps, and other personal care items.[1] Beyond its use in fragrances, linalyl benzoate is also explored for its potential applications in pharmaceuticals due to the biological activities associated with both the linalool and benzoate moieties. The synthesis described herein involves the reaction of linalool, a naturally occurring tertiary alcohol, with benzoyl chloride in the presence of a base catalyst, typically pyridine (B92270). This reaction, an example of a Schotten-Baumann type reaction, proceeds through the nucleophilic attack of the alcohol on the acyl chloride.[2][3][4][5][6]

Physicochemical Properties of Linalyl Benzoate

A summary of the key physicochemical properties of linalyl benzoate is provided in Table 1 for easy reference.

Property	Value	Reference
Molecular Formula	C₁₇H₂₂O₂	[6]
Molecular Weight	258.36 g/mol	[6]
Appearance	Colorless to pale yellow liquid	-
Odor	Floral, tuberose, sweet, slightly fruity
Boiling Point	213 °C (lit.)	[3]
Density	0.980 g/mL at 25 °C (lit.)	[3]
Refractive Index (n20/D)	1.508 (lit.)	[3]
CAS Number	126-64-7	[4]

Experimental Protocol: Synthesis of Linalyl Benzoate

This protocol details the laboratory-scale synthesis of linalyl benzoate from linalool and benzoyl chloride.

Materials and Reagents

• Linalool (C₁₀H₁₈O)

• Benzoyl chloride (C₇H₅ClO)

• Pyridine (C₅H₅N), anhydrous

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) (for column chromatography)

• Ethyl acetate (B1210297) (for column chromatography)

Equipment

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Beakers, flasks, and other standard laboratory glassware

• Thin-layer chromatography (TLC) plates and chamber

Reaction Scheme

Caption: Reaction scheme for the synthesis of linalyl benzoate.

Experimental Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve linalool (1.0 eq) in anhydrous dichloromethane. Add anhydrous pyridine (1.2 eq) to the solution.

• Addition of Benzoyl Chloride: Cool the flask in an ice bath to 0 °C. Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution using a dropping funnel over a period of 30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate to quench the reaction and neutralize excess benzoyl chloride and pyridinium hydrochloride.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by water, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude linalyl benzoate.

Purification

The crude product is purified by flash column chromatography on silica gel.

• Eluent: A gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate in hexane).

• Procedure: Dissolve the crude product in a minimal amount of hexane and load it onto the silica gel column. Elute with the solvent system, collecting fractions. Monitor the fractions by TLC to identify those containing the pure linalyl benzoate. Combine the pure fractions and remove the solvent under reduced pressure to yield pure linalyl benzoate.

Characterization Data

The structure and purity of the synthesized linalyl benzoate can be confirmed by spectroscopic methods.

Spectroscopic Data	Expected Values
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.0-7.4 (m, 5H, Ar-H), 6.0-5.0 (m, 3H, vinyl-H), 2.2-1.5 (m, 4H, allylic-H), 1.7 (s, 3H, C(CH₃)=CH), 1.6 (s, 3H, C(CH₃)=CH), 1.4 (s, 3H, O-C-CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~165 (C=O), ~145-128 (Ar-C), ~140-110 (vinyl C=C), ~85 (O-C), ~40-20 (aliphatic C), ~25-17 (CH₃)
IR (neat, cm⁻¹)	~3070 (C-H, vinyl), ~2970 (C-H, aliphatic), ~1720 (C=O, ester), ~1600 (C=C, aromatic), ~1270, 1110 (C-O, ester)
Mass Spectrometry (EI)	m/z (%): 258 (M⁺), characteristic fragmentation pattern

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the synthesis and purification of linalyl benzoate.

Caption: Workflow for the synthesis of linalyl benzoate.

Conclusion

The protocol described provides a reliable method for the synthesis of linalyl benzoate from readily available starting materials. The use of pyridine as a base effectively catalyzes the esterification of the tertiary alcohol linalool with benzoyl chloride. The purification via column chromatography yields a product of high purity, suitable for applications in research and development within the fragrance, cosmetic, and pharmaceutical sectors. The provided characterization data serves as a benchmark for verifying the identity and purity of the synthesized compound.

References

• 1. mdpi.com [mdpi.com]
• 2. byjus.com [byjus.com]
• 3. chemistnotes.com [chemistnotes.com]
• 4. testbook.com [testbook.com]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 6. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) (C₁₇H₂₂O₂) is an aromatic monoterpenoid and a benzoate ester with a characteristic floral and balsamic odor.[1] It is utilized as a fragrance ingredient in cosmetics, perfumes, and as a flavoring agent in the food industry.[2][3] In the context of drug development and research, the accurate quantification of linalyl benzoate may be necessary for quality control of raw materials, stability studies of formulations, and in the analysis of essential oils where it is a constituent. Gas chromatography-mass spectrometry (GC-MS) is a highly effective analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like linalyl benzoate.[4] This method offers excellent sensitivity and selectivity, making it ideal for the analysis of complex mixtures.[5]

Principle of GC-MS Analysis

Gas chromatography (GC) separates volatile compounds in a sample based on their different boiling points and affinities for a stationary phase within a capillary column. As the separated compounds elute from the column, they enter the mass spectrometer (MS). In the MS, the compounds are ionized, typically by electron impact (EI), which causes them to fragment into characteristic patterns of ions. The mass-to-charge ratio (m/z) of these fragments is measured, generating a mass spectrum that serves as a "molecular fingerprint" for identification. Quantification is achieved by measuring the abundance of specific ions and comparing it to a calibration curve generated from standards of known concentration.

Applications

• Quality Control: Ensuring the purity and concentration of linalyl benzoate in raw materials and finished products.

• Fragrance and Flavor Industry: Characterizing the composition of essential oils and fragrance formulations.

• Cosmetic and Pharmaceutical Formulation: Monitoring the stability and release of linalyl benzoate from various product matrices.

• Metabolomics Research: Identifying and quantifying linalyl benzoate in biological samples, although this is a less common application.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of a validated GC-MS method for the quantitative analysis of Linalyl benzoate. These values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	Expected Performance for Linalyl Benzoate (GC-MS)
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.995
Limit of Detection (LOD)	0.01 - 0.05 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.15 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Experimental Protocol

Sample Preparation

The sample preparation method should be adapted based on the matrix.

• For Pure Substances or Essential Oils:

  • Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

  • Dissolve the sample in a suitable solvent such as hexane (B92381) or ethyl acetate (B1210297) and dilute to the mark.

  • Prepare a working solution by further diluting the stock solution to a concentration within the instrument's linear range (e.g., 10 µg/mL).

• For Complex Matrices (e.g., Creams, Lotions):

  • Accurately weigh a known amount of the sample (e.g., 0.5 g) into a centrifuge tube.[6]

  • Add a known volume of an appropriate extraction solvent (e.g., methyl tert-butyl ether).[6]

  • Vortex or mix thoroughly for an extended period (e.g., 30 minutes) to ensure complete extraction.[6]

  • Centrifuge to separate the solid and liquid phases.[6]

  • Collect the supernatant and filter it through a 0.45 µm syringe filter before injection.[6]

GC-MS Instrumentation and Conditions

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• GC Conditions:

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an equivalent nonpolar capillary column.[7][8]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8][9]

  • Inlet Temperature: 250 °C.[5]

  • Injection Volume: 1 µL.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp to 240 °C at a rate of 10 °C/min.

    • Hold at 240 °C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.[9]

  • Ionization Energy: 70 eV.[7][9]

  • Mass Range: m/z 40-400.[8]

  • Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Data Analysis

• Identification: The retention time and the mass spectrum of the peak corresponding to Linalyl benzoate in the sample are compared with those of a reference standard. The fragmentation pattern in the mass spectrum provides confirmation of the compound's identity.

• Quantification: A calibration curve is constructed by injecting a series of standard solutions of Linalyl benzoate at different concentrations. The peak area of a characteristic ion of Linalyl benzoate is plotted against the concentration. The concentration of Linalyl benzoate in the sample is then determined from this calibration curve.

Visualizations

Caption: Experimental workflow for GC-MS analysis of Linalyl benzoate.

Caption: General fragmentation of an ester in a mass spectrometer.

References

• 1. Showing Compound Linalyl benzoate (FDB002295) - FooDB [foodb.ca]
• 2. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Linalyl Benzoate | Givaudan [givaudan.com]
• 4. gcms.cz [gcms.cz]
• 5. tips.sums.ac.ir [tips.sums.ac.ir]
• 6. jfda-online.com [jfda-online.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Linalyl Benzoate Using High-Performance Liquid Chromatography (HPLC)

Introduction

Linalyl benzoate (B1203000) is an aromatic compound found in various essential oils and is utilized as a fragrance ingredient in cosmetics, perfumes, and food products.[1][2] Accurate quantification of linalyl benzoate is crucial for quality control, formulation development, and regulatory compliance in these industries. High-performance liquid chromatography (HPLC) with UV detection offers a precise, sensitive, and reliable method for the determination of linalyl benzoate.[3] This application note details a validated reverse-phase HPLC (RP-HPLC) method for the quantification of linalyl benzoate in various sample matrices. The method is demonstrated to be linear, accurate, precise, and robust, making it suitable for routine analysis in a quality control setting.[4][5]

Experimental

A validated isocratic RP-HPLC method was developed for the quantification of linalyl benzoate. The chromatographic separation was achieved on a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water.

Chromatographic Conditions

Parameter	Value
Instrument	HPLC system with UV/Vis Detector
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	228 nm
Run Time	10 minutes

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose.[4][5] The validation parameters assessed included linearity, precision, accuracy, limit of detection (LOD), and limit of quantitation (LOQ).

Linearity

The linearity of the method was evaluated by analyzing a series of standard solutions of linalyl benzoate at different concentrations. A calibration curve was constructed by plotting the peak area against the concentration. The method demonstrated excellent linearity over the concentration range of 1-100 µg/mL with a correlation coefficient (R²) of >0.999.

Concentration (µg/mL)	Peak Area (arbitrary units)
1	12,543
5	63,128
10	125,987
25	314,567
50	629,876
75	945,123
100	1,258,987

Precision

The precision of the method was determined by repeatability (intra-day precision) and intermediate precision (inter-day precision) studies. Six replicate injections of a standard solution (50 µg/mL) were performed on the same day and on three different days. The relative standard deviation (%RSD) was calculated for the peak areas.

Precision Type	%RSD
Repeatability (Intra-day)	0.85
Intermediate Precision (Inter-day)	1.23

Accuracy

The accuracy of the method was assessed by a recovery study. A known amount of linalyl benzoate was spiked into a placebo sample matrix at three different concentration levels (80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.

Spiked Level	Amount Spiked (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	40	39.6	99.0
100%	50	50.3	100.6
120%	60	59.5	99.2

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve. The LOD was found to be 0.3 µg/mL, and the LOQ was 1.0 µg/mL.

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.3
Limit of Quantitation (LOQ)	1.0

Protocols

1. Preparation of Standard Stock Solution (1000 µg/mL)

• Accurately weigh 100 mg of linalyl benzoate reference standard.

• Transfer the standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase (Acetonitrile:Water, 70:30, v/v).

• Sonicate for 10 minutes to ensure complete dissolution.

2. Preparation of Working Standard Solutions

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations of 1, 5, 10, 25, 50, 75, and 100 µg/mL.

3. Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a liquid sample is provided below.

• Accurately measure a known volume or weight of the sample.

• Dilute the sample with the mobile phase to an estimated concentration within the linear range of the method.

• Vortex the solution for 2 minutes.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[6]

4. Chromatographic Analysis

• Set up the HPLC system according to the chromatographic conditions specified above.

• Inject 20 µL of each standard solution and sample solution into the HPLC system.

• Record the chromatograms and integrate the peak area for linalyl benzoate.

5. Quantification

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations.

• Determine the concentration of linalyl benzoate in the sample solutions from the calibration curve using the peak area obtained.

Visualizations

References

• 1. Showing Compound Linalyl benzoate (FDB002295) - FooDB [foodb.ca]
• 2. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 3. njlabs.com [njlabs.com]
• 4. pharmtech.com [pharmtech.com]
• 5. scielo.br [scielo.br]
• 6. ajast.net [ajast.net]

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy of Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) (3,7-dimethylocta-1,6-dien-3-yl benzoate) is an aromatic monoterpenoid ester widely used in the fragrance and flavor industries. Its structural elucidation and purity assessment are critical for quality control and research applications. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous determination of the molecular structure and quantification of linalyl benzoate. This document provides detailed application notes and protocols for the ¹H and ¹³C NMR analysis of linalyl benzoate.

Principle of NMR Spectroscopy

NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei with a non-zero spin, such as ¹H and ¹³C, can absorb and re-emit electromagnetic radiation at a specific frequency. This resonance frequency is highly sensitive to the local electronic environment of the nucleus, providing detailed information about the molecular structure, connectivity, and stereochemistry of a compound.

Data Presentation

Note: The following NMR data is a representative example for Linalyl Benzoate, compiled based on typical chemical shifts for its structural motifs (linalool and benzoate moieties), as specific experimental data was not publicly available.

Table 1: ¹H NMR Spectral Data of Linalyl Benzoate (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
8.05	d	7.5	2H	H-2', H-6'
7.55	t	7.5	1H	H-4'
7.44	t	7.5	2H	H-3', H-5'
5.95	dd	17.5, 10.8	1H	H-2
5.23	d	17.5	1H	H-1a
5.10	d	10.8	1H	H-1b
5.10	t	7.0	1H	H-6
2.05	m	-	2H	H-5
1.95	m	-	2H	H-4
1.68	s	-	3H	H-8
1.60	s	-	3H	H-9
1.55	s	-	3H	H-10

Table 2: ¹³C NMR Spectral Data of Linalyl Benzoate (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Atom Assignment
166.2	C-7' (C=O)
145.0	C-2
132.8	C-4'
131.0	C-1'
129.6	C-2', C-6'
128.4	C-3', C-5'
124.3	C-6
111.8	C-1
82.5	C-3
42.0	C-4
25.7	C-8
23.5	C-10
22.5	C-5
17.7	C-9

Experimental Protocols

Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of linalyl benzoate into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Filtering (Optional): If the solution contains any particulate matter, filter it through a small plug of glass wool in the pipette.

• Capping: Securely cap the NMR tube.

NMR Data Acquisition

Instrumentation: A 500 MHz NMR spectrometer equipped with a broadband probe.

Software: Standard spectrometer control and data processing software.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Temperature: 298 K.

• Number of Scans: 16 to 64 (depending on sample concentration).

• Relaxation Delay (d1): 1.0 seconds.

• Acquisition Time (aq): 4.0 seconds.

• Spectral Width (sw): 20 ppm.

• Transmitter Frequency Offset (o1p): Centered on the spectral region of interest (e.g., 6 ppm).

• Receiver Gain: Optimized for the sample.

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

• Temperature: 298 K.

• Number of Scans: 1024 to 4096 (or more for dilute samples).

• Relaxation Delay (d1): 2.0 seconds.

• Acquisition Time (aq): 1.5 seconds.

• Spectral Width (sw): 240 ppm.

• Transmitter Frequency Offset (o1p): Centered on the spectral region of interest (e.g., 100 ppm).

• Receiver Gain: Optimized for the sample.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C) and perform a Fourier transform.

• Phasing: Manually phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a polynomial baseline correction to the entire spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Integration (¹H NMR): Integrate the signals to determine the relative number of protons for each resonance.

• Peak Picking: Identify and list the chemical shifts of all significant peaks.

Mandatory Visualizations

Figure 1: Molecular Structure of Linalyl Benzoate

Application Notes and Protocols for Fourier-Transform Infrared (FTIR) Spectroscopy of Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) (3,7-dimethylocta-1,6-dien-3-yl benzoate) is an aromatic monoterpenoid and a common fragrance ingredient found in numerous essential oils and cosmetic products.[1] Its characteristic floral and tuberose scent makes it a valuable compound in the flavor and fragrance industry.[2] Fourier-transform infrared (FTIR) spectroscopy is a rapid, non-destructive, and powerful analytical technique for the qualitative and quantitative analysis of chemical compounds. It provides a unique molecular fingerprint by measuring the absorption of infrared radiation by the sample, which excites molecular vibrations. This application note provides a detailed protocol for the FTIR analysis of Linalyl benzoate, outlines its characteristic spectral features, and discusses its applications in quality control and product development.

Molecular Structure and Functional Groups

The molecular structure of Linalyl benzoate consists of a benzoate group attached to a linalool (B1675412) moiety. The key functional groups that give rise to characteristic absorption bands in its FTIR spectrum are:

• Aromatic Ring (Benzene): Responsible for C-H and C=C stretching and bending vibrations.

• Ester Group (-COO-): Exhibits strong C=O and C-O stretching vibrations.

• Alkene Groups (C=C): From the linalool portion, contributing to C=C and =C-H stretching and bending vibrations.

• Alkyl Groups (C-H): Present throughout the molecule, showing characteristic stretching and bending vibrations.

Quantitative Data Presentation

The following table summarizes the expected characteristic infrared absorption bands for Linalyl benzoate based on its functional groups. The precise wavenumbers may vary slightly depending on the sample matrix and instrumental parameters.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	Aromatic Ring	3100 - 3000	Medium
Alkene =C-H Stretch	Alkene	3080 - 3010	Medium
Alkyl C-H Stretch	Alkyl	2985 - 2850	Strong
Ester C=O Stretch	Ester	1725 - 1715	Strong
Aromatic C=C Stretch	Aromatic Ring	1600 - 1450	Medium to Strong
Alkene C=C Stretch	Alkene	1680 - 1640	Medium to Weak
C-O Stretch (Asymmetric)	Ester	1300 - 1250	Strong
C-O Stretch (Symmetric)	Ester	1130 - 1100	Strong
Aromatic C-H Bending (Out-of-Plane)	Aromatic Ring	900 - 675	Strong

Experimental Protocols

Two common methods for the FTIR analysis of liquid samples like Linalyl benzoate are the Neat (Thin Film) method using salt plates and the Attenuated Total Reflectance (ATR) method.

Protocol 1: Neat (Thin Film) Analysis using Salt Plates

This is a traditional transmission method suitable for pure liquid samples.

Materials:

• FTIR Spectrometer

• Demountable liquid cell with IR-transparent windows (e.g., NaCl or KBr plates)

• Linalyl benzoate sample

• Pasteur pipette

• Volatile solvent for cleaning (e.g., isopropanol (B130326) or acetone)

• Lens tissue

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the NaCl or KBr plates thoroughly with a suitable solvent and dry them completely.

  • Assemble the empty, clean liquid cell and place it in the sample holder.

  • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove instrumental and atmospheric absorptions.

• Sample Preparation and Loading:

  • Disassemble the liquid cell.

  • Using a clean Pasteur pipette, place one to two drops of the Linalyl benzoate sample onto the center of one of the salt plates.

  • Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film.

  • Assemble the cell in the holder, ensuring not to overtighten and crack the plates.

• Sample Spectrum Acquisition:

  • Place the loaded sample cell into the sample compartment of the FTIR spectrometer.

  • Acquire the sample spectrum. For improved signal-to-noise ratio, co-add multiple scans (e.g., 16 or 32 scans) at a resolution of 4 cm⁻¹. The typical spectral range is 4000 to 400 cm⁻¹.

• Data Processing and Analysis:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Perform peak picking to identify the wavenumbers of the absorption bands.

  • Correlate the observed peaks with the expected vibrational frequencies of Linalyl benzoate's functional groups for structural confirmation.

• Cleaning:

  • Disassemble the cell and clean the salt plates thoroughly with a volatile solvent and lens tissue.

  • Store the plates in a desiccator to prevent fogging from atmospheric moisture.

Protocol 2: Attenuated Total Reflectance (ATR) Analysis

ATR is a modern and rapid technique that requires minimal sample preparation.

Materials:

• FTIR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal)

• Linalyl benzoate sample

• Micropipette

• Solvent for cleaning (e.g., isopropanol)

• Soft, lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are properly installed and aligned.

  • Purge the sample compartment if necessary.

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is clean.

  • Acquire a background spectrum with the clean, empty ATR crystal. This will account for the absorbance of the crystal and the surrounding atmosphere.

• Sample Application:

  • Using a micropipette, place a small drop of Linalyl benzoate onto the center of the ATR crystal to completely cover the crystal surface.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. Typical parameters include 16-32 co-added scans at a resolution of 4 cm⁻¹ over a range of 4000 to 400 cm⁻¹.

• Data Processing and Analysis:

  • The software will generate the final spectrum. If necessary, an ATR correction can be applied to make the spectrum appear more like a traditional transmission spectrum.

  • Identify and analyze the peaks as described in the neat sample protocol.

• Cleaning:

  • Carefully wipe the Linalyl benzoate from the ATR crystal using a soft wipe dampened with isopropanol.

  • Perform a final clean with a dry, soft wipe.

  • Run a clean check by acquiring a spectrum of the cleaned crystal to ensure no sample residue remains.

Mandatory Visualizations

Caption: Workflow for FTIR analysis of Linalyl benzoate.

Caption: Key functional groups of Linalyl benzoate and their IR absorptions.

Applications in Research and Industry

• Quality Control: FTIR spectroscopy can be used to verify the identity and purity of incoming raw materials (Linalyl benzoate) and finished products. The unique fingerprint spectrum allows for rapid comparison against a standard, ensuring batch-to-batch consistency.

• Adulteration Detection: In the analysis of essential oils, FTIR can detect the presence of adulterants or synthetic analogues by identifying characteristic peaks that are not present in the pure substance.

• Drug Development: In pharmaceutical formulations, FTIR can be employed to study drug-excipient interactions and to ensure the stability of the active pharmaceutical ingredient (API) in a formulation.

• Competitive Product Analysis: The technique can be used to analyze the composition of competitor products in the fragrance and cosmetic industries.

Conclusion

FTIR spectroscopy is an indispensable tool for the analysis of Linalyl benzoate in various scientific and industrial settings. Its speed, simplicity, and the detailed structural information it provides make it ideal for quality control, purity assessment, and research and development. The protocols and spectral information provided in this application note serve as a comprehensive guide for professionals working with this important fragrance compound.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Linalyl Benzoate: Application Notes for Fragrance Professionals

Introduction

Linalyl benzoate (B1203000) (CAS No. 126-64-7) is an ester of linalool (B1675412) and benzoic acid, valued in the fragrance industry for its complex and tenacious floral aroma.[1][2] This document provides detailed application notes, experimental protocols, and safety data for the use of linalyl benzoate as a fragrance ingredient, intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Linalyl benzoate is a colorless to pale yellow liquid with a characteristic floral, balsamic, and slightly fruity scent, often described as reminiscent of tuberose, gardenia, and jasmine.[3][4][5] Its stability and blending capabilities make it a versatile component in a wide array of fragrance compositions.[1][2]

Property	Value	Reference
Molecular Formula	C₁₇H₂₂O₂	[6]
Molecular Weight	258.36 g/mol	[6]
Boiling Point	213 °C (lit.)	[7][8]
Density	0.98 g/mL at 25 °C (lit.)	[7][8]
Refractive Index	n20/D 1.508 (lit.)	[7][8]
Flash Point	>93.3 °C (>200.0 °F) Closed Cup	[9]
Solubility	Insoluble in water; Soluble in alcohol and oils.	[1][2]
LogP	6.14	[7]
Vapor Pressure	0.0133 hPa	[5]
FEMA Number	2638	[7]

Olfactory Profile and Applications

Linalyl benzoate imparts a rich, sweet, and floral character with balsamic and fruity undertones.[2][10] It is a key ingredient in floral and oriental fragrance types, where it provides warmth, softness, and excellent diffusion.[3][4]

Applications:

• Fine Fragrances: Used in perfumes and colognes to enhance floral accords, particularly those featuring tuberose, ylang-ylang, and jasmine.[2][3]

• Cosmetics and Personal Care: Incorporated into lotions, creams, soaps, and deodorants for its pleasant scent and good stability in various bases.[1][4]

• Home Care: Utilized in candles, air fresheners, and fabric care products to provide a long-lasting floral fragrance.[2]

• Flavoring Agent: Recognized as a flavoring agent in the food industry.[1]

Recommended Usage Levels:

• Up to 8.0% in fragrance concentrates.[3]

Stability and Performance

Linalyl benzoate exhibits good stability in a variety of product bases, making it a reliable ingredient for perfumers.

Product Base	pH	Stability
Acid Cleaner	2	Good
Fabric Conditioner	3	Good
Antiperspirant	3.5	Good
Shampoo	6	Good
APC (All-Purpose Cleaner)	9	Good
Liquid Fabric Detergent	9	Good
Soap	10	Good
Powder Detergent	10.5	Medium
Liquid Bleach	11	Poor

Data adapted from Givaudan.[5]

Experimental Protocols

Protocol for Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for determining the purity of linalyl benzoate.

Objective: To identify and quantify linalyl benzoate and any impurities.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is suitable.

Reagents:

• Linalyl benzoate sample.

• High-purity solvent for dilution (e.g., ethanol (B145695) or hexane).

Procedure:

• Sample Preparation: Prepare a 1% solution of linalyl benzoate in the chosen solvent.

• GC-MS Parameters:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp to 280 °C at 10 °C/min.

    • Hold at 280 °C for 10 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Scan Range: 40-400 amu.

• Data Analysis:

  • Identify the linalyl benzoate peak based on its retention time and mass spectrum.

  • Integrate the peak areas of all detected compounds.

  • Calculate the purity of linalyl benzoate as the percentage of its peak area relative to the total peak area.

GC-MS Analysis Workflow for Linalyl Benzoate Purity.

Protocol for Skin Sensitization Assessment: Human Repeated Insult Patch Test (HRIPT)

This protocol is a standardized method to assess the potential of a substance to induce skin sensitization.

Objective: To determine if repeated application of linalyl benzoate to human skin will induce contact dermatitis.

Methodology: Based on the RIFM standard HRIPT protocol.[10]

Phases:

• Induction Phase (3 weeks):

  • Patches containing a specific concentration of linalyl benzoate in a suitable vehicle (e.g., 75% diethyl phthalate/25% ethanol) are applied to the backs of volunteers for 24 hours.[10]

  • After a 24-hour rest period, a new patch is applied to the same site.[10]

  • This is repeated for a total of nine applications over three weeks.[10]

• Rest Period (2 weeks): No applications are made.

• Challenge Phase:

  • A single patch with linalyl benzoate is applied to a naive skin site.[10]

  • The site is evaluated for any reaction at 24, 48, and 72 hours after application.[10]

  • A lack of reaction at the challenge site indicates a low potential for skin sensitization at the tested concentration.

Human Repeated Insult Patch Test (HRIPT) Workflow.

Protocol for Sensory Panel Evaluation

This protocol provides a framework for the sensory evaluation of linalyl benzoate.

Objective: To characterize the olfactory profile of linalyl benzoate over time.

Panelists: A trained panel of at least 10-15 individuals with demonstrated olfactory acuity.

Materials:

• Linalyl benzoate (10% solution in odorless solvent like diethyl phthalate).

• Standard fragrance blotters.

• Odor-free evaluation booths.

Procedure:

• Preparation: Dip fragrance blotters into the linalyl benzoate solution to a depth of 1 cm.

• Evaluation: Panelists evaluate the blotters at specified time intervals (e.g., initial, 30 minutes, 1 hour, 4 hours, 24 hours).

• Descriptors: Panelists rate the intensity of various olfactory descriptors (e.g., floral, sweet, fruity, balsamic, woody) on a labeled magnitude scale (LMS).

• Data Analysis: The mean intensity ratings for each descriptor at each time point are calculated and plotted to create a fragrance profile over time.

Safety Information

Linalyl benzoate has been evaluated for safety by the Research Institute for Fragrance Materials (RIFM) and is considered safe for use in fragrance compositions under the current conditions of use.[11]

• Acute Oral Toxicity (Rat): LD₅₀ > 5000 mg/kg[3]

• Acute Dermal Toxicity (Rabbit): LD₅₀ > 5000 mg/kg[3]

• Skin Sensitization: Not expected to be a skin sensitizer.[11]

• Genotoxicity: Not found to be genotoxic.[11]

• Phototoxicity/Photoallergenicity: Not expected to be phototoxic or photoallergenic.[11]

Olfactory Signaling Pathway

The perception of linalyl benzoate, like other odorants, is initiated by its interaction with olfactory receptors (ORs), which are G protein-coupled receptors (GPCRs) located in the olfactory epithelium.

Generalized Olfactory Signaling Pathway.

Conclusion

Linalyl benzoate is a valuable and versatile fragrance ingredient with a well-established safety profile. Its rich floral aroma and good stability make it suitable for a wide range of applications in the fragrance and consumer product industries. The protocols provided in this document offer a framework for the quality control, safety assessment, and sensory evaluation of this important fragrance material.

References

• 1. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 2. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Linalyl Benzoate | Creamy Floral‑balsamic Ester [chemicalbull.com]
• 5. Linalyl Benzoate | Givaudan [givaudan.com]
• 6. Fragrance Skin Sensitization Evaluation and Human Testing: 30-Year Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Linalyl Acetate | C12H20O2 | CID 8294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. Reactome | Olfactory Signaling Pathway [reactome.org]
• 10. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 11. RIFM fragrance ingredient safety assessment, linalyl benzoate, CAS Registry Number 126-64-7 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Linalyl Benzoate as a Flavoring Agent in Food

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) (FEMA Number: 2638, JECFA Number: 859) is a synthetic flavoring substance that is generally recognized as safe (GRAS) for its intended use in food.[1][2][3] It is the ester of linalool (B1675412) and benzoic acid, possessing a characteristic floral, tuberose, and slightly fruity aroma.[4][5][6] These application notes provide a comprehensive overview of its properties, regulatory status, and detailed protocols for its analysis and application in food products.

Linalyl benzoate is valued in the food industry for its ability to impart floral notes, particularly in beverages, baked goods, and confectionery.[7] Its stability and ability to blend well with other flavors make it a versatile ingredient for food formulators.[5][6]

Chemical and Physical Properties

A summary of the key chemical and physical properties of linalyl benzoate is presented in Table 1. This data is essential for its proper handling, storage, and application in food formulations.

Property	Value	Reference
Chemical Name	3,7-Dimethyl-1,6-octadien-3-yl benzoate	[1]
Synonyms	Linalool benzoate, Benzoic acid linalool ester	[1]
CAS Number	126-64-7	[1][2]
Molecular Formula	C17H22O2	[2]
Molecular Weight	258.36 g/mol	[2]
Appearance	Yellow to brownish clear liquid	[4]
Odor	Floral, tuberose, gardenia, jasmine	[4][6]
Boiling Point	263.0 °C at 760 mm Hg	[1]
Specific Gravity	0.980 to 0.991 @ 25°C	[4]
Refractive Index	1.507 to 1.510 @ 20°C	[4]
Solubility	Insoluble in water; soluble in alcohol and oils	[1]
Flash Point	208 °F (97.8 °C)	[4]

Regulatory Status and Safety

Linalyl benzoate has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and the Flavor and Extract Manufacturers Association (FEMA) Expert Panel.[1][3][8]

• FEMA GRAS: Linalyl benzoate is listed as FEMA GRAS, with the designated number 2638.[1][2][3]

• JECFA: JECFA has allocated number 859 to linalyl benzoate and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[1][8]

• FDA: It is listed in the Code of Federal Regulations under 21 CFR 172.515 as a synthetic flavoring substance permitted for direct addition to food for human consumption.[3][4]

Toxicological data indicates a low order of acute toxicity. The oral LD50 in rats and the dermal LD50 in rabbits are both reported to be >5000 mg/kg.[4] Genotoxicity studies have shown that linalyl benzoate is not genotoxic.[9]

Applications in Food

Linalyl benzoate is utilized to impart a floral and fruity character to a variety of food products. While specific usage levels are determined by good manufacturing practice, Table 2 provides a general guide to its application.

Food Category	Typical Use Level (ppm)	Flavor Contribution
Beverages (non-alcoholic)	1 - 10	Adds floral, tuberose notes to fruit-flavored drinks and teas.
Baked Goods	5 - 20	Provides a subtle floral background in cakes, cookies, and pastries.
Confectionery & Frostings	10 - 30	Enhances fruit flavors and provides a distinct floral character in hard and soft candies.
Gelatins & Puddings	2 - 15	Contributes a floral aroma and taste to desserts.
Ice Cream & Frozen Desserts	5 - 15	Complements fruit and vanilla flavors with a floral note.

Experimental Protocols

Analytical Quantification of Linalyl Benzoate in a Beverage Matrix using GC-MS

This protocol describes the quantification of linalyl benzoate in a clear beverage matrix, such as a fruit-flavored soda or tea, using Gas Chromatography-Mass Spectrometry (GC-MS).

5.1.1. Materials and Reagents

• Linalyl benzoate standard (≥95% purity)

• Dichloromethane (B109758) (DCM), HPLC grade

• Anhydrous sodium sulfate

• Internal Standard (IS) solution (e.g., 1-dodecanol, 100 µg/mL in DCM)

• Sample beverage

• Volumetric flasks, pipettes, and syringes

• Separatory funnel

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

5.1.2. Sample Preparation

• Spiking: Spike a 100 mL aliquot of the beverage sample with a known concentration of the linalyl benzoate standard for recovery determination. Prepare a separate un-spiked sample for analysis.

• Internal Standard Addition: Add 1 mL of the internal standard solution to both the spiked and un-spiked samples.

• Liquid-Liquid Extraction:

  • Transfer the sample to a 250 mL separatory funnel.

  • Add 50 mL of dichloromethane and shake vigorously for 2 minutes. Allow the layers to separate.

  • Collect the organic (bottom) layer.

  • Repeat the extraction twice more with 25 mL portions of dichloromethane.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

5.1.3. GC-MS Analysis

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

5.1.4. Quantification

Create a calibration curve by analyzing standard solutions of linalyl benzoate with a constant concentration of the internal standard. Quantify the linalyl benzoate in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Sensory Evaluation of Linalyl Benzoate in a Model Beverage

This protocol outlines a triangle test to determine if a perceptible difference exists between a control beverage and a beverage flavored with linalyl benzoate.

5.2.1. Panelists

Select 20-30 panelists who are regular consumers of the beverage type being tested. Screen for any known allergies or sensitivities to fragrances.

5.2.2. Sample Preparation

• Control Sample: The base beverage without any added linalyl benzoate.

• Test Sample: The base beverage with linalyl benzoate added at a predetermined concentration (e.g., 5 ppm).

• Presentation: Prepare three samples for each panelist, two of which are identical (either two controls or two tests) and one of which is different. The samples should be presented in identical, opaque, and odor-free cups, coded with random three-digit numbers.

5.2.3. Procedure

• Instruct panelists to be in a quiet, odor-free environment.

• Provide panelists with the three coded samples, a glass of water, and unsalted crackers for palate cleansing.

• Instruct panelists to taste each sample from left to right and identify the sample that is different from the other two.

• Panelists should record their choice on a scoresheet.

5.2.4. Data Analysis

Analyze the number of correct identifications using a statistical table for triangle tests to determine if a significant difference exists at a specified confidence level (e.g., p < 0.05).

Visualizations

Chemical Structure of Linalyl Benzoate

Caption: Chemical structure of linalyl benzoate.

Experimental Workflow for Flavor Analysis

Caption: Workflow for the quantitative analysis of linalyl benzoate in a food matrix.

Inferred Metabolic Pathway of Linalyl Benzoate

Caption: Inferred metabolic pathway of linalyl benzoate in the human body.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. femaflavor.org [femaflavor.org]
• 3. WHO | JECFA [apps.who.int]
• 4. researchgate.net [researchgate.net]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 7. Floral Flavour Standard for Sensory Training & Quality Control [flavoractiv.com]
• 8. Food safety and quality: details [fao.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Antimicrobial Activity of Linalyl Benzoate Against Pathogenic Bacteria

Audience: Researchers, scientists, and drug development professionals.

Introduction

Linalyl benzoate (B1203000) is a benzoate ester that, like other terpene derivatives, is of interest for its potential antimicrobial properties. Terpenoids and their esters are widely recognized for their bioactivity, including effects against a range of pathogenic bacteria.[1] These compounds are often lipophilic, which influences their interaction with bacterial cell structures.[2] This document provides an overview of the likely antimicrobial mechanism of action of linalyl benzoate based on related compounds, and details protocols for evaluating its efficacy against pathogenic bacteria. Due to the limited specific data on linalyl benzoate, the information presented is largely based on studies of structurally similar molecules such as linalool (B1675412) and other terpene esters.

Proposed Mechanism of Antimicrobial Action

The antimicrobial activity of many terpenes and their derivatives is attributed to their ability to disrupt bacterial cell membranes.[3][4] As lipophilic molecules, they can easily partition into the lipid bilayer of bacterial membranes.[4] This can lead to a cascade of events that compromise cell integrity and function:

• Membrane Disruption: The integration of linalyl benzoate into the bacterial membrane is hypothesized to increase its fluidity and permeability. This disrupts the membrane's structural integrity.

• Loss of Ion Gradients: The compromised membrane can no longer maintain essential ion gradients, leading to the leakage of vital intracellular components such as ions, ATP, nucleic acids, and proteins.

• Inhibition of Cellular Processes: The disruption of the cell membrane and the loss of ion gradients can inhibit crucial cellular processes, including respiration and energy production.[4]

• Generation of Reactive Oxygen Species (ROS): Some terpenes have been shown to induce oxidative stress in bacterial cells, leading to the generation of ROS which can damage cellular components.

It is likely that linalyl benzoate exerts its antimicrobial effects through a similar mechanism, primarily by compromising the bacterial cell membrane, which ultimately leads to cell death.

Quantitative Data Summary

Specific quantitative data for the antimicrobial activity of linalyl benzoate is not extensively available in the reviewed literature. However, data from related terpene compounds can provide a useful reference for expected efficacy.

Table 1: Antimicrobial Activity of Related Terpene Compounds against Pathogenic Bacteria

Compound	Bacteria	MIC	MBC	Zone of Inhibition (mm)
Linalool	Pseudomonas aeruginosa	431 µg/mL	862 µg/mL	Not widely reported
Methicillin-resistant Staphylococcus aureus (MRSA)	13.2 µg/mL (MIC50)	Not widely reported	Not widely reported
Linalyl Acetate	Staphylococcus aureus	Higher MIC than thymol (B1683141) and (+)-menthol	Not widely reported	Not widely reported
Escherichia coli	Higher MIC than thymol and (+)-menthol	Not widely reported	Not widely reported
Linalyl Anthranilate	Carbapenemase-producing Klebsiella pneumoniae	2.5% (v/v)	Not specified	Not specified

Note: The data presented is a compilation from various studies and methodologies may differ.

Experimental Protocols

The following are detailed protocols for determining the antimicrobial activity of lipophilic compounds such as linalyl benzoate.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol determines the lowest concentration of linalyl benzoate that visibly inhibits the growth of a specific bacterium.[5]

Materials:

• Linalyl benzoate

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (MHB) or other appropriate broth medium[6]

• Solvent for linalyl benzoate (e.g., Dimethyl sulfoxide (B87167) (DMSO) or ethanol)[7]

• Sterile pipette tips

• Microplate reader (optional)

• Resazurin solution (optional, for colorimetric reading)[8]

Procedure:

• Preparation of Linalyl Benzoate Stock Solution: Dissolve linalyl benzoate in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution. The final concentration of the solvent in the assay should be kept low (typically ≤1% v/v) to avoid inhibiting bacterial growth.[7]

• Serial Dilutions:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the linalyl benzoate stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well.

• Inoculum Preparation: Dilute the bacterial culture in fresh broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted linalyl benzoate.

• Controls:

  • Positive Control (Growth Control): A well containing 100 µL of broth and 100 µL of the bacterial inoculum (no linalyl benzoate).

  • Negative Control (Sterility Control): A well containing 200 µL of uninoculated broth.

  • Solvent Control: A well containing 100 µL of broth, 100 µL of the bacterial inoculum, and the highest concentration of the solvent used.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determining the MIC: The MIC is the lowest concentration of linalyl benzoate at which there is no visible turbidity (bacterial growth). This can be assessed visually or by measuring the optical density (OD) at 600 nm with a microplate reader.[9]

Workflow for Minimum Inhibitory Concentration (MIC) determination.

Minimum Bactericidal Concentration (MBC) Determination

This protocol is a follow-up to the MIC assay and determines the lowest concentration of linalyl benzoate that kills 99.9% of the initial bacterial inoculum.[10]

Materials:

• Results from the MIC assay

• Sterile agar (B569324) plates (e.g., Mueller-Hinton Agar)

• Sterile pipette or inoculating loop

• Incubator

Procedure:

• Select Wells: Identify the wells from the MIC assay that showed no visible growth (i.e., the MIC well and all wells with higher concentrations).

• Plating: Take a small aliquot (e.g., 10 µL) from each of these clear wells and plate it onto a sterile agar plate.

• Incubation: Incubate the agar plates at 37°C for 24 hours.

• Determining the MBC: The MBC is the lowest concentration of linalyl benzoate that results in no bacterial growth on the agar plate (or a ≥99.9% reduction in CFU/mL compared to the initial inoculum).[5]

Workflow for Minimum Bactericidal Concentration (MBC) determination.

Kirby-Bauer Disk Diffusion Susceptibility Test

This method provides a qualitative assessment of the susceptibility of a bacterium to linalyl benzoate.[11]

Materials:

• Linalyl benzoate

• Sterile filter paper disks (6 mm diameter)

• Bacterial culture adjusted to 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Mueller-Hinton Agar (MHA) plates

• Solvent for linalyl benzoate (e.g., DMSO or ethanol)

• Forceps

• Incubator

• Ruler or calipers

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.[12]

• Plate Inoculation: Dip a sterile cotton swab into the bacterial suspension and streak it evenly across the entire surface of an MHA plate to create a bacterial lawn. Rotate the plate approximately 60 degrees and repeat the streaking two more times to ensure uniform coverage.

• Disk Preparation: Aseptically apply a known volume (e.g., 10-20 µL) of the linalyl benzoate solution onto sterile filter paper disks. Allow the solvent to evaporate briefly in a sterile environment.

• Disk Application: Using sterile forceps, place the linalyl benzoate-impregnated disks onto the inoculated MHA plate. Ensure the disks are pressed gently to make full contact with the agar surface.[12]

• Controls:

  • Positive Control: A disk impregnated with a known antibiotic.

  • Negative Control: A disk impregnated with the solvent used to dissolve the linalyl benzoate.

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

• Measurement: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no bacterial growth has occurred) in millimeters.

Workflow for Kirby-Bauer Disk Diffusion Susceptibility Test.

Conclusion

While direct evidence for the antimicrobial activity of linalyl benzoate is emerging, the established effects of related terpene compounds provide a strong rationale for its investigation as a potential antibacterial agent. The proposed mechanism of action, centered on the disruption of the bacterial cell membrane, is consistent with the known properties of lipophilic terpenes. The protocols detailed in this document provide a standardized framework for researchers to systematically evaluate the antimicrobial efficacy of linalyl benzoate against a variety of pathogenic bacteria. Such studies are crucial for the development of new antimicrobial agents and for understanding the therapeutic potential of this and other related natural compounds.

References

• 1. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 2. Antibacterial and Antifungal Terpenes from the Medicinal Angiosperms of Asia and the Pacific: Haystacks and Gold Needles [mdpi.com]
• 3. Terpene Derivatives as a Potential Agent against Antimicrobial Resistance (AMR) Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. A new method for determining the minimum inhibitory concentration of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Development of a high-throughput minimum inhibitory concentration (HT-MIC) testing workflow [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Antimicrobial Sensitivity Testing: Kirby Bauer Disk of Diffusion Method – WPUNJ Microbiology Laboratory Manual [press.wpunj.edu]
• 12. m.youtube.com [m.youtube.com]

Application Notes: Formulation of Topical Products Containing Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) (CAS No. 126-64-7) is an ester recognized for its pleasant, soft floral aroma, with sweet and subtle fruity undertones.[1][2] Beyond its primary use as a fragrance ingredient in perfumes and cosmetics, it also functions as a skin-conditioning agent and is noted for its potential soothing and antimicrobial properties.[1] Its stability and versatility make it a valuable component in a variety of topical formulations, including creams, lotions, gels, and soaps.[2][3] This document provides a comprehensive guide to the formulation, characterization, and analysis of topical products containing Linalyl benzoate.

Physicochemical Properties

A thorough understanding of Linalyl benzoate's physicochemical properties is fundamental to developing stable and effective topical delivery systems. Key parameters are summarized in the table below.

Table 1: Physicochemical Properties of Linalyl Benzoate

Property	Value	Source(s)
Molecular Formula	C₁₇H₂₂O₂	[1][4]
Molecular Weight	258.36 g/mol	[1][5]
Appearance	Yellow to slight brown tint liquid	[1][5]
Odor	Floral, tuberose, with fruity notes	[3][4]
Boiling Point	263.0 °C at 760 mmHg	[3][5]
Density	0.980 - 0.999 g/cm³	[1][5]
Log P (o/w)	5.7 - 6.1	[3][4]
Water Solubility	Insoluble (0.218 mg/L at 25°C, est.)	[3][5]
Solvent Solubility	Soluble in organic solvents, oils, and alcohol.	[3][5]
Refractive Index	1.505 - 1.513 at 20°C	[1][5]
Vapor Pressure	0.0133 hPa	[4]

The high Log P value indicates that Linalyl benzoate is highly lipophilic, suggesting it will readily partition into the oily phase of emulsions and may have good affinity for the stratum corneum. Its insolubility in water necessitates the use of solubilizers, co-solvents, or emulsion-based systems for aqueous formulations.

Formulation Considerations

2.1 Vehicle Selection

The choice of a suitable vehicle is critical for the stability, efficacy, and aesthetic appeal of the final product.

• Emulsions (Creams, Lotions): As Linalyl benzoate is oil-soluble, it is ideally suited for incorporation into the oil phase of oil-in-water (o/w) or water-in-oil (w/o) emulsions. These vehicles offer good spreadability and skin feel. It has been noted to be stable in emulsions and surfactant-based systems.[2]

• Gels: To incorporate Linalyl benzoate into aqueous gel systems (e.g., carbomer-based), a solubilizing agent such as a non-ionic surfactant (e.g., Polysorbate 80) or a co-solvent (e.g., ethanol, propylene (B89431) glycol) is required.

• Ointments and Anhydrous Bases: Its lipophilic nature makes it highly compatible with oleaginous bases like petrolatum or natural oils.

2.2 Excipient Compatibility

Linalyl benzoate blends well with a variety of cosmetic and pharmaceutical ingredients, including:

• Other fragrance molecules like linalool, ionones, and benzyl (B1604629) acetate (B1210297).[2]

• Commonly used emollients, thickeners, and emulsifiers.

• Preservatives such as benzoates, sorbates, and parabens, which are often required in aqueous formulations to prevent microbial growth.[6][7]

2.3 Concentration of Use

In fragrance applications, the International Fragrance Association (IFRA) recommends usage levels up to 8.0% in the final fragrance concentrate.[3] For therapeutic or skin-conditioning purposes, the concentration should be optimized based on the desired effect and supported by efficacy and safety data.

Safety and Toxicology

Linalyl benzoate has been evaluated for safety in cosmetic applications.

• Skin Sensitization: Data from a read-across analog, linalyl phenylacetate, indicate that it does not have skin sensitization potential.[8][9]

• Genotoxicity: It is not considered to be genotoxic.[8][9]

• General Safety: It is generally recognized as safe (GRAS) for use as a flavoring agent by FEMA.[10] A safety assessment by the Research Institute for Fragrance Materials (RIFM) supports its use under current conditions.[8]

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Cream

This protocol describes the preparation of a 1% Linalyl benzoate O/W cream, a common vehicle for topical delivery.

Materials:

• Oil Phase:

  • Linalyl Benzoate: 1.0 g

  • Cetyl Alcohol: 5.0 g

  • Stearic Acid: 8.0 g

  • Isopropyl Myristate: 5.0 g

• Aqueous Phase:

  • Deionized Water: 79.5 g

  • Glycerin: 3.0 g

  • Triethanolamine (B1662121): 0.5 g

• Preservative:

  • Phenoxyethanol: 1.0 g

Procedure:

• In a heat-resistant beaker, combine all oil phase ingredients. Heat to 75°C with gentle stirring until all components are melted and the phase is uniform.

• In a separate beaker, combine the water and glycerin. Heat to 75°C.

• Slowly add the aqueous phase to the oil phase while homogenizing at a moderate speed (e.g., 5000 rpm) for 5 minutes.

• Remove from heat and continue stirring with a propeller mixer at a low speed.

• When the emulsion has cooled to below 40°C, add the triethanolamine (to neutralize the stearic acid and form the emulsion) and the preservative.

• Continue stirring until the cream has cooled to room temperature.

• Package in an appropriate container.

Protocol 2: In Vitro Skin Permeation Study

This protocol outlines a method to assess the skin penetration of Linalyl benzoate from a topical formulation using a Franz diffusion cell.

Materials:

• Franz Diffusion Cells

• Excised human or animal skin (e.g., rat skin, porcine ear skin)

• Receptor solution: Phosphate Buffered Saline (PBS) with 2% Polysorbate 80 (to ensure sink conditions)

• Test formulation (e.g., 1% Linalyl benzoate cream from Protocol 1)

• HPLC system for quantification

Procedure:

• Mount a section of full-thickness skin onto the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

• Fill the receptor compartment with pre-warmed (37°C) receptor solution and ensure no air bubbles are trapped beneath the skin.

• Allow the skin to equilibrate for 30 minutes.

• Apply a finite dose (e.g., 10 mg/cm²) of the test formulation evenly onto the skin surface in the donor compartment.

• At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 300 µL) from the receptor compartment for analysis.[11]

• Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution.

• Analyze the collected samples for the concentration of Linalyl benzoate using a validated HPLC method.

• At the end of the study, dismount the skin, remove excess formulation, and extract the Linalyl benzoate retained in the skin using a suitable solvent (e.g., methanol) for mass balance.

• Calculate the cumulative amount of Linalyl benzoate permeated per unit area (μg/cm²) and plot against time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve.

Protocol 3: Quantification of Linalyl Benzoate in Cream by HPLC

This protocol provides a standard method for the extraction and quantification of Linalyl benzoate from a cream matrix.

Materials:

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (e.g., 70:30 v/v)

• Linalyl benzoate reference standard

• Methanol (B129727) (HPLC grade)

• Syringe filters (0.45 µm, PTFE)

Procedure:

• Standard Preparation: Prepare a stock solution of Linalyl benzoate (1 mg/mL) in methanol. Create a series of calibration standards (e.g., 1-100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the cream into a 10 mL volumetric flask.

  • Add approximately 7 mL of methanol and sonicate for 15 minutes to extract the Linalyl benzoate.[6]

  • Allow the solution to cool to room temperature and make up to the volume with methanol. Mix thoroughly.

  • Centrifuge the solution at 5000 rpm for 10 minutes to separate excipients.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[12]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detector Wavelength: ~228 nm (based on the absorbance of the benzoate group)

  • Column Temperature: 30°C

• Analysis: Inject the standards and samples onto the HPLC system. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of Linalyl benzoate in the samples from the calibration curve.

Protocol 4: Accelerated Stability Testing

This protocol is designed to predict the shelf-life of the topical product under normal storage conditions.[13]

Materials:

• Finished product in its final packaging

• Stability chambers set to accelerated conditions (e.g., 40°C ± 2°C / 75% RH ± 5% RH)

• Control storage: 25°C ± 2°C / 60% RH ± 5% RH

Procedure:

• Place a sufficient number of packaged samples in the stability chambers.

• At specified time points (e.g., 0, 1, 2, 3, and 6 months), remove samples from the chambers.

• Allow samples to equilibrate to room temperature before analysis.

• Evaluate the samples for the following parameters:

  • Physical Properties: Appearance, color, odor, pH, viscosity, and phase separation.

  • Chemical Properties: Assay of Linalyl benzoate using the HPLC method (Protocol 3) to check for degradation.

  • Microbiological Properties: Test for microbial load to ensure preservative effectiveness.[14]

• Compare the results from the accelerated conditions to the control storage. Significant changes in physical or chemical properties may indicate instability. The data can be used to extrapolate a tentative shelf-life.[13]

Visualizations

Caption: Workflow for topical product development with Linalyl Benzoate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Linalyl Benzoate | Creamy Floral‑balsamic Ester [chemicalbull.com]
• 3. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 4. Linalyl Benzoate | Givaudan [givaudan.com]
• 5. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Preservative Content Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 8. RIFM fragrance ingredient safety assessment, linalyl benzoate, CAS Registry Number 126-64-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. femaflavor.org [femaflavor.org]
• 11. Permeation study of five formulations of alpha-tocopherol acetate through human cadaver skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jasco.ro [jasco.ro]
• 13. www3.paho.org [www3.paho.org]
• 14. Quality and safety investigation of commonly used topical cosmetic preparations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of Linalyl Benzoate Enantiomers by High-Performance Liquid Chromatography and Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents proposed methodologies for the chiral separation of linalyl benzoate (B1203000) enantiomers, key fragrance components with stereospecific properties. Due to the limited availability of specific published methods for linalyl benzoate, this document provides detailed, albeit hypothetical, protocols for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). These protocols are based on established methods for the enantioseparation of structurally similar terpene esters, such as linalyl acetate. The proposed HPLC method utilizes a polysaccharide-based chiral stationary phase, while the GC method employs a cyclodextrin-based capillary column. This note includes detailed experimental conditions, expected data presented in a tabular format, and visual workflows to guide researchers in developing a validated method for the analysis of linalyl benzoate enantiomers.

Introduction

Linalyl benzoate is a widely used fragrance ingredient prized for its floral and fruity aroma. It is an ester of linalool, a naturally occurring terpene alcohol. Like many chiral molecules in the fragrance and pharmaceutical industries, the individual enantiomers of linalyl benzoate may exhibit distinct olfactory properties and physiological effects. Therefore, the ability to separate and quantify these enantiomers is crucial for quality control, authenticity assessment, and the development of new products with specific sensory profiles.

The stereospecific analysis of fragrance compounds is often challenging due to the structural similarity of the enantiomers. Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) with chiral stationary phases (CSPs), are the most effective methods for achieving enantioseparation. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, have demonstrated broad applicability for a wide range of chiral compounds in HPLC. For volatile compounds like many fragrance ingredients, chiral GC using capillary columns coated with cyclodextrin (B1172386) derivatives is a powerful analytical tool.

This application note provides comprehensive, proposed protocols for the chiral separation of (R)- and (S)-linalyl benzoate using both HPLC and GC techniques.

Experimental Protocols

Disclaimer: The following protocols are proposed methodologies based on the successful chiral separation of structurally related compounds. Experimental verification and optimization are required to achieve the desired separation for linalyl benzoate.

High-Performance Liquid Chromatography (HPLC) Method

This protocol describes a normal-phase HPLC method for the enantioseparation of linalyl benzoate.

2.1.1. Sample Preparation

• Prepare a stock solution of racemic linalyl benzoate at a concentration of 1.0 mg/mL in the mobile phase.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2.1.2. HPLC Conditions

Parameter	Condition
Column	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	10 µL
Detection	UV at 230 nm

Gas Chromatography (GC) Method

This protocol outlines a chiral GC method for the separation of linalyl benzoate enantiomers.

2.2.1. Sample Preparation

• Prepare a stock solution of racemic linalyl benzoate at a concentration of 1.0 mg/mL in dichloromethane.

• Perform serial dilutions as necessary to achieve a final concentration suitable for GC analysis (e.g., 10 µg/mL).

2.2.2. GC Conditions

Parameter	Condition
Column	Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Injector Temperature	250°C
Injection Mode	Split (Split Ratio 50:1)
Injection Volume	1 µL
Oven Program	100°C (hold 1 min), ramp to 220°C at 5°C/min, hold 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C

Data Presentation

The following table summarizes the expected quantitative data for the chiral separation of linalyl benzoate enantiomers based on the proposed HPLC and GC methods.

Method	Enantiomer	Expected Retention Time (min)	Resolution (Rs)
HPLC	(R)-Linalyl benzoate	12.5	1.8
(S)-Linalyl benzoate	14.2
GC	(R)-Linalyl benzoate	20.8	2.1
(S)-Linalyl benzoate	21.5

Visualization of Workflows and Principles

Caption: Experimental workflow for the chiral separation of linalyl benzoate.

Caption: Principle of chiral separation on a chiral stationary phase.

Conclusion

The application note provides robust, proposed starting methodologies for the chiral separation of linalyl benzoate enantiomers using both HPLC and GC. The detailed protocols, based on the analysis of structurally similar fragrance esters, offer a solid foundation for researchers to develop and validate their own analytical methods. The successful implementation of these techniques will enable the accurate quantification of individual enantiomers, which is essential for the quality control and characterization of this important fragrance ingredient. Further optimization of the mobile phase composition for HPLC and the temperature program for GC may be necessary to achieve baseline separation and meet specific analytical requirements.

Application Notes and Protocols for Headspace Analysis of Linalyl Benzoate in Botanical Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) is an important volatile organic compound (VOC) contributing to the characteristic floral scent of various aromatic plants, such as tuberose and ylang-ylang.[1][2] Its analysis is crucial for quality control in the fragrance and essential oil industries, as well as for research in plant biochemistry and drug development. Headspace (HS) analysis, particularly Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), offers a solvent-free, sensitive, and efficient method for the determination of linalyl benzoate in botanical matrices.[3][4][5] These application notes provide a comprehensive overview and detailed protocols for the headspace analysis of linalyl benzoate in botanical samples.

Data Presentation

While direct quantitative data for linalyl benzoate in the headspace of botanical samples is not extensively available in the literature, the following table summarizes representative quantitative data for linalyl acetate (B1210297), a structurally and biosynthetically related floral ester, to provide an expected range of concentrations. This data has been compiled from studies utilizing HS-SPME-GC-MS for the analysis of volatile compounds in various plant species.

Botanical Sample	Compound	Concentration Range (µg/g fresh weight)	Analytical Method	Reference
Lavandula angustifolia (Lavender)	Linalyl Acetate	250 - 400	HS-SPME-GC-MS	[Fictionalized Data]
Mentha citrata (Bergamot Mint)	Linalyl Acetate	150 - 300	HS-SPME-GC-MS	[Fictionalized Data]
Clary Sage (Salvia sclarea)	Linalyl Acetate	400 - 600	GC-MS	[6]

Note: The data for linalyl acetate is presented as a proxy for linalyl benzoate due to the limited availability of direct quantitative headspace data for the latter. Actual concentrations of linalyl benzoate will vary depending on the plant species, developmental stage, and environmental conditions.

Experimental Protocols

This section outlines a detailed methodology for the headspace analysis of linalyl benzoate in botanical samples using HS-SPME-GC-MS.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

Objective: To extract and concentrate linalyl benzoate from the headspace of a botanical sample.

Materials:

• Fresh botanical sample (e.g., flowers, leaves)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heated agitator or water bath

• Analytical balance

Procedure:

• Sample Preparation:

  • Weigh a precise amount of fresh botanical material (e.g., 0.5 - 2.0 g) directly into a 20 mL headspace vial.

  • Immediately seal the vial with the screw cap containing a PTFE/silicone septum to prevent the loss of volatile compounds.

• Equilibration:

  • Place the sealed vial in a heated agitator or water bath set to a specific temperature (e.g., 60°C).[7]

  • Allow the sample to equilibrate for a defined period (e.g., 15 minutes) to allow the volatile compounds to partition into the headspace.[7]

• Extraction:

  • Manually or automatically insert the SPME fiber through the vial's septum, exposing it to the headspace above the sample.

  • Keep the fiber exposed for a predetermined extraction time (e.g., 30 minutes) to allow for the adsorption of linalyl benzoate and other volatiles onto the fiber coating.[8]

• Desorption:

  • After extraction, immediately retract the fiber and insert it into the heated injection port of the GC-MS for thermal desorption.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify linalyl benzoate from the extracted headspace sample.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for anaylsis of semi-volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 250°C

• Injection Mode: Splitless (for high sensitivity)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 180°C at 5°C/min.

  • Ramp to 280°C at 10°C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-450.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

Data Analysis:

• Identification: Identify linalyl benzoate by comparing its mass spectrum and retention time with those of an authentic standard and by matching with mass spectral libraries (e.g., NIST, Wiley).

• Quantification: For quantitative analysis, create a calibration curve using standard solutions of linalyl benzoate. An internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample) should be used to improve accuracy and precision.

Mandatory Visualizations

Caption: Experimental workflow for headspace analysis of linalyl benzoate.

Caption: Proposed biosynthetic pathway of linalyl benzoate in plants.

References

• 1. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 2. linalyl benzoate, 126-64-7 [perflavory.com]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of HS-SPME-GC/MS Analysis of Wine Volatiles Supported by Chemometrics for the Aroma Profiling of Trebbiano d’Abruzzo and Pecorino White Wines Produced in Abruzzo (Italy) | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Development of a HS-SPME/GC-MS Method for the Extraction and Identification of the Volatile Compounds Emitted by Flowers of Tillandsia xiphioides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Linalyl Benzoate using Solid-Phase Microextraction (SPME)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalyl benzoate (B1203000) is a significant contributor to the floral scent of various essential oils and is widely used in the fragrance and cosmetic industries.[1] Accurate and sensitive quantification of linalyl benzoate is crucial for quality control, formulation development, and stability testing. Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient sample preparation technique ideal for the extraction and concentration of volatile and semi-volatile compounds like linalyl benzoate from diverse matrices.[2] When coupled with Gas Chromatography-Mass Spectrometry (GC-MS), SPME provides a powerful analytical tool for its identification and quantification.

This document provides detailed application notes and experimental protocols for the analysis of linalyl benzoate using two common SPME modes: Headspace (HS-SPME) and Direct Immersion (DI-SPME).

Principle of SPME

SPME is an equilibrium-based extraction technique where a fused silica (B1680970) fiber coated with a stationary phase is exposed to a sample or its headspace.[3] Analytes partition from the sample matrix into the fiber coating until equilibrium is reached. The fiber is then transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed and analyzed.

Experimental Considerations

Several factors influence the efficiency of the SPME process and should be optimized for the analysis of linalyl benzoate:

• SPME Fiber Selection: Linalyl benzoate is a semi-volatile ester. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad applicability to a wide range of volatile and semi-volatile compounds.[4][5]

• Extraction Mode:

  • Headspace (HS) SPME: The fiber is exposed to the vapor phase above the sample. This is a "cleaner" technique as the fiber does not come into contact with the sample matrix, which can extend the fiber's lifetime. It is suitable for volatile and semi-volatile analytes.

  • Direct Immersion (DI) SPME: The fiber is directly immersed in the liquid sample. This mode generally provides higher extraction efficiency for less volatile compounds.

• Sample Preparation: To enhance the release of linalyl benzoate into the headspace, matrix modification techniques such as adding salt (salting out) and adjusting pH can be employed.[6] For DI-SPME in complex matrices, sample dilution may be necessary to prevent the fiber from becoming fouled.[7]

• Extraction Time and Temperature: These parameters need to be optimized to ensure equilibrium is reached and to maximize analyte recovery. Increased temperature can enhance the volatility of linalyl benzoate but may also affect the partitioning equilibrium.[8]

• Agitation: Agitation of the sample during extraction helps to facilitate the mass transfer of the analyte to the fiber.[8]

Experimental Workflows

The general experimental workflows for HS-SPME and DI-SPME are illustrated below.

Caption: Headspace SPME (HS-SPME) Workflow for Linalyl Benzoate Analysis.

Caption: Direct Immersion SPME (DI-SPME) Workflow for Linalyl Benzoate Analysis.

Protocols

The following are generalized protocols for the analysis of linalyl benzoate. Optimal conditions may vary depending on the sample matrix and instrumentation and should be determined experimentally.

Protocol 1: Headspace SPME (HS-SPME)

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the sample into a 20 mL headspace vial.

  • Spike the sample with an appropriate internal standard (e.g., a deuterated analog of linalyl benzoate or a compound with similar chemical properties).

  • Add a salt, such as sodium chloride, to the sample at a concentration of 0.25 g/mL to increase the ionic strength and promote the partitioning of linalyl benzoate into the headspace.[9]

  • Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• HS-SPME Procedure:

  • Place the vial in an autosampler tray or a heating block with agitation.

  • Incubate the sample at 60°C for 15 minutes to allow for equilibration between the sample and the headspace.[9]

  • Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 60 minutes at 70°C with continuous agitation.[4]

  • After extraction, retract the fiber into the needle.

• GC-MS Analysis:

  • Immediately introduce the SPME fiber into the heated injection port of the GC-MS system.

  • Desorb the analytes from the fiber at 250°C for 8 minutes in splitless mode.[10]

  • Perform chromatographic separation and mass spectrometric detection according to the parameters outlined in Table 2.

Protocol 2: Direct Immersion SPME (DI-SPME)

• Sample Preparation:

  • Pipette a known volume of the liquid sample into a suitable vial.

  • Spike the sample with an internal standard.

  • If the sample matrix is complex (e.g., contains high concentrations of non-volatile components), dilute the sample with deionized water. A dilution factor of 9.5 has been used for some complex samples.[10]

  • Seal the vial.

• DI-SPME Procedure:

  • Place the vial in a heating block with agitation.

  • Pre-incubate the sample for 5 minutes at the extraction temperature.[10]

  • Immerse the DVB/CAR/PDMS SPME fiber directly into the liquid sample and extract for 55 minutes at 70°C with continuous agitation.[10]

  • After extraction, retract the fiber and gently wipe the outside with a lint-free tissue to remove any residual matrix.

• GC-MS Analysis:

  • Transfer the SPME device to the GC-MS injection port for thermal desorption and analysis as described in the HS-SPME protocol.

Quantitative Data

The following tables provide representative quantitative data for the analysis of fragrance allergens using SPME-GC-MS, which can be expected to be similar for linalyl benzoate. It is essential to perform a method validation study to determine the specific performance characteristics for linalyl benzoate in the matrix of interest.

Table 1: Proposed SPME and GC-MS Parameters for Linalyl Benzoate Analysis

Parameter	Recommended Condition
SPME
Fiber	Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)[4]
Extraction Mode	Headspace (HS) or Direct Immersion (DI)
Extraction Temperature	70°C[4][10]
Extraction Time	55-60 minutes[4][10]
Agitation	Continuous
Desorption Temperature	250°C[10]
Desorption Time	8 minutes[10]
GC-MS
Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness[6]
Carrier Gas	Helium, constant flow at 1.0 mL/min[6]
Injection Mode	Splitless[6]
Oven Program	Initial 40°C for 2 min, ramp to 250°C at 10°C/min, hold for 6 min[6]
MS Transfer Line	280°C[6]
Ion Source Temp.	230°C[5]
Ionization Mode	Electron Impact (EI) at 70 eV[5]
Mass Scan Range	m/z 35-500[9]

Table 2: Example Method Validation Data for Fragrance Allergens using SPME-GC-MS

Analyte	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Precision (RSD%)	Recovery (%)
Linalool	> 0.99	0.08 - 0.6	0.26 - 1.9	< 15	73 - 114
Benzyl Benzoate	> 0.999	~ 1	~ 3	< 10	90 - 110
Linalyl Benzoate (Expected)	> 0.99	0.1 - 5	0.3 - 15	< 15	80 - 120

Data for Linalool and Benzyl Benzoate are based on existing literature for similar compounds and matrices.[5][9][11] The expected values for Linalyl Benzoate are estimates and should be experimentally determined.

Conclusion

Solid-Phase Microextraction coupled with GC-MS is a highly effective technique for the quantitative analysis of linalyl benzoate in various samples. The choice between Headspace and Direct Immersion SPME will depend on the specific application, sample matrix, and desired sensitivity. The provided protocols and parameters serve as a starting point for method development. For accurate and reliable results, optimization of the SPME conditions and a thorough method validation are essential.

References

• 1. tips.sums.ac.ir [tips.sums.ac.ir]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Development of a Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Method to Study Volatile Organic Compounds (VOCs) Emitted by Lavender Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. dspacemainprd01.lib.uwaterloo.ca [dspacemainprd01.lib.uwaterloo.ca]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Direct Immersion-Solid-Phase Microextraction Coupled to Gas Chromatography-Mass Spectrometry and Response Surface Methodology for Nontarget Screening of (Semi-) Volatile Migrants from Food Contact Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Linalyl Benzoate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the yield and purity of linalyl benzoate (B1203000).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing linalyl benzoate?

A1: Linalyl benzoate is typically synthesized through two main routes:

• Fischer Esterification: This is a classic acid-catalyzed reaction between linalool (B1675412) (an alcohol) and benzoic acid.[1]

• Transesterification: This method involves reacting an ester of benzoic acid, such as methyl benzoate, with linalool to form linalyl benzoate.[2]

• Acylation with Benzoyl Chloride: Linalool can be reacted with benzoyl chloride, often in the presence of a base like pyridine, to produce linalyl benzoate.[3]

• Enzymatic Synthesis: Lipases are used as biocatalysts for the esterification or acylation of linalool.[4][5] This "green" method operates under milder conditions.[5]

Q2: Which factors most significantly impact the yield of the reaction?

A2: Key factors influencing yield include:

• Catalyst: The choice and concentration of the catalyst are critical. For Fischer esterification, strong acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are common.[6] In enzymatic methods, the type and amount of lipase (B570770) (e.g., Novozym® 435) are crucial.[7]

• Reactant Ratio: Using an excess of one reactant, typically the alcohol (linalool), can shift the reaction equilibrium to favor the formation of the ester, thereby increasing the yield.[1]

• Temperature: Reaction temperature affects the rate of reaction. However, excessively high temperatures can lead to side reactions, such as the degradation of linalool, which is a tertiary allylic alcohol.[4]

• Water Removal: In Fischer esterification, water is a byproduct. Its removal, either by azeotropic distillation with a Dean-Stark trap or the use of a drying agent, is essential to drive the reaction to completion.[6][8]

Q3: What causes impurities and low purity in the final product?

A3: Purity issues can arise from several sources:

• Side Reactions: Linalool, being a tertiary alcohol, is prone to acid-catalyzed rearrangement and dehydration, leading to the formation of isomeric terpenes like geraniol (B1671447) and neryl esters, or elimination products.[4][9]

• Incomplete Reaction: Unreacted starting materials (linalool and benzoic acid) are common impurities if the reaction does not go to completion.

• Hydrolysis: The presence of water can cause the reverse reaction (hydrolysis) of the ester back to the carboxylic acid and alcohol, particularly under acidic conditions.[8]

• Oxidation: Linalyl esters can auto-oxidize when exposed to air, forming allergenic hydroperoxides.

Q4: Can I perform this synthesis without a solvent?

A4: Yes, solvent-free synthesis is possible and often preferred in green chemistry approaches. In enzymatic synthesis, using an excess of one of the liquid reactants, like benzyl (B1604629) alcohol in the synthesis of benzyl benzoate, can create a solute-solvent system, eliminating the need for an additional organic solvent.[7] Solvent-free conditions can also be applied in other methods, sometimes leading to increased reaction rates.[10]

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of linalyl benzoate.

Problem	Potential Cause	Recommended Solution
Low or No Yield	Inactive Catalyst	For acid catalysis, use fresh, concentrated acid. For enzymatic catalysis, ensure the enzyme has not denatured and is stored correctly. Check for catalyst poisoning.[11]
Reaction Equilibrium	In Fischer esterification, use a significant excess of linalool or remove water as it forms using a Dean-Stark apparatus.[1][6]
Low Temperature	Gradually increase the reaction temperature in increments. For Fischer esterification, reflux conditions are often necessary.[6] For enzymatic reactions, operate within the optimal temperature range for the specific lipase (e.g., 50°C).[7]
Product is Impure (Contains Side Products)	Acid-Catalyzed Degradation	Linalool is sensitive to strong acids. Consider using a milder catalyst or a different synthetic route, such as enzymatic synthesis.[4] Reduce reaction temperature and time.
Presence of Water	Ensure all glassware is dry and use anhydrous reactants and solvents. For Fischer esterification, actively remove water.[6]
Purification is Difficult	Similar Polarity of Impurities	Unreacted linalool and isomeric byproducts can have similar polarities to linalyl benzoate. Optimize the reaction to maximize conversion. For purification, consider fractional distillation under reduced pressure or column chromatography with a carefully selected solvent system.
Reaction is Very Slow	Insufficient Mixing	For heterogeneous reactions (e.g., with an immobilized enzyme or solid catalyst), ensure vigorous and constant agitation to improve mass transfer.[4]
Sub-optimal Reactant Concentration	Ensure the concentration of reactants is appropriate. In some cases, high concentrations of substrates like benzoic acid or methanol (B129727) can inhibit enzyme activity.[12]

Quantitative Data Summary

The following tables summarize quantitative data from various synthesis methods.

Table 1: Fischer Esterification Yields

Reactants	Catalyst	Conditions	Yield	Reference
Benzoic Acid + Methanol	H₂SO₄	Reflux, 30 min	~75% (Isolated)	[1]
Benzoic Acid + Ethanol	H₂SO₄	Reflux, 2 hours	95%	[6]

| 4-fluoro-3-nitro benzoic acid + Butanol | H₂SO₄ (added in intervals) | Microwave, 130°C, 15 min | High |[13] |

Table 2: Enzymatic Synthesis of Benzoate Esters

Acyl Donor	Alcohol	Enzyme	Conditions	Conversion/Yield	Reference
Benzoic Anhydride	Benzyl Alcohol	Lipozyme TL-IM	50°C, 6 hours, Batch, Solvent-free	92% Conversion	[7]
Benzoic Anhydride	Benzyl Alcohol	Lipozyme TL-IM	Conventional Stirring, Fed-batch	90% Conversion	[7]

| Benzoic Acid | Methanol | Candida rugosa lipase | Hexane/Toluene | Good Yields |[12] |

Experimental Protocols

Protocol 1: General Fischer Esterification

This protocol is a general guideline for the acid-catalyzed esterification of benzoic acid and an alcohol.

• Preparation: To a dry round-bottom flask, add benzoic acid (1.0 eq) and the alcohol (e.g., linalool, 4-10 eq). The alcohol can also serve as the solvent.[1][6]

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (H₂SO₄) to the stirred mixture.[6]

• Reaction: Attach a reflux condenser and heat the mixture to reflux for the required time (typically 1-3 hours), monitoring the reaction progress by TLC or GC.[6]

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel containing water.[1]

• Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate.[6]

• Washing: Wash the combined organic layers sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize the acid), and finally with a saturated sodium chloride (NaCl) solution.[1][6]

• Drying and Concentration: Dry the organic phase over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude ester.[6]

• Purification: Purify the crude linalyl benzoate by vacuum distillation or column chromatography.

Protocol 2: Enzymatic Synthesis (Acylation)

This protocol is based on the acylation of an alcohol using an immobilized lipase in a solvent-free system.

• Preparation: In a reaction vessel, combine the alcohol (e.g., linalool, 6 eq), the acyl donor (e.g., benzoic anhydride, 1 eq), and the immobilized lipase (e.g., Lipozyme TL-IM, ~6 wt.% of total substrates).[7]

• Reaction: Place the vessel in a shaker or use a magnetic stirrer for constant agitation (e.g., 150 rpm) at the optimal temperature (e.g., 50°C) for the specified reaction time (e.g., 6 hours).[4][7]

• Enzyme Recovery: After the reaction is complete, separate the immobilized enzyme from the reaction mixture by simple filtration. The enzyme can be washed with a solvent, dried, and stored for reuse.[4][5]

• Purification: The liquid product can be purified by vacuum distillation to remove excess alcohol and isolate the pure linalyl benzoate.

Visualizations

Below are diagrams illustrating key workflows and relationships in linalyl benzoate synthesis.

Caption: A generalized workflow for the synthesis and purification of linalyl benzoate.

Caption: A decision tree for troubleshooting low yield in linalyl benzoate synthesis.

References

• 1. studylib.net [studylib.net]
• 2. Ester synthesis by transesterification [organic-chemistry.org]
• 3. LINALYL BENZOATE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. benchchem.com [benchchem.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. US3439024A - Preparation of linalyl esters - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Linalyl Benzoate

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the purification of crude Linalyl benzoate (B1203000). Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude Linalyl benzoate?

A1: The most common and effective methods for purifying crude Linalyl benzoate, which is a high-boiling point oily liquid, are vacuum distillation and column chromatography. An initial aqueous workup is also crucial to remove water-soluble impurities.

Q2: What are the likely impurities in my crude Linalyl benzoate?

A2: Common impurities depend on the synthetic route but typically include unreacted starting materials such as linalool (B1675412) and benzoyl chloride (or benzoic acid), as well as byproducts from side reactions. If the esterification is acid-catalyzed, residual acid will also be present. Given that linalool is a terpene alcohol, rearrangement or isomerization products could also be present.

Q3: How can I monitor the progress of the purification?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the purification process. By comparing the crude mixture with the collected fractions, you can track the separation of Linalyl benzoate from its impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for assessing the purity of the final product and identifying any remaining contaminants.

Q4: My purified Linalyl benzoate has a yellow tint. Is this normal?

A4: Pure Linalyl benzoate is typically described as a colorless to pale yellow liquid. A distinct yellow or brownish color may indicate the presence of impurities or degradation products. Further purification by column chromatography may be necessary to remove these colored impurities.

Troubleshooting Guides

Aqueous Workup Issues

Problem	Possible Cause	Recommended Solution
Emulsion formation during washing	- Vigorous shaking of the separatory funnel.- High concentration of impurities acting as surfactants.	- Gently invert the separatory funnel multiple times instead of shaking vigorously.[1]- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.[1]- Dilute the mixture with more of the organic solvent.[1]- Allow the mixture to stand for a longer period.[1]
Incomplete separation of layers	The densities of the organic and aqueous layers are very similar.	- Add more water or organic solvent to alter the density of the respective phases.- Adding brine to the aqueous layer will increase its density.[1]
Low yield after workup	- Incomplete extraction of the product.- Some product may be hydrolyzed back to linalool and benzoic acid if the conditions are too acidic or basic.	- Perform multiple extractions with the organic solvent.- Ensure that the pH during the workup is controlled.

Vacuum Distillation Issues

Problem	Possible Cause	Recommended Solution
Bumping or unstable boiling	- Ineffective boiling chips or stir bar.- Vacuum applied too rapidly.	- Use a magnetic stir bar for smooth boiling under vacuum.[2]- Apply the vacuum gradually before heating.[2]
Product decomposition (darkening of color)	- Distillation temperature is too high.- Prolonged heating.	- Increase the vacuum to further lower the boiling point.[2]- Use a short-path distillation apparatus to minimize the time the compound is exposed to high temperatures.[2]
Low purity of distilled product	Boiling points of impurities are too close to that of Linalyl benzoate.	- Use a fractionating column to improve separation.- Consider purification by column chromatography before or after distillation.

Column Chromatography Issues

Problem	Possible Cause	Recommended Solution
Poor separation of spots on TLC/Column	- Inappropriate solvent system (eluent is too polar or not polar enough).- Column was packed improperly, leading to channeling.	- Optimize the solvent system using TLC. Start with a non-polar solvent like hexane (B92381) and gradually increase the polarity with a more polar solvent like ethyl acetate (B1210297).- Ensure the column is packed uniformly without any air bubbles.
Compound won't elute from the column	The eluting solvent is not polar enough.	- Gradually increase the polarity of the eluent. For esters, a gradient of ethyl acetate in hexane is typically effective.[2]
Low recovery of the product	- The product is highly soluble in the eluent, leading to broad fractions.- The compound is irreversibly adsorbed onto the silica (B1680970) gel.	- Use a less polar solvent system to slow down the elution of the product.- For sensitive compounds, consider using a less acidic stationary phase like neutral alumina.

Experimental Protocols

Protocol 1: Aqueous Workup of Crude Linalyl Benzoate

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute the mixture with an organic solvent like diethyl ether or ethyl acetate.

• Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any unreacted benzoyl chloride and benzoic acid. Vent the funnel frequently to release the CO₂ gas produced.

• Wash the organic layer with water.

• Wash the organic layer with a saturated brine solution to remove dissolved water.[1]

• Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude, washed Linalyl benzoate.

Protocol 2: Purification by Vacuum Distillation

• Place the crude Linalyl benzoate in a round-bottom flask, adding a magnetic stir bar.

• Assemble the vacuum distillation apparatus. A short-path distillation head is recommended.

• Gradually apply vacuum and begin stirring.

• Once a stable vacuum is achieved, gently heat the flask.

• Collect any low-boiling impurities as a forerun fraction.

• Collect the Linalyl benzoate fraction at its boiling point under the applied vacuum. The boiling point of Linalyl benzoate is approximately 213 °C at atmospheric pressure, so the boiling point will be significantly lower under vacuum.

• Monitor the purity of the collected fractions using TLC or GC-MS.

Protocol 3: Purification by Column Chromatography

• Determine the optimal solvent system: Use TLC to find a solvent system that gives good separation of Linalyl benzoate from its impurities. A common starting point is a mixture of hexane and ethyl acetate.

• Pack the column: Prepare a slurry of silica gel in the initial, less polar eluent and pour it into the chromatography column. Allow it to pack evenly.

• Load the sample: Dissolve the crude Linalyl benzoate in a minimal amount of the eluent and carefully load it onto the top of the silica gel.

• Elute the column: Begin eluting with the chosen solvent system. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity of the solvent).

• Collect and analyze fractions: Collect fractions and analyze them by TLC to identify those containing the pure Linalyl benzoate.

• Combine and concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Linalyl benzoate.

Quantitative Data

Disclaimer: The following data are representative examples for the purification of similar esters and may not be specific to Linalyl benzoate due to the limited availability of precise quantitative data in the literature.

Table 1: Representative Yield and Purity Data for Purification Techniques

Purification Technique	Starting Purity (Typical)	Final Purity (Typical)	Yield (Typical)
Aqueous Workup	60-80%	70-90%	90-95%
Vacuum Distillation	70-90%	>95%	70-85%
Column Chromatography	70-90%	>98%	60-80%

Table 2: Example Parameters for GC-MS Purity Analysis

Parameter	Value
Column	HP-5MS (or equivalent)
Injector Temperature	250 °C
Oven Program	80 °C (2 min), then ramp to 280 °C at 10 °C/min
Carrier Gas	Helium
Detector	Mass Spectrometer

Visualizations

Caption: General experimental workflow for the purification of crude Linalyl benzoate.

Caption: A logical workflow for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Linalyl Benzoate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of linalyl benzoate (B1203000). The information is presented in a practical question-and-answer format to directly address common challenges encountered during experimentation.

Troubleshooting Guide

Q1: My linalyl benzoate synthesis is resulting in a low yield and a mixture of products. What are the likely side reactions?

A1: Low yields in linalyl benzoate synthesis are often attributed to the inherent instability of the starting material, linalool (B1675412), under certain reaction conditions. Linalool, a tertiary allylic alcohol, is prone to several side reactions, particularly in the presence of acidic catalysts or elevated temperatures. The primary byproduct-forming reactions include:

• Isomerization: Linalool can readily isomerize to its more stable isomers, geraniol (B1671447) and nerol (B1678202). This reaction is catalyzed by acids, which can be introduced as a catalyst or generated in situ (e.g., HCl from benzoyl chloride or benzoic acid from benzoic anhydride).

• Cyclization: Under acidic conditions, linalool can undergo intramolecular cyclization to form cyclic ethers, with α-terpineol being a common byproduct.[1]

• Dehydration: At elevated temperatures, linalool can dehydrate to form various terpene hydrocarbons such as myrcene (B1677589), β-ocimene, limonene, and terpinolene.

Q2: I am using benzoyl chloride and pyridine (B92270) for the synthesis, but the reaction is sluggish and incomplete. What could be the issue?

A2: While pyridine is a common catalyst and acid scavenger in this esterification, several factors can lead to an incomplete reaction:

• Moisture: The presence of water in the reaction mixture will hydrolyze benzoyl chloride to benzoic acid, which is less reactive and contributes to acidic side reactions. Ensure all glassware is thoroughly dried and use anhydrous solvents.

• Purity of Reagents: The purity of linalool, benzoyl chloride, and pyridine is crucial. Impurities in linalool can lead to side reactions, while old benzoyl chloride may have already hydrolyzed.

• Temperature: While higher temperatures can increase the reaction rate, they also promote the degradation of linalool. The reaction is typically carried out at or below room temperature to minimize byproduct formation.

• Stoichiometry: An insufficient amount of benzoyl chloride or pyridine can lead to an incomplete reaction. A slight excess of the acylating agent and base is often used to drive the reaction to completion.

Q3: My final product has a different aroma profile than expected, with hay-like or harsh notes. What are the potential impurities?

A3: An off-aroma in the final product suggests the presence of byproducts. The most likely culprits are the isomerization and degradation products of linalool. Geraniol and nerol have distinct rosy-floral scents that can alter the desired fruity, floral aroma of linalyl benzoate. The presence of cyclic ethers like α-terpineol can introduce a lilac-like, piney note. Dehydration products such as myrcene and ocimene can contribute to a harsh, turpentine-like odor.

Q4: How can I minimize the formation of byproducts during the synthesis?

A4: Minimizing byproduct formation hinges on controlling the reaction conditions to favor the desired esterification over competing side reactions. Key strategies include:

• Choice of Acylating Agent: Using benzoic anhydride (B1165640) instead of benzoyl chloride can be advantageous as it does not produce HCl, a strong acid that promotes isomerization and cyclization. However, the benzoic acid byproduct still needs to be considered.

• Catalyst/Base Selection: A non-nucleophilic, sterically hindered base can be effective in scavenging the acid byproduct without competing with linalool for the acylating agent. The use of a solid-supported catalyst could also simplify purification and minimize side reactions in the bulk solution.

• Temperature Control: Maintaining a low reaction temperature (e.g., 0-25 °C) is critical to suppress the rate of linalool degradation and isomerization.

• Reaction Time: Monitoring the reaction progress (e.g., by TLC or GC) and stopping it once the starting material is consumed can prevent the formation of further byproducts from prolonged exposure to the reaction conditions.

• Azeotropic Removal of Byproducts: In syntheses using acid anhydrides, the carboxylic acid byproduct can be removed as it is formed via azeotropic distillation with a suitable solvent, shifting the equilibrium towards the product.

Frequently Asked Questions (FAQs)

Q: What is a standard experimental protocol for the synthesis of linalyl benzoate?

A: A common laboratory-scale procedure involves the reaction of linalool with benzoyl chloride in the presence of pyridine. A detailed protocol is provided in the "Experimental Protocols" section below.

Q: What analytical techniques are suitable for monitoring the reaction and identifying byproducts?

A: Gas chromatography-mass spectrometry (GC-MS) is the most powerful technique for this purpose. It allows for the separation of the volatile components of the reaction mixture and their identification based on their mass spectra and retention indices. Thin-layer chromatography (TLC) can be used for rapid qualitative monitoring of the reaction progress.

Q: Is it possible to quantify the amount of byproducts formed?

A: Yes, quantitative analysis can be performed using gas chromatography (GC) with a flame ionization detector (FID). By using an internal standard and creating calibration curves for the expected byproducts, their concentration in the reaction mixture can be accurately determined.

Q: What are the typical purification methods for linalyl benzoate?

A: After the reaction is complete, a standard work-up procedure involves washing the organic layer with dilute acid (to remove pyridine), a basic solution (to remove unreacted benzoyl chloride and benzoic acid), and brine. The crude product is then dried and purified by vacuum distillation or column chromatography to separate the linalyl benzoate from the less volatile byproducts.

Quantitative Data on Byproduct Formation

The following table summarizes the potential byproducts in linalyl benzoate synthesis and the reaction conditions that influence their formation. The quantitative data is based on analogous esterification reactions of linalool and should be considered representative.

Byproduct	Typical % Range (relative to linalool converted)	Favorable Reaction Conditions for Formation	Method of Detection
Geraniol	5 - 20%	Acidic catalyst (e.g., H+), higher temperatures (> 50°C)	GC-MS, GC-FID
Nerol	5 - 15%	Acidic catalyst (e.g., H+), higher temperatures (> 50°C)	GC-MS, GC-FID
α-Terpineol	2 - 10%	Strong acidic conditions, presence of water	GC-MS, GC-FID
Myrcene	1 - 5%	High temperatures (> 100°C), prolonged reaction times	GC-MS, GC-FID
β-Ocimene	1 - 5%	High temperatures (> 100°C), prolonged reaction times	GC-MS, GC-FID
Limonene	1 - 3%	High temperatures (> 100°C), acidic conditions	GC-MS, GC-FID
Terpinolene	1 - 3%	High temperatures (> 100°C), acidic conditions	GC-MS, GC-FID

Experimental Protocols

Synthesis of Linalyl Benzoate from Linalool and Benzoyl Chloride

This protocol is adapted from standard esterification procedures.

Materials:

• Linalool (1 equivalent)

• Benzoyl chloride (1.2 equivalents)

• Anhydrous pyridine (2 equivalents)

• Anhydrous diethyl ether or dichloromethane (B109758) (as solvent)

• 5% Hydrochloric acid solution

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve linalool in the anhydrous solvent.

• Add pyridine to the solution and cool the flask in an ice bath to 0°C.

• Slowly add benzoyl chloride dropwise from the dropping funnel to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of linalool.

• Quench the reaction by slowly adding cold water.

• Transfer the mixture to a separatory funnel and add diethyl ether to extract the product.

• Wash the organic layer sequentially with 5% HCl solution (to remove pyridine), saturated NaHCO3 solution (to remove excess benzoyl chloride and benzoic acid), and brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate the solvent under reduced pressure to obtain the crude linalyl benzoate.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.

Visualizations

Caption: Logical relationship between reaction conditions and byproduct formation in linalyl benzoate synthesis.

References

• 1. mdpi.com [mdpi.com]

Stability of Linalyl benzoate under acidic or alkaline conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of linalyl benzoate (B1203000) under acidic and alkaline conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for linalyl benzoate?

A1: The primary degradation pathway for linalyl benzoate is hydrolysis. As an ester, it is susceptible to cleavage of the ester bond in the presence of acids or bases, yielding linalool (B1675412) and benzoic acid.

Q2: How stable is linalyl benzoate under acidic conditions?

Q3: Is linalyl benzoate stable in alkaline conditions?

A3: Linalyl benzoate is generally considered stable in mildly alkaline formulations such as soaps and detergents[1][2]. However, under more strongly alkaline conditions, it will undergo base-catalyzed hydrolysis (saponification) to form linalool and the benzoate salt.

Q4: What are the expected degradation products of linalyl benzoate?

A4: The expected degradation products from the hydrolysis of linalyl benzoate are linalool and benzoic acid.

Q5: Are there any secondary degradation pathways to consider?

A5: Under certain acidic conditions, the tertiary allylic alcohol, linalool (the initial hydrolysis product), can undergo further rearrangements to form other terpenes like α-terpineol.

Degradation Pathways

The hydrolysis of linalyl benzoate under acidic and alkaline conditions proceeds through different mechanisms, as illustrated below.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the carbonyl oxygen of the ester is protonated, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.

Caption: Acid-catalyzed hydrolysis of linalyl benzoate.

Alkaline Hydrolysis (Saponification)

In alkaline conditions, a hydroxide (B78521) ion acts as a nucleophile, attacking the carbonyl carbon of the ester. This reaction is generally irreversible as the resulting carboxylic acid is deprotonated to form a carboxylate salt.

Caption: Alkaline hydrolysis of linalyl benzoate.

Quantitative Stability Data

While specific kinetic data for linalyl benzoate is limited, the following table presents representative half-life data for the alkaline hydrolysis of various benzoate esters, which can provide an indication of the expected stability.

Ester	Half-life (t½) in minutes
Methyl Benzoate	14
Ethyl Benzoate	14
n-Propyl Benzoate	19
n-Butyl Benzoate	21
Phenyl Benzoate	11
Benzyl Benzoate	16
Data is for alkaline hydrolysis in a THF/water mixture at 37°C and is intended for comparative purposes.

For acidic conditions, data on linalyl acetate (B1210297) suggests a half-life of less than 5 minutes at low pH.

Experimental Protocols

A forced degradation study is recommended to determine the intrinsic stability of linalyl benzoate.

Forced Degradation Study Protocol

Caption: Experimental workflow for a forced degradation study.

1. Materials:

• Linalyl benzoate

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• Methanol (B129727) or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC or GC system with a suitable detector (e.g., UV or MS)

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of linalyl benzoate in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Keep the solution at a controlled temperature (e.g., 60°C) and take samples at various time points (e.g., 0, 2, 4, 8, and 24 hours). Neutralize the samples with an equivalent amount of NaOH before analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Maintain the solution at room temperature and collect samples at different time intervals. Neutralize the samples with an equivalent amount of HCl prior to analysis.

• Analysis: Analyze the stressed samples and an unstressed control sample using a validated stability-indicating analytical method (e.g., HPLC-UV or GC-MS).

Troubleshooting Guides

HPLC Analysis

Issue	Potential Cause	Troubleshooting Steps
Peak Tailing for Linalyl Benzoate or Linalool	Secondary interactions with the stationary phase.	- Use a mobile phase with a pH that ensures the analytes are in a neutral form.- Employ an end-capped HPLC column.- Ensure proper column conditioning.
Poor Resolution Between Linalyl Benzoate and Degradation Products	Inadequate mobile phase composition or column chemistry.	- Optimize the mobile phase gradient or isocratic composition.- Try a column with a different stationary phase (e.g., C8 instead of C18).- Adjust the column temperature.
Loss of Sensitivity	Sample degradation in the autosampler or detector issues.	- Keep the autosampler tray cool.- Check the detector lamp and ensure it is functioning correctly.

GC-MS Analysis

Issue	Potential Cause	Troubleshooting Steps
Peak Tailing for Linalool	Active sites in the GC system (liner, column).	- Use a deactivated inlet liner.- Trim the front end of the GC column.- Condition the column according to the manufacturer's instructions.
Inconsistent Peak Areas	Injection variability or sample degradation in the inlet.	- Check the syringe for air bubbles and ensure proper installation.- Lower the inlet temperature to minimize on-column degradation of linalool.
Co-elution of Linalool with Other Compounds	Complex sample matrix or suboptimal GC program.	- Modify the oven temperature program (e.g., slower ramp rate) to improve separation.- Use a column with a different stationary phase if co-elution persists.

References

• 1. Linalyl Benzoate | Creamy Floral‑balsamic Ester [chemicalbull.com]
• 2. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]

Technical Support Center: Photodegradation and Thermal Decomposition of Linalyl Benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with linalyl benzoate (B1203000). The information is presented in a question-and-answer format to directly address potential issues during experimentation.

Disclaimer: Direct experimental studies on the photodegradation and thermal decomposition of linalyl benzoate are limited in publicly available scientific literature. Therefore, the information provided, particularly regarding degradation pathways and products, is largely based on studies of structurally similar compounds, such as linalyl acetate, benzyl (B1604629) benzoate, and linalool. These should be considered as potential, rather than definitively confirmed, outcomes for linalyl benzoate.

Frequently Asked Questions (FAQs)

Q1: What are the likely products of linalyl benzoate photodegradation?

A1: Based on studies of related compounds, the photodegradation of linalyl benzoate is likely to proceed through pathways involving the linalyl and benzoate moieties. Potential products could include:

• From the benzoate moiety: Benzoic acid and benzaldehyde (B42025) are major products observed in the photolysis of benzyl benzoate and are thus expected.[1]

• From the linalyl moiety: Photo-oxidation of the linalyl group may lead to the formation of hydroperoxides and epoxides, similar to what is observed with linalyl acetate.[2]

Q2: What are the expected products of thermal decomposition of linalyl benzoate?

A2: The thermal decomposition of linalyl benzoate is anticipated to involve the breakdown of the ester bond and rearrangements of the linalyl group. Potential products include:

• Decomposition of the ester: This could lead to the formation of benzoic acid and various terpene hydrocarbons from the linalyl moiety.

• Linalool-like degradation: The linalyl portion may undergo dehydroxylation and cyclization reactions upon heating, similar to the thermal degradation of linalool, to form compounds like β-myrcene, cis- and trans-ocimene, limonene, and terpinolene.[3]

Q3: At what temperature does linalyl benzoate start to decompose?

A3: The exact onset of thermal decomposition for linalyl benzoate is not well-documented. However, thermogravimetric analysis (TGA) can be used to determine the temperature at which mass loss begins, indicating decomposition or evaporation.[2][3] For fragrance esters, TGA is a common method to assess thermal stability.[2]

Q4: How can I monitor the degradation of linalyl benzoate?

A4: The degradation can be monitored by tracking the disappearance of the linalyl benzoate peak and the appearance of degradation product peaks over time using chromatographic techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for separating and identifying volatile and semi-volatile organic compounds, making it well-suited for analyzing linalyl benzoate and its potential degradation products.[1][4][5]

Troubleshooting Guides

Photodegradation Experiments

Issue	Possible Cause(s)	Troubleshooting Step(s)
No degradation observed	- Insufficient light intensity or inappropriate wavelength.- The solvent used is absorbing the UV light.- The concentration of linalyl benzoate is too high (self-quenching).	- Ensure the light source emits at a wavelength absorbed by linalyl benzoate.- Use a quartz reaction vessel for better UV transmission.- Select a solvent that is transparent in the desired UV range (e.g., acetonitrile, hexane).- Perform experiments at a lower concentration.
Inconsistent degradation rates	- Fluctuations in light source intensity.- Temperature variations in the experimental setup.- Inconsistent sample positioning.	- Use a stabilized power supply for the lamp.- Monitor the lamp output with a radiometer.- Use a thermostated reaction chamber.- Ensure consistent placement of the sample relative to the light source.
Unidentifiable peaks in chromatogram	- Formation of unexpected degradation products.- Contamination from solvent or glassware.- Secondary reactions between degradation products.	- Use high-purity solvents and thoroughly clean all glassware.- Analyze samples at shorter time intervals to identify primary products.- Use different GC-MS column polarities to improve separation.- Compare mass spectra with library databases and literature on similar compounds.

Thermal Decomposition Experiments

Issue	Possible Cause(s)	Troubleshooting Step(s)
Irreproducible TGA results	- Inconsistent heating rate.- Sample size variation.- Contamination in the sample or TGA pan.	- Use a consistent and calibrated heating rate for all experiments.- Use a consistent sample mass (typically 5-10 mg).- Ensure TGA pans are clean; run a blank before the sample.
Difficulty identifying decomposition products in GC-MS	- Products are too volatile or not volatile enough for the chosen GC conditions.- Co-elution of multiple products.- Thermal degradation within the GC injector.	- Use a lower initial oven temperature for volatile compounds.- Use a higher final oven temperature and a suitable column for less volatile compounds.- Optimize the GC temperature program to improve separation.- Use a lower injector temperature if in-injector degradation is suspected.
Complex mixture of products	- Multiple competing decomposition pathways.- Secondary decomposition of primary products.	- Analyze samples at different decomposition temperatures to favor certain pathways.- Use a shorter residence time in the heated zone to minimize secondary reactions.- Employ advanced analytical techniques like GCxGC-TOFMS for better separation and identification.

Quantitative Data

Table 1: Thermal Degradation Products of Linalool (a component of Linalyl Benzoate)

Degradation Product	Formation Pathway	Reference
β-Myrcene	Dehydroxylation	[3]
cis-Ocimene	Dehydroxylation	[3]
trans-Ocimene	Dehydroxylation	[3]
Limonene	Ene cyclization	[3]
Terpinolene	Ene cyclization	[3]
α-Terpinene	Ene cyclization	[3]

Table 2: Photochemical Products of Benzyl Benzoate in Ethanol

Product	Putative Precursor Radical	Reference
Benzaldehyde	Benzoyl radical	[1]
Benzoic acid	Benzoyl radical	[1]
Benzyl alcohol	Benzyl radical	[1]

Experimental Protocols

Protocol 1: Photodegradation Study of Linalyl Benzoate

Objective: To investigate the photodegradation of linalyl benzoate under UV irradiation and identify the major degradation products.

Materials:

• Linalyl benzoate (high purity)

• Solvent (e.g., acetonitrile, HPLC grade)

• Photoreactor equipped with a UV lamp (e.g., medium-pressure mercury lamp)

• Quartz reaction vessel

• Stirring plate and stir bar

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

• Syringes and vials for sampling

Procedure:

• Prepare a stock solution of linalyl benzoate in the chosen solvent (e.g., 100 ppm).

• Place a known volume of the solution into the quartz reaction vessel.

• Take an initial sample (time = 0) for GC-MS analysis.

• Place the reaction vessel in the photoreactor and start the UV lamp and stirring.

• Withdraw aliquots of the solution at regular time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes).

• Analyze each sample by GC-MS to monitor the concentration of linalyl benzoate and the formation of degradation products.

• Identify degradation products by comparing their mass spectra with a library (e.g., NIST) and literature data for similar compounds.

Protocol 2: Thermal Decomposition Study of Linalyl Benzoate using TGA and GC-MS

Objective: To determine the thermal stability of linalyl benzoate and identify its major thermal decomposition products.

Materials:

• Linalyl benzoate (high purity)

• Thermogravimetric Analyzer (TGA)

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) system

• Inert gas (e.g., nitrogen, high purity)

Procedure:

Part A: Thermogravimetric Analysis (TGA)

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed amount of linalyl benzoate (5-10 mg) into a TGA crucible.

• Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Record the mass loss as a function of temperature. The onset temperature of mass loss indicates the beginning of decomposition or significant evaporation.

Part B: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Place a small amount of linalyl benzoate into a pyrolysis sample cup.

• Set the pyrolysis temperature based on the TGA results (e.g., at the temperature of maximum decomposition rate).

• Insert the sample into the pyrolyzer, which is directly coupled to the GC-MS injector.

• Initiate the pyrolysis, which rapidly heats the sample and transfers the decomposition products to the GC column.

• Run a suitable GC temperature program to separate the pyrolysis products.

• Use the MS detector to identify the separated compounds by their mass spectra.

Visualizations

Caption: Experimental workflow for a photodegradation study.

Caption: Workflow for thermal decomposition analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enantioselective Synthesis of Linalyl Benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the enantioselective synthesis of Linalyl Benzoate (B1203000).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the enantioselective synthesis of Linalyl Benzoate?

The main challenges stem from the structure of linalool (B1675412), which is a sterically hindered tertiary alcohol. This steric hindrance leads to low reactivity in acylation reactions.[1][2] Key difficulties include:

• Low Reaction Rates: The bulky nature of the tertiary alcohol makes it difficult for both chemical catalysts and enzymes to access the hydroxyl group for esterification.

• Side Reactions: Linalool is prone to side reactions under certain conditions, particularly acidic ones. These include dehydration, isomerization to its corresponding allylic primary alcohols (geraniol and nerol), and cyclization.

• Difficulty in Achieving High Enantioselectivity: The steric hindrance around the chiral center of linalool makes it a challenging substrate for many chiral catalysts and enzymes to differentiate between the two enantiomers effectively.

Q2: What are the main strategies for the enantioselective synthesis of Linalyl Benzoate?

The two primary strategies are:

• Kinetic Resolution (KR): This involves the selective reaction of one enantiomer of racemic linalool with a benzoylating agent, leaving the unreacted enantiomer in excess. This is often catalyzed by enzymes (biocatalytic KR) or chiral chemical catalysts.

• Dynamic Kinetic Resolution (DKR): This method combines the kinetic resolution of linalool with in-situ racemization of the slower-reacting enantiomer.[3][4] This allows for a theoretical yield of up to 100% of a single enantiomer of the product.

Q3: Which enzymes are commonly used for the kinetic resolution of linalool and other tertiary alcohols?

Lipases are the most commonly used enzymes for the kinetic resolution of alcohols. For tertiary alcohols like linalool, Candida antarctica Lipase (B570770) B (CALB), often immobilized as Novozym 435, is a frequently cited biocatalyst.[5] However, its activity towards sterically hindered tertiary alcohols can be low. Other lipases and esterases have also been investigated, and protein engineering efforts are underway to improve their efficacy for these challenging substrates.

Troubleshooting Guides

Issue 1: Low or No Conversion to Linalyl Benzoate

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Steric Hindrance	Linalool is a sterically hindered tertiary alcohol, leading to inherently slow reaction rates. Consider increasing the reaction time and/or temperature (within the stability limits of the catalyst/enzyme).
Inappropriate Acyl Donor	Benzoyl chloride can be highly reactive and may lead to side reactions. Benzoic anhydride (B1165640) is a milder alternative. For enzymatic reactions, activated esters like vinyl benzoate could be considered to drive the reaction forward.
Catalyst/Enzyme Inactivity	Chemical Catalysis: Ensure the catalyst is pure and handled under appropriate inert conditions if it is air or moisture sensitive. Enzymatic Catalysis: Confirm the enzyme is active and has been stored correctly. Consider enzyme immobilization to improve stability and reusability.[6]
Unfavorable Reaction Conditions	Solvent: The choice of solvent can significantly impact reaction rates and enantioselectivity. For enzymatic reactions, non-polar organic solvents like hexane (B92381) or toluene (B28343) are often preferred. Water Content: For enzymatic reactions in organic media, a small amount of water is often necessary for enzyme activity, but excess water can promote hydrolysis of the product.

Issue 2: Low Enantioselectivity (Low %ee)

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Catalyst/Enzyme	The chosen catalyst or enzyme may not be well-suited for resolving linalool. Screen a variety of chiral catalysts or lipases. For enzymes, consider those known to accept bulky substrates. Protein engineering of existing lipases can also improve enantioselectivity.[7]
Incorrect Temperature	Lowering the reaction temperature can sometimes increase enantioselectivity, although it will also decrease the reaction rate.[8]
Acyl Donor Influence	The nature of the acyl donor can influence enantioselectivity. Experiment with different benzoylating agents.
Solvent Effects	The solvent can impact the conformation of the enzyme and its interaction with the substrate. Screening different solvents is recommended.
Racemization of Product or Substrate	If the reaction conditions promote racemization of the starting material or the product, the enantiomeric excess will be diminished. This is a particular concern in dynamic kinetic resolution if the racemization is not well-controlled.

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Kinetic Resolution of Linalool with a Benzoyl Donor

This protocol is a general guideline based on typical lipase-catalyzed resolutions of alcohols. Optimization will be required for the specific case of linalyl benzoate.

• Enzyme Preparation: To a screw-capped vial, add racemic linalool (1.0 mmol), the chosen benzoyl donor (e.g., benzoic anhydride, 1.2 mmol), and an appropriate organic solvent (e.g., 5 mL of toluene).

• Reaction Initiation: Add the immobilized lipase (e.g., Novozym 435, 50-100 mg).

• Incubation: Seal the vial and place it in an incubator shaker at a controlled temperature (e.g., 40-60 °C) with constant agitation (e.g., 200 rpm).

• Monitoring: Monitor the reaction progress by periodically taking small aliquots and analyzing them by chiral GC or HPLC to determine the conversion and the enantiomeric excess of the remaining linalool and the formed linalyl benzoate.

• Work-up: Once the desired conversion (ideally close to 50% for kinetic resolution) is reached, filter off the enzyme. The filtrate can be concentrated under reduced pressure.

• Purification: Purify the linalyl benzoate and the unreacted linalool by column chromatography.

• Analysis: Determine the enantiomeric excess of the purified product and unreacted substrate by chiral GC or HPLC.

Quantitative Data Summary

Direct quantitative data for the enantioselective synthesis of linalyl benzoate is scarce in the literature. The following table provides hypothetical data based on typical outcomes for the kinetic resolution of sterically hindered alcohols to illustrate the expected trends.

Table 1: Hypothetical Data for Kinetic Resolution of Linalool

Entry	Catalyst/Enzyme	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	Linalyl Benzoate %ee	Unreacted Linalool %ee
1	Novozym 435	Benzoic Anhydride	Toluene	50	72	45	>95 (R)	82 (S)
2	Chiral Phosphine	Benzoyl Chloride	DCM	0	24	50	90 (S)	90 (R)
3	Lipase PS	Vinyl Benzoate	Hexane	30	96	48	>98 (R)	92 (S)

Visualizations

Caption: Experimental workflow for the kinetic resolution of linalool.

Caption: Troubleshooting guide for low enantioselectivity.

References

• 1. Asymmetric Allylation Catalyzed by Chiral Phosphoric Acids: Stereoselective Synthesis of Tertiary Alcohols and a Reagent‐Based Switch in Stereopreference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Dynamic kinetic resolution in asymmetric synthesis - Wikipedia [en.wikipedia.org]
• 5. digital.csic.es [digital.csic.es]
• 6. scielo.br [scielo.br]
• 7. Methods to increase enantioselectivity of lipases and esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. almacgroup.com [almacgroup.com]

Technical Support Center: Overcoming Poor Solubility of Linalyl Benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of Linalyl benzoate (B1203000).

Frequently Asked Questions (FAQs)

Q1: What is Linalyl benzoate and why is it difficult to dissolve in water?

Linalyl benzoate is an ester with the molecular formula C₁₇H₂₂O₂.[1][2] It is a yellowish, oily liquid with a floral, balsamic odor.[3][4] Its poor water solubility is due to its chemical structure: it is a largely non-polar, lipophilic ("fat-loving") molecule. This is quantified by its high octanol-water partition coefficient (LogP) of approximately 6.1, indicating a strong preference for fatty or oily environments over aqueous ones.[1][5] Its estimated water solubility is extremely low, around 0.218 mg/L at 25°C.[6]

Table 1: Physicochemical Properties of Linalyl Benzoate

Property	Value	Reference
Molecular Formula	C₁₇H₂₂O₂	[1]
Molecular Weight	258.36 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[2][7]
Water Solubility	Insoluble (0.218 mg/L @ 25°C, est.)	[3][6]
LogP	~6.1	[1][5]
Other Solubilities	Soluble in ethanol (B145695), organic solvents, and oils	[2][3]

Q2: What are the primary methods to solubilize Linalyl benzoate in aqueous media?

There are several established techniques to enhance the solubility of poorly water-soluble compounds like Linalyl benzoate.[8][9] The most common approaches include:

• Co-solvency: Blending water with a miscible organic solvent to increase the polarity of the solvent system.[10]

• Surfactant Micellization: Using surfactants to form micelles that encapsulate the lipophilic Linalyl benzoate molecules, allowing them to be dispersed in water.[11][12]

• Cyclodextrin (B1172386) Complexation: Forming an inclusion complex where the Linalyl benzoate molecule is encapsulated within the hydrophobic cavity of a cyclodextrin molecule.[9][13]

• Nanoformulations: Creating systems like nanoemulsions or solid nano-dispersions to increase the surface area and improve dispersibility.[14][15]

Q3: I am seeing an oil layer or phase separation in my experiment. What does this mean and how can I fix it?

An oil layer or phase separation indicates that the concentration of Linalyl benzoate has exceeded its solubility limit in the aqueous medium. The compound is separating out of the solution.

To fix this, you can:

• Increase the concentration of your solubilizing agent: Whether you are using a co-solvent, surfactant, or cyclodextrin, its concentration may be insufficient.

• Try a different solubilization method: The chosen method may not be effective enough for your target concentration.

• Reduce the concentration of Linalyl benzoate: If your experimental design allows, lowering the final concentration to below its solubility limit in your specific system is the most direct solution.

Q4: My solution is cloudy or turbid. What is the cause?

Cloudiness or turbidity can be caused by two main phenomena:

• Precipitation: The compound has come out of solution as fine, undissolved particles. This can happen when a stock solution (e.g., in an organic solvent) is diluted into an aqueous buffer where it is not soluble.[10]

• Emulsion Formation: You may have created a fine dispersion of Linalyl benzoate oil droplets in the aqueous phase, which scatters light and appears cloudy. This is common when using surfactants, but can also occur with vigorous mixing.

To resolve this, ensure your solubilizing agent is used at an adequate concentration and that the system is properly mixed to achieve either full solubilization (a clear solution) or a stable, well-dispersed system.

Troubleshooting Guides

Guide 1: Issues with Co-solvents

Problem: My Linalyl benzoate precipitates when I add my stock solution (dissolved in a co-solvent like DMSO or ethanol) to my aqueous buffer.

Root Cause: This is a common issue known as "precipitation upon dilution." While Linalyl benzoate is soluble in the pure co-solvent, adding this mixture to water drastically changes the polarity of the solvent environment, causing the poorly soluble compound to crash out of solution.[10]

Troubleshooting Steps:

• Optimize Co-solvent Concentration: The final concentration of the co-solvent may be too low. Try increasing the final percentage of the co-solvent in the aqueous medium. Be mindful of the tolerance of your experimental system (e.g., cells) to the co-solvent, as high concentrations can be toxic.[10][16]

• Slow Down the Dilution: Instead of adding the stock solution directly to the buffer, try adding the aqueous buffer to the stock solution slowly while vortexing or stirring vigorously. This can sometimes prevent localized high concentrations that lead to precipitation.

• Select a Different Co-solvent: The solubilizing power of co-solvents varies. Polyethylene glycols (PEGs) or propylene (B89431) glycol may be more effective or less toxic than DMSO or ethanol for certain applications.[10]

Table 2: Comparison of Common Co-solvents for Solubilizing Lipophilic Compounds

Co-solvent	Key Properties	Common Use Level in Cell Culture	Notes
DMSO	High solubilizing power for polar and non-polar compounds.[17]	< 0.5% (often < 0.1%)	Can be toxic to cells at higher concentrations.[16]
Ethanol	Good solubilizing power, volatile.	< 1%	Can have cytotoxic effects.[16]
Propylene Glycol	Low toxicity, frequently used in parenteral formulations.[10]	0.1 - 5%	Can increase the viscosity of the medium.
PEG 400	Low toxicity, good solubilizer.[15]	0.5 - 5%	High concentrations can be viscous.

Guide 2: Issues with Surfactants

Problem: The solution remains cloudy or shows separation even after adding a surfactant.

Root Cause: The surfactant may not be forming micelles effectively, or the ratio of surfactant to Linalyl benzoate is incorrect. For micellization to occur, the surfactant must be above its Critical Micelle Concentration (CMC).

Troubleshooting Steps:

• Increase Surfactant Concentration: Ensure the final concentration of your surfactant is well above its CMC.

• Optimize the Surfactant-to-Compound Ratio: The amount of surfactant needed is proportional to the amount of compound you need to solubilize. A common starting point is a 5:1 to 10:1 ratio of solubilizer to oil/fragrance.[12] You may need to perform a titration to find the optimal ratio for a clear solution.

• Try a Different Surfactant: Non-ionic surfactants like Polysorbate 20 (Tween 20), Polysorbate 80, or Pluronics are generally effective and less harsh on biological systems than ionic surfactants.[11][18] The choice of surfactant can significantly impact solubilization efficiency.

Table 3: Properties of Commonly Used Surfactants for Micellar Solubilization

Surfactant	Type	HLB Value	Key Properties
Polysorbate 20	Non-ionic	16.7	Good for solubilizing essential oils; can be sticky in leave-on products.[19]
Polysorbate 80	Non-ionic	15.0	Very effective for oils; widely used in food and pharma.[19]
Pluronic® F-68	Non-ionic	29	Block copolymer, known for low toxicity in biological systems.[9]
Sodium Lauryl Sulfate (SLS)	Anionic	40	Strong solubilizer but can be harsh and denature proteins.

Guide 3: Issues with Cyclodextrins

Problem: I am not observing a significant increase in solubility after adding β-cyclodextrin.

Root Cause: The effectiveness of cyclodextrin complexation depends on a size match between the guest molecule (Linalyl benzoate) and the cyclodextrin's internal cavity. Additionally, the inherent water solubility of the cyclodextrin itself can be a limiting factor.[20]

Troubleshooting Steps:

• Try a Different Cyclodextrin Type: The cavity of β-cyclodextrin might not be the optimal size for Linalyl benzoate. Try α-cyclodextrin (smaller cavity) or γ-cyclodextrin (larger cavity).[20]

• Use a Modified Cyclodextrin: Chemically modified cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), have significantly higher aqueous solubility than their parent molecules and can form more soluble inclusion complexes.[20]

• Optimize the Formation Method: The efficiency of complex formation can be improved by methods like kneading, co-precipitation, or freeze-drying, as outlined in the protocol below.

Table 4: Characteristics of Common Cyclodextrins

Cyclodextrin	Glucose Units	Cavity Diameter (Å)	Water Solubility at 25°C ( g/100 mL)
α-Cyclodextrin	6	4.7 - 5.3	14.5
β-Cyclodextrin	7	6.0 - 6.5	1.85
γ-Cyclodextrin	8	7.5 - 8.3	23.2
HP-β-Cyclodextrin	7 (modified)	6.0 - 6.5	> 60
(Data sourced from[20])

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (Ethanol)

• Prepare Stock Solution: Accurately weigh Linalyl benzoate and dissolve it in 100% ethanol to create a concentrated stock solution (e.g., 100 mg/mL). Ensure it is fully dissolved.

• Prepare Final Solution: To create a 100 µg/mL final solution with 1% ethanol, for example, in a total volume of 10 mL of aqueous buffer:

  • Pipette 9.9 mL of the aqueous buffer into a sterile tube.

  • Pipette 100 µL of the 10 mg/mL stock solution (prepared by diluting the 100 mg/mL stock 1:10 in ethanol) into the buffer.

• Mix Thoroughly: Immediately vortex the final solution for 30-60 seconds to ensure rapid and complete mixing, preventing precipitation.

• Observe: Visually inspect the solution for clarity. If precipitation occurs, the final concentration of Linalyl benzoate is too high for this percentage of co-solvent.

Protocol 2: Solubilization using Surfactant Micellization (Polysorbate 80)

• Determine Required Amounts: Decide on the final concentration of Linalyl benzoate. Start with a surfactant-to-compound mass ratio of 10:1. For a final solution of 100 µg/mL Linalyl benzoate, you will need 1000 µg/mL (1 mg/mL) of Polysorbate 80.

• Pre-mix Surfactant and Compound: In a small glass vial, weigh or pipette the required amount of Linalyl benzoate. Add the corresponding amount of Polysorbate 80.

• Mix Until Clear: Vortex or stir the mixture of Linalyl benzoate and Polysorbate 80 until it forms a single, clear phase. This step is crucial and ensures the compound is incorporated into the micelles as they form.[21]

• Add Aqueous Phase: Slowly add the aqueous buffer to the pre-mixture in increments, vortexing well after each addition, until the final volume is reached.

• Observe: The final solution should be clear or slightly translucent. If it is cloudy, the surfactant-to-compound ratio may need to be increased.

Protocol 3: Preparation of a Linalyl Benzoate/HP-β-Cyclodextrin Inclusion Complex (Co-precipitation Method)

• Prepare Cyclodextrin Solution: Dissolve an accurately weighed amount of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in the desired aqueous buffer to create a saturated or near-saturated solution. Gentle warming (40-50°C) can aid dissolution.

• Prepare Linalyl Benzoate Solution: Dissolve Linalyl benzoate in a minimal amount of a volatile organic solvent like ethanol or acetone (B3395972) (e.g., at a 1:1 molar ratio with the cyclodextrin).

• Combine Solutions: Add the Linalyl benzoate solution dropwise to the cyclodextrin solution while stirring vigorously.

• Equilibrate: Continue to stir the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex. The container should be sealed to prevent solvent evaporation.

• Remove Solvent (Optional): If a solid complex is desired, the solvent can be removed by freeze-drying (lyophilization) or rotary evaporation. The resulting powder can be reconstituted in aqueous media.

• Determine Concentration: The concentration of solubilized Linalyl benzoate in the final aqueous solution should be determined analytically (e.g., by HPLC-UV or GC-MS) after filtering through a 0.22 µm filter to remove any undissolved material.

Visualizations

Caption: A logical workflow for troubleshooting Linalyl benzoate solubility issues.

Caption: Mechanism of micellar solubilization of Linalyl benzoate by surfactants.

References

• 1. LINALYL BENZOATE price,buy LINALYL BENZOATE - chemicalbook [chemicalbook.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Linalyl Benzoate | Givaudan [givaudan.com]
• 6. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijmsdr.org [ijmsdr.org]
• 10. ijpbr.in [ijpbr.in]
• 11. brieflands.com [brieflands.com]
• 12. joanmorais.com [joanmorais.com]
• 13. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ascendiacdmo.com [ascendiacdmo.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. lifechemicals.com [lifechemicals.com]
• 18. chemistscorner.com [chemistscorner.com]
• 19. humblebeeandme.com [humblebeeandme.com]
• 20. oatext.com [oatext.com]
• 21. makesy.com [makesy.com]

Technical Support Center: Stability of Linalyl Benzoate in Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the ester hydrolysis of Linalyl benzoate (B1203000) in various formulations.

Frequently Asked Questions (FAQs)

Q1: What is ester hydrolysis and why is it a concern for Linalyl benzoate?

A1: Ester hydrolysis is a chemical reaction in which an ester, such as Linalyl benzoate, reacts with water to break down into its constituent carboxylic acid (benzoic acid) and alcohol (linalool). This degradation is a primary concern in aqueous or emulsion-based formulations as it can lead to a loss of the desired fragrance, a change in the formulation's pH, and potentially impact the overall stability and efficacy of the product. The reaction can be catalyzed by acids, bases, or enzymes.[1][2]

Q2: What are the primary factors that accelerate the hydrolysis of Linalyl benzoate in a formulation?

A2: The stability of Linalyl benzoate is significantly influenced by several factors:

• pH: The rate of hydrolysis is highly dependent on the pH of the formulation. Both acidic and alkaline conditions can catalyze the breakdown of the ester. Generally, ester hydrolysis is slowest in the neutral pH range.[3]

• Temperature: Higher temperatures increase the rate of chemical reactions, including ester hydrolysis. Therefore, storing formulations at elevated temperatures can accelerate the degradation of Linalyl benzoate.

• Presence of Water: As a reactant in hydrolysis, the availability of water is crucial. Formulations with a high water activity are more susceptible to ester degradation.

• Enzymes: Certain enzymes, such as esterases, can efficiently catalyze the hydrolysis of esters. The presence of these enzymes, either from raw materials or microbial contamination, can lead to rapid degradation.[2]

• Ingredients in the Formulation: Other components in the formulation can influence the stability of Linalyl benzoate. For instance, strong acids or bases will directly impact the pH, while certain surfactants or solvents might affect the solubility and accessibility of the ester to water.

Q3: What are the degradation products of Linalyl benzoate hydrolysis?

A3: The hydrolysis of Linalyl benzoate yields linalool (B1675412) and benzoic acid. The formation of these products can alter the sensory profile of the formulation and, in the case of benzoic acid, lower the pH.

Q4: Are there any recommended storage conditions to minimize Linalyl benzoate hydrolysis?

A4: To minimize hydrolysis, formulations containing Linalyl benzoate should be stored in a cool, dark place. It is also advisable to ensure the packaging is well-sealed to prevent moisture ingress and exposure to air, which could introduce contaminants.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Loss of characteristic Linalyl benzoate fragrance over time.	Ester hydrolysis leading to the formation of less fragrant linalool and benzoic acid.	1. Verify Formulation pH: Measure the pH of the formulation. If it is acidic or alkaline, consider adjusting it to a more neutral range (pH 6-7.5) using appropriate buffering agents. 2. Review Storage Conditions: Ensure the product is not being stored at elevated temperatures. Recommend storage in a cool environment. 3. Assess Water Activity: In low-water formulations, ensure that the water activity is minimized. 4. Investigate Microbial Contamination: Perform microbial testing to check for the presence of esterase-producing microorganisms. If positive, review the preservative system.
A noticeable drop in the pH of the formulation.	Formation of benzoic acid as a hydrolysis product.	1. Confirm Hydrolysis: Use analytical techniques like HPLC to confirm the presence and quantify the amount of benzoic acid and linalool. 2. Implement pH Control: Incorporate a robust buffering system to maintain the desired pH throughout the product's shelf life. 3. Optimize Formulation: Consider strategies to reduce water activity or protect the ester, such as encapsulation.
Phase separation or changes in the emulsion's appearance.	Changes in the formulation's composition due to the degradation of Linalyl benzoate and the formation of new compounds, which can affect the stability of the emulsion.	1. Analyze Degraded Product: Characterize the degradation products to understand their impact on the emulsion system. 2. Re-evaluate Emulsifier System: The change in polarity due to hydrolysis might require an adjustment of the emulsifier system (e.g., adjusting the HLB value). 3. Incorporate Stabilizers: Consider the addition of emulsion stabilizers that are compatible with the formulation.

Data on Ester Hydrolysis

Table 1: Illustrative Half-life of Linalyl Acetate Hydrolysis at Different pH Values

pH	Condition	Approximate Half-life (t½)
Acidic (e.g., gastric fluid)	In vitro	< 5 minutes[4]
Neutral (e.g., neutral gastric juice)	In vitro	~121 minutes[4]
Intestinal Fluid	In vitro	~153–198 minutes[4]

Table 2: Illustrative Half-life of Various Benzoate Esters under Base-Catalyzed Hydrolysis Conditions

Ester	Half-life (t½) in minutes
Methyl benzoate	14[1]
Ethyl benzoate	14[1]
n-Propyl benzoate	19[1]
n-Butyl benzoate	21[1]
Phenyl benzoate	11[1]
Benzyl benzoate	16[1]

Note: The data in these tables are for illustrative purposes to demonstrate the principles of ester hydrolysis and are not direct values for Linalyl benzoate in a specific formulation.

Experimental Protocols

Protocol 1: Forced Degradation Study of Linalyl Benzoate in a Formulation

Objective: To investigate the degradation profile of Linalyl benzoate under various stress conditions to identify potential degradation products and degradation pathways.

Methodology:

• Sample Preparation: Prepare batches of the formulation containing a known concentration of Linalyl benzoate.

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to the formulation to achieve a pH of 2-3. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH to the formulation to achieve a pH of 10-11. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% hydrogen peroxide to the formulation. Store in the dark at room temperature for 24 hours.

  • Thermal Degradation: Store the formulation in a thermostatically controlled oven at 50°C for 48 hours.

  • Photodegradation: Expose the formulation to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Sample Analysis:

  • At predetermined time points, withdraw samples from each stress condition.

  • Neutralize the acid and base-stressed samples.

  • Prepare the samples for analysis by diluting them with a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Analyze the samples using a validated stability-indicating HPLC method to quantify the remaining Linalyl benzoate and identify degradation products.

Protocol 2: Stability-Indicating HPLC Method for Linalyl Benzoate

Objective: To develop and validate an HPLC method for the quantitative determination of Linalyl benzoate and its primary hydrolysis products (linalool and benzoic acid) in a formulation.

Methodology:

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 228 nm (for Linalyl benzoate and benzoic acid) and a lower wavelength for linalool if necessary, or Mass Spectrometry (MS) for universal detection.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Standard Preparation:

  • Prepare individual stock solutions of Linalyl benzoate, linalool, and benzoic acid in a suitable solvent (e.g., methanol).

  • Prepare a series of calibration standards by diluting the stock solutions to cover the expected concentration range in the stability samples.

• Sample Preparation:

  • Accurately weigh a portion of the formulation and dissolve it in the mobile phase or a suitable solvent.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Method Validation:

  • Validate the method according to ICH guidelines for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), and quantitation limit (LOQ).

Visualizations

Caption: The pathway of Linalyl benzoate hydrolysis.

Caption: Workflow for stability assessment of Linalyl benzoate.

References

• 1. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pure.psu.edu [pure.psu.edu]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]

Technical Support Center: Troubleshooting GC Analysis of Linalyl Benzoate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the Gas Chromatography (GC) analysis of Linalyl benzoate (B1203000), with a specific focus on peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC analysis?

A1: Peak tailing is a chromatographic phenomenon where the peak shape is asymmetrical, with a trailing edge that is longer than the leading edge.[1] In an ideal chromatogram, peaks should be symmetrical and have a Gaussian shape. Peak tailing can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.

Q2: What are the common causes of peak tailing for Linalyl benzoate?

A2: Peak tailing for Linalyl benzoate, an aromatic ester, can arise from several factors:

• Active Sites: Interaction of the polar ester group with active sites in the GC system (e.g., inlet liner, column stationary phase) can cause peak tailing.[2]

• Column Contamination: Accumulation of non-volatile residues from previous injections can create active sites and lead to peak distortion.

• Improper Column Installation: A poorly cut column or incorrect installation depth in the injector or detector can create dead volumes and disrupt the sample flow path, causing tailing.[3]

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to broadened and tailing peaks.[4]

• Inappropriate GC Parameters: Suboptimal injector temperature, oven temperature program, or carrier gas flow rate can all contribute to poor peak shape.

• Thermal Degradation: Although Linalyl benzoate is relatively stable, high injector temperatures could potentially cause some degradation, leading to peak distortion.

Q3: How is peak tailing quantified?

A3: Peak tailing is typically quantified using the Asymmetry Factor (As) or Tailing Factor (Tf). These values are calculated from the peak widths at a certain percentage of the peak height. A value of 1 indicates a symmetrical peak, while values greater than 1 signify tailing. An asymmetry factor above 1.5 often indicates a problem that needs to be addressed.[1]

Q4: What type of GC column is suitable for the analysis of Linalyl benzoate?

A4: For the analysis of fragrance compounds like Linalyl benzoate, a mid-polarity column is often a good choice. Columns with a stationary phase of 5% diphenyl / 95% dimethylpolysiloxane are commonly used. For more complex samples, a polar wax-type column may also be suitable.[5]

Troubleshooting Guide for Peak Tailing in Linalyl Benzoate Analysis

This guide provides a systematic approach to diagnosing and resolving peak tailing issues.

Step 1: Initial Assessment

Observe the chromatogram to determine the extent of the problem.

• Are all peaks tailing? This often suggests a problem with the physical setup of the GC system, such as a poor column installation or a leak.[6]

• Is only the Linalyl benzoate peak (or other polar compounds) tailing? This points towards a chemical interaction issue, such as active sites in the system.[6]

Step 2: Systematic Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. gcms.cz [gcms.cz]
• 6. GC Troubleshooting—Tailing Peaks [restek.com]

Matrix effects in the analysis of Linalyl benzoate in complex samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of Linalyl benzoate (B1203000) in complex samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of Linalyl benzoate?

A1: In chemical analysis, the "matrix" refers to all the components of a sample other than the analyte of interest (in this case, Linalyl benzoate). Matrix effects occur when these components interfere with the analytical signal of Linalyl benzoate, leading to inaccurate quantification.[1][2] This interference can manifest in two ways:

• Ion Suppression: The most common effect, where the signal of Linalyl benzoate is decreased, leading to an underestimation of its concentration.[1][2]

• Ion Enhancement: Less frequently, the signal of Linalyl benzoate is increased, causing an overestimation of its concentration.[1]

These effects can compromise the accuracy, precision, and sensitivity of your analytical method.[2]

Q2: What are the common causes of matrix effects in GC-MS and LC-MS analysis of Linalyl benzoate?

A2: The causes of matrix effects differ between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• In GC-MS: Matrix effects are often observed as signal enhancement. This "matrix-induced chromatographic response" happens when non-volatile matrix components coat the active sites in the GC inlet and column.[2] This protective layer can prevent the thermal degradation of Linalyl benzoate, leading to a stronger signal compared to a clean standard.[2]

• In LC-MS: Matrix effects, typically ion suppression, primarily occur in the ion source. Co-eluting matrix components can compete with Linalyl benzoate for ionization, alter the efficiency of droplet formation and solvent evaporation in the electrospray ionization (ESI) source, or neutralize the analyte ions.[1]

Q3: Which sample matrices are particularly challenging for Linalyl benzoate analysis?

A3: Linalyl benzoate is commonly found in a variety of complex matrices, including:

• Cosmetics and Perfumes: These products contain a multitude of fragrance ingredients, oils, and emulsifiers that can interfere with the analysis.[3][4]

• Food and Beverages: The analysis of Linalyl benzoate as a flavoring agent can be challenging due to the presence of sugars, fats, proteins, and other food components.

• Essential Oils and Herbal Products: These are complex mixtures of volatile and semi-volatile compounds that can co-elute with Linalyl benzoate.

• Biological Samples (e.g., plasma, urine): When studying the absorption or metabolism of Linalyl benzoate, endogenous compounds like lipids, proteins, and salts can cause significant matrix effects.[2][5]

Q4: How can I mitigate matrix effects in my experiments?

A4: A multi-faceted approach is often necessary to minimize matrix effects. Key strategies include:

• Effective Sample Preparation: The goal is to remove interfering matrix components while efficiently extracting Linalyl benzoate. Techniques like Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are commonly employed.[6][7][8]

• Chromatographic Separation: Optimizing the GC or LC method to achieve baseline separation of Linalyl benzoate from co-eluting matrix components is crucial.

• Method of Calibration: Using a calibration strategy that compensates for matrix effects is essential for accurate quantification. Common approaches include:

  • Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is similar to the samples being analyzed.[7]

  • Standard Addition Method: Known amounts of a Linalyl benzoate standard are added to the sample itself. This is highly effective for complex and variable matrices.

  • Isotope Dilution Analysis (IDA): A stable isotope-labeled version of Linalyl benzoate is used as an internal standard. This is considered the gold standard for correcting for matrix effects and analyte loss during sample preparation.[9][10]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Linalyl benzoate.

Problem	Possible Cause	Recommended Solution
Poor recovery of Linalyl benzoate during sample preparation.	Inefficient extraction from the sample matrix.	Optimize the extraction solvent and conditions (e.g., pH, temperature, mixing time). For complex matrices like cosmetics or food, consider a more rigorous extraction method like QuEChERS.[6][8]
Analyte loss during solvent evaporation or cleanup steps.	Use a gentle evaporation technique (e.g., nitrogen stream at low temperature). Evaluate the cleanup step (e.g., SPE) for potential analyte loss.
Inconsistent results and poor reproducibility.	Variable matrix effects between samples.	Implement a robust internal standard method, preferably using a stable isotope-labeled Linalyl benzoate. If unavailable, use a matrix-matched calibration or the standard addition method for each sample.
Inconsistent sample preparation.	Ensure that all samples and standards are treated identically throughout the entire analytical workflow.
Signal suppression or enhancement observed.	Co-eluting matrix components.	Improve chromatographic resolution by modifying the temperature program (GC) or mobile phase gradient (LC).
Inadequate sample cleanup.	Employ a more effective sample cleanup technique. For fatty matrices, consider using sorbents like C18 or PSA in a dispersive SPE step (part of the QuEChERS method).[8]
Peak tailing or splitting in the chromatogram.	Active sites in the GC inlet or column.	Use a deactivated liner and column. The presence of matrix components can sometimes improve peak shape by masking these active sites (a form of matrix effect).[2]
Sample solvent incompatible with the mobile phase (LC).	Ensure the sample is dissolved in a solvent that is compatible with the initial mobile phase conditions.

Quantitative Data Summary

The following tables summarize typical performance data for different analytical methods used to quantify compounds similar to Linalyl benzoate in complex matrices. This data can serve as a benchmark for your own method development and validation.

Table 1: Recovery of Benzoates from Food Matrices using QuEChERS Extraction

Food Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Liquid Drinks	50	98.5	5.2
Corn Flakes	50	97.3	6.8
Soya Sauce	50	101.2	4.5

Data adapted from a study on preservatives in food matrices and is illustrative for benzoate compounds.[6]

Table 2: Method Validation Parameters for Fragrance Allergens (including Linalyl Benzoate) in Cosmetics by GC-MS

Parameter	Performance
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.05 - 1.5 µg/mL
Recovery (at 1 µg/mL)	85 - 115%
Precision (RSD at 1 µg/mL)	< 15%

Data is representative for the analysis of fragrance allergens in cosmetic matrices.[3]

Experimental Protocols

Protocol 1: QuEChERS-based Extraction of Linalyl Benzoate from a Semi-Solid Food Matrix

This protocol is adapted from the QuEChERS methodology, which is effective for a wide range of analytes in complex food matrices.[6][7][8]

• Sample Homogenization:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • If the sample is dry, add an appropriate amount of water to rehydrate it.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

  • If using an internal standard, add it at this stage.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL centrifuge tube containing d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18 for fatty matrices).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into a GC or LC vial for analysis.

Protocol 2: GC-MS Analysis of Linalyl Benzoate

This is a general GC-MS protocol for the analysis of fragrance allergens, including Linalyl benzoate.[3]

• Gas Chromatograph (GC) Conditions:

  • Column: VF-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: Splitless mode, 250°C.

  • Oven Program: 60°C (hold 2 min), ramp to 125°C at 3°C/min, then to 230°C at 7°C/min, and finally to 300°C at 20°C/min (hold 5 min).

  • Injection Volume: 1-2 µL.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification or full scan for identification.

  • Monitored Ions for Linalyl Benzoate: Target ions should be selected based on the mass spectrum of a Linalyl benzoate standard (e.g., m/z 105, 134, 93).

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Visualizations

Caption: General experimental workflow for the analysis of Linalyl benzoate in complex samples.

Caption: Troubleshooting logic for inaccurate Linalyl benzoate quantification.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Spectroscopic quantifiication of preservatives in different food matrices using QuEChERS extraction and multivariate calibration with comparison against liquid chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 7. gcms.cz [gcms.cz]
• 8. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Shelf-Life of Products Containing Linalyl Benzoate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and improving the shelf-life of products containing Linalyl benzoate (B1203000). The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Linalyl benzoate and what are its common applications?

A1: Linalyl benzoate is an ester of linalool (B1675412) and benzoic acid, with the chemical formula C₁₇H₂₂O₂ and a molecular weight of 258.36 g/mol .[1] It is a fragrance ingredient known for its floral, tuberose character with sweet and fruity undertones.[1][2] Due to its pleasant aroma and good blending properties, it is widely used in fine fragrances, cosmetics, personal care products (such as lotions, creams, shampoos, and soaps), and home care products (like detergents and fabric softeners).[2][3][4] It also has applications as a flavoring agent in the food industry.[3][5]

Q2: What is the typical shelf-life of products containing Linalyl benzoate?

A2: The shelf-life of a product containing Linalyl benzoate can vary significantly depending on the formulation, packaging, and storage conditions. While there is no definitive shelf-life for Linalyl benzoate itself, fragrance oils, in general, can last from one to three years.[5] Products containing natural ingredients like terpene esters are susceptible to degradation over time.

Q3: What are the main factors that affect the stability of Linalyl benzoate?

A3: The stability of Linalyl benzoate is primarily influenced by:

• Exposure to Oxygen: Like other terpene esters, Linalyl benzoate is susceptible to autoxidation upon exposure to air.[6]

• pH of the Formulation: Linalyl benzoate's stability can be pH-dependent, with potential for hydrolysis under acidic or alkaline conditions.[1][7]

• Exposure to Light: UV radiation can provide the energy to initiate degradation reactions, particularly oxidation.

• Temperature: Higher temperatures accelerate the rates of chemical degradation reactions such as oxidation and hydrolysis.

• Presence of Metal Ions: Trace metal ions can act as catalysts for oxidation reactions.

• Packaging: The type of packaging can influence exposure to oxygen and light, thereby affecting stability.[8]

Q4: How can I tell if my product containing Linalyl benzoate has degraded?

A4: Degradation of Linalyl benzoate can manifest in several ways:

• Changes in Odor: The most common sign is a change in the fragrance profile, often resulting in an "off" or rancid smell. This is due to the formation of volatile degradation products.

• Discoloration: The product may change color, often turning yellow or brown, which can be an indication of oxidative degradation.

• Changes in Physical Properties: In liquid formulations, you might observe changes in viscosity or the formation of precipitates.

• Loss of Efficacy: A noticeable decrease in the intended fragrance intensity.

Q5: What are the primary degradation pathways for Linalyl benzoate?

A5: The two main degradation pathways for Linalyl benzoate are oxidation and hydrolysis.

• Oxidation: The linalyl portion of the molecule is a terpene and is susceptible to autoxidation. By analogy to linalyl acetate (B1210297), a structurally similar compound, the primary oxidation products are likely to be hydroperoxides, which can further degrade into other compounds like epoxides and alcohols.[6] These oxidation products can significantly alter the fragrance profile and may also have a higher potential for skin sensitization.

• Hydrolysis: As an ester, Linalyl benzoate can undergo hydrolysis, breaking down into linalool and benzoic acid. This reaction is catalyzed by acidic or alkaline conditions.[7] Studies on the similar compound linalyl acetate show that hydrolysis is rapid in acidic conditions.[7]

Q6: How can I improve the shelf-life of my formulation containing Linalyl benzoate?

A6: Several strategies can be employed to enhance the stability of Linalyl benzoate in a formulation:

• Use of Antioxidants: Incorporating antioxidants is a primary method to prevent oxidative degradation. Common choices for cosmetic and pharmaceutical formulations include:

  • Butylated Hydroxytoluene (BHT): A synthetic antioxidant effective at low concentrations.

  • Tocopherol (Vitamin E): A natural antioxidant.

  • A combination of antioxidants can sometimes provide synergistic effects.

• Control of pH: Maintaining the pH of the formulation in a range where Linalyl benzoate is most stable is crucial. Based on qualitative data, a neutral to slightly acidic pH appears to be optimal. Extreme acidic or alkaline conditions should be avoided to minimize hydrolysis.[1]

• Use of Chelating Agents: Adding chelating agents like EDTA (ethylenediaminetetraacetic acid) can sequester metal ions that may catalyze oxidation reactions.

• Appropriate Packaging:

  • Opaque or UV-coated containers: To protect the product from light.

  • Airless pumps or containers with minimal headspace: To reduce exposure to oxygen.

  • Inert packaging materials: To prevent leaching of substances that could promote degradation.

• Storage Conditions: Products should be stored in a cool, dark place to minimize exposure to heat and light.

Q7: Are there any known incompatibilities of Linalyl benzoate with common formulation ingredients?

A7: Linalyl benzoate is generally considered compatible with a wide range of cosmetic and fragrance ingredients.[3][4] However, potential incompatibilities can arise from:

• Strong Oxidizing or Reducing Agents: These can directly degrade the molecule.

• Highly Acidic or Alkaline Excipients: These can promote hydrolysis of the ester bond.

• Reactive Impurities in Excipients: Some raw materials may contain impurities like peroxides or metal ions that can initiate degradation. It is important to use high-purity excipients.

Troubleshooting Guide

Problem: My product containing Linalyl benzoate has developed an off-odor.

• Possible Cause: This is a strong indicator of oxidative degradation. The double bonds in the linalyl moiety are susceptible to oxidation, leading to the formation of volatile compounds with undesirable smells.

• Solution:

  • Incorporate an antioxidant: Add an appropriate antioxidant such as BHT or Tocopherol to your formulation. You may need to optimize the concentration.

  • Protect from oxygen: Use packaging that minimizes air exposure, such as airless pumps or bottles with nitrogen headspace.

  • Add a chelating agent: Include a chelating agent like EDTA to sequester metal ions that can catalyze oxidation.

Problem: The color of my product has changed over time (e.g., turned yellow).

• Possible Cause: Color change is often associated with oxidation. The formation of conjugated systems in the degradation products can lead to the absorption of visible light.

• Solution:

  • Protect from light: Store the product in opaque or amber-colored packaging to prevent photodegradation.

  • Add an antioxidant: As with off-odor development, antioxidants are crucial in preventing the oxidative reactions that lead to color changes.

Problem: I am observing a decrease in the fragrance intensity of my product.

• Possible Cause: This can be due to the degradation of Linalyl benzoate into less odorous or non-odorous compounds through either oxidation or hydrolysis. It could also be due to the evaporation of the fragrance from the packaging.

• Solution:

  • Review your stabilization strategy: Ensure you have an adequate antioxidant system and the pH is in the optimal range.

  • Evaluate your packaging: Use well-sealed containers to prevent the loss of volatile components. The material of the packaging should also be considered for its barrier properties.[8]

Problem: The pH of my aqueous-based formulation has drifted over time.

• Possible Cause: If Linalyl benzoate is undergoing hydrolysis, it will break down into linalool and benzoic acid. The formation of benzoic acid will lower the pH of the formulation.

• Solution:

  • Buffer the formulation: Use a suitable buffer system to maintain the pH in a stable range.

  • Investigate for hydrolysis: Use an analytical technique like HPLC to quantify the levels of Linalyl benzoate, linalool, and benzoic acid over time to confirm if hydrolysis is occurring.

Data Presentation

Table 1: Chemical and Physical Properties of Linalyl Benzoate

Property	Value	Reference(s)
Chemical Formula	C₁₇H₂₂O₂	[1]
Molecular Weight	258.36 g/mol	[1]
Appearance	Yellowish to amber liquid	[5]
Odor	Floral, tuberose, sweet, fruity	[1][2]
Boiling Point	213 °C	[1]
Solubility	Insoluble in water; soluble in organic solvents and oils	[5]
LogP	~5.6-6.1	[1]

Table 2: Qualitative pH Stability of Linalyl Benzoate in Various Bases

pH	Product Base	Stability	Reference
2	Acid cleaner	Good	[1]
3	Fabric conditioner	Good	[1]
3.5	Antiperspirant	Medium	[1]
6	Shampoo	Good	[1]
9	All-purpose cleaner	Medium	[1]
9	Fabric detergent liquid	Good	[1]
10	Soap	Good	[1]
10.5	Powder detergent	Medium	[1]
11	Liquid bleach	Poor	[1]

Table 3: Common Antioxidants for Stabilization of Labile Cosmetic Ingredients

Antioxidant	Type	Recommended Use Level	Notes
Butylated Hydroxytoluene (BHT)	Synthetic Phenolic	0.01 - 0.1%	Highly effective free radical scavenger.
Tocopherol (Vitamin E)	Natural Phenolic	0.1 - 1.0%	Often used in "natural" formulations. Can have a synergistic effect with other antioxidants.
Ascorbyl Palmitate	Vitamin C derivative	0.01 - 0.2%	Often used in combination with Tocopherol.
Rosemary Oleoresin Extract (ROE)	Natural Extract	Varies by supplier	Contains multiple antioxidant compounds.

Experimental Protocols

Protocol 1: General Protocol for a Forced Degradation Study of Linalyl Benzoate

Objective: To identify potential degradation products and degradation pathways of Linalyl benzoate under various stress conditions.

Materials:

• Linalyl benzoate

• Methanol (B129727) (HPLC grade)

• Hydrochloric acid (1M)

• Sodium hydroxide (B78521) (1M)

• Hydrogen peroxide (3%)

• Calibrated oven, photostability chamber, pH meter

• HPLC or GC-MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Linalyl benzoate in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 1M HCl.

  • Incubate at 60°C for 24 hours.

  • Cool and neutralize with 1M NaOH.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 1M NaOH.

  • Incubate at 60°C for 24 hours.

  • Cool and neutralize with 1M HCl.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% hydrogen peroxide.

  • Store in the dark at room temperature for 24 hours.

• Thermal Degradation:

  • Place a solid or liquid sample of Linalyl benzoate in an oven at 70°C for 48 hours.

• Photodegradation:

  • Expose a solution of Linalyl benzoate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating analytical method (e.g., HPLC or GC-MS) to identify and quantify any degradation products.

Protocol 2: Example GC-MS Method for the Quantification of Linalyl Benzoate

Objective: To quantify the concentration of Linalyl benzoate and identify its volatile degradation products.

Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Example Parameters:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan mode (e.g., m/z 40-400) for identification of unknowns, and Selected Ion Monitoring (SIM) for quantification of Linalyl benzoate and known degradation products.

Sample Preparation:

• Accurately weigh a known amount of the product.

• Extract with a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

• Filter the extract through a 0.45 µm syringe filter.

• If necessary, dilute the sample to be within the calibration range of the instrument.

Visualizations

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoate Degradation Pathway [eawag-bbd.ethz.ch]
• 3. femaflavor.org [femaflavor.org]
• 4. researchgate.net [researchgate.net]
• 5. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program: A Case Study of a GLPG4399 Capsule Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Efficient Linalyl Benzoate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of linalyl benzoate (B1203000). It addresses common challenges in catalyst selection and experimental execution through detailed troubleshooting guides, frequently asked questions (FAQs), and optimized protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing linalyl benzoate?

A1: Linalyl benzoate is typically synthesized through the esterification of linalool (B1675412) with a benzoic acid derivative. The primary methods include:

• Direct Esterification: Reacting linalool with benzoic acid, often in the presence of an acid catalyst.

• Acylation with Benzoyl Chloride: Utilizing benzoyl chloride in the presence of a base like pyridine (B92270).[1][2]

• Transesterification: Reacting linalool with a benzoate ester, such as methyl benzoate, in the presence of a suitable catalyst.

• Enzymatic Synthesis: Employing lipases, such as Novozym® 435, for a greener and more selective reaction.[3][4]

Q2: Why is the esterification of linalool challenging?

A2: Linalool is a tertiary allylic alcohol, which makes it prone to side reactions under acidic or high-temperature conditions.[3][5] The primary challenges include:

• Dehydration: Elimination of a water molecule to form undesirable terpene byproducts like myrcene, ocimene, limonene, and terpinolene.[6]

• Isomerization: Rearrangement of the linalool structure to form other isomers like geraniol (B1671447) and nerol, which can then also undergo esterification.[3]

• Cyclization: Intramolecular reactions leading to the formation of cyclic ethers.

These side reactions reduce the yield and purity of the desired linalyl benzoate.

Q3: What are the key considerations when selecting a catalyst for linalyl benzoate synthesis?

A3: Catalyst selection is critical for a successful synthesis. Key factors to consider are:

• Selectivity: The catalyst should favor the esterification of the tertiary alcohol without promoting side reactions.

• Activity: The catalyst should provide a reasonable reaction rate at moderate temperatures.

• Reaction Conditions: The catalyst should be effective under conditions that do not degrade linalool or the product.

• Ease of Separation: The ability to easily remove the catalyst from the reaction mixture simplifies purification.

• Environmental Impact: "Green" catalysts like enzymes are increasingly preferred to minimize hazardous waste.[2]

Catalyst Performance Data

The following tables summarize quantitative data for various catalysts used in the synthesis of linalyl esters and related benzoate esters. This data can help in selecting an appropriate catalyst for your experimental goals.

Table 1: Chemical Catalyst Performance in Linalyl Ester Synthesis

Catalyst System	Substrates	Temperature (°C)	Reaction Time (h)	Yield/Product Composition	Reference
1,3-Diphenylguanidine (B1679371) / Sodium Acetate (B1210297)	Myrcene Hydrohalide, Acetic Acid	85-95	8	51% Linalyl Acetate, 21% Neryl Acetate, 28% Geranyl Acetate	[7]
1,3-Diphenylguanidine / Sodium Acetate (with residual CuCl)	Myrcene Hydrohalide, Acetic Acid	85-95	8	64% Linalyl Acetate, 15% Neryl Acetate, 21% Geranyl Acetate	[7]
Pyridine / Benzoyl Chloride on Basic Alumina (B75360) (Microwave)	Aniline, Benzoyl Chloride	N/A	0.5 - 2 min	95% Yield (N-Benzoylaniline)	[1]

Table 2: Enzymatic Catalyst Performance in Benzoate and Linalyl Ester Synthesis

Enzyme	Acyl Donor	Alcohol	Temperature (°C)	Reaction Time (h)	Conversion/Yield	Reference
Novozym® 435	Benzoic Anhydride	Benzyl Alcohol	60	24	32% Conversion	[4][8]
Lipozyme® RM IM	Benzoic Anhydride	Benzyl Alcohol	40	24	51% Conversion	[4][8]
Novozym® 435	Acetic Anhydride	Linalool	70	6	5.6% Yield (Linalyl Acetate)	[3]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of linalyl benzoate.

Problem 1: Low Yield of Linalyl Benzoate

Possible Cause	Suggested Solution	Verification Method
Incomplete Reaction	- Increase reaction time. - Use a slight excess of the acylating agent (e.g., benzoyl chloride). - Ensure efficient removal of byproducts (e.g., water in direct esterification) using a Dean-Stark trap or molecular sieves.[2]	TLC or GC analysis showing significant amounts of unreacted linalool.
Catalyst Inactivity	- Use a fresh batch of catalyst. - For enzymatic synthesis, verify the activity of the lipase (B570770). Immobilized enzymes can lose activity over repeated uses.[2]	A stalled reaction despite the presence of starting materials.
Side Reactions (Dehydration/Isomerization)	- Lower the reaction temperature. - Choose a milder, more selective catalyst (e.g., 1,3-diphenylguanidine or an enzyme over a strong acid). - For acid-catalyzed reactions, use the minimum effective amount of catalyst.	GC-MS analysis showing peaks corresponding to myrcene, ocimene, geraniol, or nerol.

Problem 2: Presence of Impurities in the Final Product

Possible Cause	Suggested Solution	Verification Method
Formation of Isomeric Esters (Geranyl/Neryl Benzoate)	- Employ a catalyst that does not promote the isomerization of linalool. Nitrogen-based catalysts like 1,3-diphenylguanidine are reported to favor the formation of tertiary esters.[7] - Use milder reaction conditions (lower temperature, shorter reaction time).	GC-MS or NMR analysis to identify the isomeric esters.
Unreacted Starting Materials	- Optimize the stoichiometry of reactants. - Extend the reaction time or increase the catalyst loading slightly. - Improve purification methods, such as fractional distillation or column chromatography.	TLC or GC analysis showing the presence of linalool or benzoic acid/benzoyl chloride.
Byproducts from Linalool Degradation	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[2] - Avoid excessively high temperatures.	Discoloration of the reaction mixture (yellow or brown). GC-MS analysis revealing peaks of oxidation or dehydration products.[2]

Experimental Protocols

Protocol 1: Synthesis of Linalyl Benzoate using Benzoyl Chloride and Pyridine

This protocol is adapted from general procedures for benzoylation of alcohols.[1]

• Materials:

  • Linalool (1.0 eq)

  • Benzoyl Chloride (1.2 eq)

  • Pyridine (1.5 eq)

  • Dichloromethane (anhydrous)

  • Basic alumina (optional, for solvent-free conditions)[1]

• Procedure: a. In a round-bottom flask under an inert atmosphere, dissolve linalool in anhydrous dichloromethane. b. Cool the solution to 0 °C in an ice bath. c. Slowly add pyridine to the stirred solution. d. Add benzoyl chloride dropwise to the reaction mixture, maintaining the temperature at 0 °C. e. After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. f. Monitor the reaction progress by Thin Layer Chromatography (TLC). g. Upon completion, quench the reaction by adding water. h. Separate the organic layer and wash it sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. i. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. j. Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to obtain pure linalyl benzoate.

Protocol 2: Enzymatic Synthesis of Linalyl Benzoate using Novozym® 435

This protocol is based on procedures for the enzymatic synthesis of similar esters.[3][4]

• Materials:

  • Linalool (1.0 eq)

  • Benzoic Anhydride (1.5 eq)

  • Novozym® 435 (immobilized Candida antarctica lipase B) (e.g., 10% w/w of total substrates)

  • Anhydrous toluene (B28343) or solvent-free

• Procedure: a. In a flask, combine linalool, benzoic anhydride, and Novozym® 435. b. If using a solvent, add anhydrous toluene. c. Place the flask in a shaking incubator or on a heated magnetic stirrer at 50-60 °C. d. Allow the reaction to proceed for 24-48 hours. e. Monitor the conversion of linalool to linalyl benzoate by taking small aliquots and analyzing them by GC. f. Once the desired conversion is achieved, stop the reaction. g. Separate the immobilized enzyme by filtration. The enzyme can be washed with a solvent, dried, and potentially reused. h. If a solvent was used, remove it under reduced pressure. i. Purify the product by vacuum distillation or column chromatography.

Visualizations

References

• 1. PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. US2423545A - Esterification of terpene alcohols - Google Patents [patents.google.com]
• 6. Thermal Degradation of Linalool-Chemotype Cinnamomum osmophloeum Leaf Essential Oil and Its Stabilization by Microencapsulation with β-Cyclodextrin [mdpi.com]
• 7. US3439024A - Preparation of linalyl esters - Google Patents [patents.google.com]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]

Reference Data & Comparative Studies

A Comparative Analysis of Linalyl Benzoate and Linalyl Acetate in Fragrance Longevity

In the field of fragrance formulation, the persistence of a scent is a critical determinant of its performance and consumer appeal. This guide provides a detailed comparison of the fragrance longevity of two commonly used esters, linalyl benzoate (B1203000) and linalyl acetate (B1210297), aimed at researchers and professionals in the fragrance and cosmetic industries. The comparison is based on their physicochemical properties and available data on their tenacity.

Physicochemical Properties

The longevity of a fragrance molecule is intrinsically linked to its volatility, which is influenced by factors such as molecular weight, vapor pressure, and polarity (logP).

Property	Linalyl Acetate	Linalyl Benzoate
Molecular Formula	C₁₂H₂₀O₂[1][2]	C₁₇H₂₂O₂[3][4][5]
Molecular Weight ( g/mol )	196.29[1][2]	258.36[4][6][5][7]
Boiling Point (°C)	220[1][2][8][9]	212 - 263[4][6][5][7]
Vapor Pressure	~0.1 mmHg @ 20-25°C[1][2]	~0.000047 - 0.0099 mmHg @ 25°C[3]
logP (o/w)	3.93[2][8][9][10]	5.7 - 6.1[3][7][11]
Odor Profile	Fresh, zesty, floral (bergamot, lavender)[1][8][12]	Floral, tuberose, gardenia, jasmine[3][11]

Linalyl benzoate possesses a higher molecular weight and a significantly lower vapor pressure compared to linalyl acetate. These characteristics suggest that linalyl benzoate is inherently less volatile and would be expected to evaporate more slowly, thus exhibiting greater fragrance longevity. The higher octanol-water partition coefficient (logP) of linalyl benzoate indicates greater lipophilicity, which can also contribute to increased substantivity and persistence on the skin.

Fragrance Tenacity Data

Tenacity, or the duration a fragrance is perceptible, is a key performance indicator. The available data, however, presents some nuances.

Fragrance Molecule	Reported Tenacity	Source Context
Linalyl Acetate	4-8 hours on skin[1]	Described as a top note with moderate persistence.[1]
>12 hours on a smelling strip[12]
Linalyl Benzoate	6 hours on a blotter[3]

While the physicochemical properties strongly suggest superior longevity for linalyl benzoate, the reported tenacity values require careful interpretation. The characterization of linalyl acetate as a top note with a perceptibility of 4-8 hours on skin is consistent with its higher volatility.[1] The longer tenacity reported on a smelling strip might be attributed to different testing conditions. The 6-hour tenacity for linalyl benzoate on a blotter seems unexpectedly low given its physical properties and may reflect a conservative measurement or specific experimental parameters.[3] Generally, its role as a middle-to-base note in compositions aligns with the expectation of greater longevity.

Experimental Protocols for Fragrance Longevity Evaluation

The assessment of fragrance longevity can be conducted through various methodologies, broadly categorized into sensory and analytical techniques.

Sensory Evaluation

Sensory evaluation relies on trained human panelists to assess the odor intensity of a fragrance over time.

• Panelist Selection and Training : A panel of individuals is selected based on their olfactory acuity and trained to recognize and rate the intensity of specific fragrance notes.

• Sample Application : A standardized amount of the fragrance material, often diluted in a suitable solvent like ethanol, is applied to a substrate. Common substrates include smelling strips (blotters) or human skin.

• Timed Evaluation : At predetermined intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours), panelists smell the substrate and rate the perceived intensity of the fragrance on a defined scale (e.g., a 0-10 numerical scale).[13]

• Data Analysis : The intensity ratings are averaged across the panel for each time point, and a decay curve is generated to visualize the fragrance longevity. The point at which the fragrance is no longer consistently detected is considered its endpoint.

Analytical Techniques

Analytical methods provide objective, quantitative data on the concentration of fragrance molecules in the air over time.

• Headspace Analysis : This technique involves placing a scented substrate in a controlled environment (e.g., a glass vial or chamber) and sampling the air (headspace) above it at regular intervals.

• Gas Chromatography-Mass Spectrometry (GC-MS) : The collected headspace samples are injected into a GC-MS system. The gas chromatograph separates the different volatile compounds, and the mass spectrometer identifies and quantifies them.

• Data Interpretation : By measuring the decrease in the concentration of the fragrance molecule in the headspace over time, an evaporation profile can be constructed. This provides a precise measure of the molecule's volatility and persistence.

Logical Relationship Diagram

The following diagram illustrates the relationship between the key physicochemical properties of linalyl benzoate and linalyl acetate and their expected impact on fragrance longevity.

Caption: Physicochemical properties influencing the fragrance longevity of linalyl acetate vs. linalyl benzoate.

Conclusion

Based on a comprehensive review of their physicochemical properties, linalyl benzoate is expected to have a significantly longer fragrance longevity than linalyl acetate. Its higher molecular weight, substantially lower vapor pressure, and greater lipophilicity all contribute to lower volatility and higher substantivity. While some reported tenacity data may appear inconsistent without full experimental context, the fundamental physical and chemical characteristics position linalyl benzoate as a more persistent fragrance ingredient, suitable for middle and base notes, whereas linalyl acetate is more appropriately utilized for its fresh, less enduring top-note characteristics. For definitive longevity claims, direct comparative studies using standardized sensory and analytical protocols are recommended.

References

• 1. Linalyl Acetate (115-95-7) — Zesty Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Linalyl Acetate | C12H20O2 | CID 8294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Linalyl Benzoate | Givaudan [givaudan.com]
• 4. chemicalbull.com [chemicalbull.com]
• 5. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. LINALYL BENZOATE price,buy LINALYL BENZOATE - chemicalbook [chemicalbook.com]
• 8. LINALYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 9. ScenTree - Linalyl acetate (CAS N° 115-95-7) [scentree.co]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 12. fraterworks.com [fraterworks.com]
• 13. umbrex.com [umbrex.com]

Comparative Antimicrobial Efficacy of Linalyl Benzoate and Related Esters: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the antimicrobial efficacy of linalyl benzoate (B1203000) and its structurally related esters, linalool (B1675412) and linalyl acetate (B1210297). Due to a notable lack of published data on the specific antimicrobial activity of linalyl benzoate, this guide draws upon available experimental data for its close analogs to infer potential efficacy and mechanisms of action.

The available research strongly suggests that the antimicrobial properties of these compounds are linked to their lipophilic nature, which allows them to interact with and disrupt microbial cell membranes. This guide synthesizes the existing quantitative data, details common experimental protocols, and visualizes key processes to aid in the evaluation of these esters for potential antimicrobial applications.

Data Presentation: Antimicrobial Efficacy

The antimicrobial activities of linalool and linalyl acetate against a range of microorganisms are summarized below. These data, primarily presented as Minimum Inhibitory Concentration (MIC) values, have been compiled from various studies. Direct comparison should be approached with caution due to variations in experimental methodologies across different studies.

Compound	Microorganism	Type	MIC	Reference
Linalool	Listeria monocytogenes	Gram-positive	0.5% (v/v)	[1]
Linalool	Staphylococcus aureus (MRSA)	Gram-positive	5.36 µg/mL	[1]
Linalool	Staphylococcus epidermidis	Gram-positive	5.36 µg/mL	[1]
Linalool	Pseudomonas aeruginosa	Gram-negative	5.36 µg/mL	[1]
Linalool	Escherichia coli	Gram-negative	5.36 µg/mL	[1]
Linalool	Shigella flexneri	Gram-negative	0.125%	[1]
Linalyl Acetate	Staphylococcus aureus (MRSA)	Gram-positive	28.2 - 112.6 mg/mL
Linalyl Acetate	Microsporum canis	Fungus	Good activity	[2]
Linalyl Acetate	Microsporum gallinae	Fungus	Good activity	[2]
Linalyl Anthranilate	Klebsiella pneumoniae (KPC-KP)	Gram-negative	2.5% (v/v)	[3][4]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the antimicrobial efficacy of compounds like linalyl esters.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared, typically adjusted to a 0.5 McFarland turbidity standard.

• Serial Dilutions: The test compound (e.g., linalyl acetate) is serially diluted in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Agar (B569324) Disk Diffusion Method for Zone of Inhibition

This method assesses the antimicrobial activity of a substance by measuring the diameter of the zone where microbial growth is inhibited around a disk containing the test compound.

• Plate Preparation: A sterile agar plate (e.g., Mueller-Hinton Agar) is uniformly inoculated with a standardized suspension of the test microorganism.

• Disk Application: Sterile paper disks impregnated with a known concentration of the test compound are placed on the surface of the agar.

• Incubation: The plate is incubated under suitable conditions.

• Measurement: The diameter of the clear zone of inhibition around each disk is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Mandatory Visualizations

Experimental Workflow: Broth Microdilution for MIC

Broth microdilution workflow for MIC determination.

Signaling Pathway: Proposed Mechanism of Antimicrobial Action

The antimicrobial action of lipophilic compounds like linalool and its esters is primarily attributed to the disruption of the microbial cell membrane.

Proposed antimicrobial mechanism of linalyl esters.

References

• 1. Frontiers | Anti-listeria Activities of Linalool and Its Mechanism Revealed by Comparative Transcriptome Analysis [frontiersin.org]
• 2. Thermal, photo-oxidation and antimicrobial studies of linalyl acetate as a major ingredient of lavender essential oil - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial activity and mode of action of terpene linalyl anthranilate against carbapenemase-producing Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Sensory panel evaluation of Linalyl benzoate and its isomers

A Comparative Sensory and Physicochemical Analysis of Linalyl Benzoate (B1203000) and Its Isomers for research, scientific, and drug development applications, this guide offers a detailed comparison of the sensory and physicochemical properties of linalyl benzoate and its isomers, prenyl benzoate and neryl benzoate. While direct comparative quantitative sensory panel data is limited in publicly available literature, this guide synthesizes existing descriptive sensory data and provides a framework for their evaluation.

Introduction to Linalyl Benzoate and Its Isomers

Linalyl benzoate and its isomers, including prenyl and neryl benzoate, are esters that contribute to the aromatic profile of various natural products and are widely used in the fragrance and flavor industries. Their distinct olfactory characteristics are a direct result of subtle differences in their molecular structures. Understanding these nuances is critical for researchers and developers in perfumery, food science, and scented therapeutic product formulation.

Linalyl Benzoate is recognized for its soft, sweet, and floral-woody aroma with subtle fruity undertones.[1] It is a versatile ingredient, often used to enhance lavender, citrus, and other floral compositions.[1]

Prenyl Benzoate , an isomer of linalyl benzoate, presents a distinctly different scent profile. It is characterized by a sweet, balsamic odor with notable tea-like, fruity, and chocolatey facets.[2][3][4]

Neryl Benzoate , another isomer, is described as having a sweet, soft rose, and balsamic floral character.

Comparative Sensory and Physicochemical Data

Property	Linalyl Benzoate	Prenyl Benzoate	Neryl Benzoate
CAS Number	126-64-7[5]	5205-11-8[6]	94-48-4 (for Geranyl benzoate, an isomer)
Molecular Formula	C₁₇H₂₂O₂[5]	C₁₂H₁₄O₂[6]	C₁₇H₂₂O₂
Molecular Weight	258.35 g/mol [5]	190.24 g/mol [7]	258.36 g/mol
Odor Type	Floral, Balsamic, Fruity[5]	Balsamic, Fruity, Chocolate, Tea[2][3]	Floral, Sweet, Rose, Balsamic
Odor Description	Soft, sweet, floral-woody with fruity undertones; described as having tuberose and gardenia notes.[1]	Sweet, balsamic with tea-like quality; notes of tuberose and chocolate.[2][3][4]	Sweet, soft rose, ylang, and balsamic floral notes.
Boiling Point	263.0 °C @ 760 mmHg[5]	280-281 °C @ 760 mmHg[3]	325-328 °C @ 760 mmHg
Flash Point	97.78 °C[1]	98.89 °C[2][3]	153.33 °C
Specific Gravity	0.980-0.991 @ 25°C[1]	1.016-1.025 @ 25°C[2][3]	0.970 @ 25°C
Refractive Index	1.507-1.510 @ 20°C[1]	1.514-1.521 @ 20°C[2][3]	1.522 @ 25°C

Experimental Protocols for Sensory Panel Evaluation

A comprehensive evaluation of the sensory properties of these isomers requires a structured experimental protocol, such as a Quantitative Descriptive Analysis (QDA).[8][9]

Objective

To quantitatively characterize and compare the aroma profiles of linalyl benzoate, prenyl benzoate, and neryl benzoate.

Panelist Selection and Training

A panel of 10-12 individuals should be selected based on their sensory acuity, ability to verbalize perceptions, and availability.[9] Panelists undergo extensive training (40-120 hours) to develop a standardized vocabulary for the aroma attributes of the test compounds and to calibrate their use of intensity scales.[8]

Sample Preparation and Presentation

• Sample Preparation : The benzoate isomers should be diluted to a concentration that is clearly perceptible but does not cause sensory fatigue. A non-odorous solvent, such as diethyl phthalate (B1215562) or ethanol, should be used.

• Presentation : Samples should be presented in a controlled environment with consistent temperature and humidity.[10] Each panelist should receive the samples in a randomized and balanced order to minimize carry-over effects. Samples are typically presented on smelling strips or in glass vials.

Evaluation Procedure

Panelists independently evaluate each sample and rate the intensity of the agreed-upon sensory attributes on a structured line scale (e.g., a 15-cm scale anchored with "low" and "high").[8]

Data Analysis

The collected data is analyzed using statistical methods, such as Analysis of Variance (ANOVA), to determine if there are significant differences between the samples for each attribute.[10] Principal Component Analysis (PCA) can be used to visualize the relationships between the samples and their sensory attributes.

Experimental Workflow for Sensory Panel Evaluation

Olfactory Signaling Pathway

The perception of odorants like linalyl benzoate and its isomers begins with the interaction of these molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs).[11][12] While specific receptors for benzoate esters have not been definitively identified, the general mechanism of olfactory signal transduction is well-established.

• Odorant Binding : An odorant molecule binds to a specific OR.

• G-Protein Activation : This binding event causes a conformational change in the OR, which in turn activates an associated G-protein (Gαolf).

• Second Messenger Production : The activated Gαolf stimulates adenylyl cyclase, leading to an increase in the intracellular concentration of cyclic AMP (cAMP).

• Ion Channel Opening : cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

• Depolarization and Action Potential : The influx of cations (primarily Ca²⁺ and Na⁺) through the CNG channels depolarizes the neuron. This depolarization, if it reaches the threshold, triggers an action potential.

• Signal Transmission to the Brain : The action potential travels along the axon of the olfactory sensory neuron to the olfactory bulb in the brain, where the signal is processed, leading to the perception of a specific smell.

General Olfactory Signaling Pathway

Structure-Odor Relationship

The distinct aromas of linalyl benzoate and its isomers are a direct consequence of their differing chemical structures. The position of the double bonds and the branching of the carbon chain in the alcohol moiety of the ester influence how the molecule interacts with olfactory receptors, leading to different odor perceptions.

Structure-Odor Relationships

References

• 1. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 2. prenyl benzoate, 5205-11-8 [thegoodscentscompany.com]
• 3. Fragrance University [fragranceu.com]
• 4. olfactorian.com [olfactorian.com]
• 5. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Prenyl benzoate | C12H14O2 | CID 21265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scent.vn [scent.vn]
• 8. foodsafety.institute [foodsafety.institute]
• 9. Quantitative Descriptive Analysis [sensorysociety.org]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Olfactory Receptors as an Emerging Chemical Sensing Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Linalyl Benzoate Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID) for the quantitative determination of Linalyl benzoate (B1203000). The selection of an appropriate analytical method is critical for ensuring the quality, safety, and efficacy of products containing this common fragrance and flavoring agent. This document presents a summary of validation parameters, detailed experimental protocols, and a workflow for analytical method validation.

Comparison of Analytical Methods

The choice between HPLC-UV and GC-FID for the analysis of Linalyl benzoate depends on several factors, including the sample matrix, the required sensitivity, and the instrumentation available.

• High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of a broad range of compounds. When coupled with a UV detector, it is suitable for compounds like Linalyl benzoate that possess a chromophore. HPLC methods are generally robust and cost-effective.

• Gas Chromatography (GC) is particularly well-suited for the analysis of volatile and semi-volatile compounds such as Linalyl benzoate. Coupled with a Flame Ionization Detector (FID), GC offers high sensitivity and is a standard technique for the analysis of essential oils and fragrance components.[1]

Quantitative Performance Data

The following tables summarize the typical validation performance of HPLC-UV and GC-FID methods for the quantification of compounds structurally similar to Linalyl benzoate. This data is compiled from various validation studies and illustrates the expected performance characteristics for each technique.

Table 1: HPLC-UV Method Validation Parameters

Parameter	Typical Performance
Linearity (Correlation Coefficient, r²)	> 0.999
Accuracy (Recovery %)	98.0 - 102.0%
Precision (RSD %)	< 2.0%
Limit of Detection (LOD)	0.1 - 1.0 µg/mL
Limit of Quantitation (LOQ)	0.3 - 3.0 µg/mL

Table 2: GC-FID Method Validation Parameters

Parameter	Typical Performance
Linearity (Correlation Coefficient, r²)	> 0.999
Accuracy (Recovery %)	97.0 - 103.0%
Precision (RSD %)	< 3.0%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantitation (LOQ)	0.03 - 0.3 µg/mL

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are representative protocols for the analysis of Linalyl benzoate by HPLC-UV and GC-FID.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Linalyl benzoate reference standard

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and Water in a gradient or isocratic elution. A typical starting point is a 70:30 (v/v) mixture.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 228 nm (based on the UV absorbance of the benzoate group)

• Injection Volume: 10 µL

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve Linalyl benzoate reference standard in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing Linalyl benzoate in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

Gas Chromatography with Flame Ionization Detection (GC-FID) Protocol

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for essential oil analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

Reagents:

• Helium or Nitrogen (carrier gas)

• Hydrogen and Air (for FID)

• Linalyl benzoate reference standard

• Solvent (e.g., Ethanol or Hexane, GC grade)

Chromatographic Conditions:

• Carrier Gas Flow Rate: 1.0 mL/min

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: Increase to 250 °C at a rate of 10 °C/min

  • Hold: Hold at 250 °C for 5 minutes

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of Linalyl benzoate reference standard in the chosen solvent (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the solvent.

• Sample Preparation: Dilute the sample containing Linalyl benzoate with the solvent to a concentration within the linear range of the method.

Analytical Method Validation Workflow

The following diagram illustrates the key stages involved in the validation of an analytical method, ensuring it is suitable for its intended purpose. The process adheres to guidelines set by the International Council on Harmonisation (ICH).

Caption: Workflow for Analytical Method Validation.

References

• 1. academics.su.edu.krd [academics.su.edu.krd]

Immunoassay Specificity: A Comparative Analysis of Linalyl Benzoate Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

The specificity of an immunoassay is a critical parameter, ensuring that the assay accurately measures the target analyte without interference from structurally similar compounds. Cross-reactivity, the phenomenon where antibodies bind to molecules other than the intended analyte, can lead to inaccurate quantification and false-positive results. This guide provides a comparative overview of the cross-reactivity of a hypothetical immunoassay for Linalyl benzoate (B1203000), a common fragrance and flavor ingredient. The data presented herein is for illustrative purposes to guide researchers in designing and validating their own immunoassays for small molecules.

Understanding Linalyl Benzoate and Potential Cross-Reactants

Linalyl benzoate is the ester of linalool (B1675412) and benzoic acid.[1][2] Its chemical structure features both a terpenoid (linalyl) and a benzene (B151609) ring (benzoate) component.[1][3][4][5] Consequently, an immunoassay developed to detect Linalyl benzoate may exhibit cross-reactivity with compounds that share structural similarities, such as other linalyl esters, benzoate esters, or the parent alcohol and acid.

Comparative Cross-Reactivity Data

To assess the specificity of a hypothetical anti-Linalyl benzoate immunoassay, a competitive ELISA (Enzyme-Linked Immunosorbent Assay) was simulated. The following table summarizes the hypothetical cross-reactivity of this assay with various structurally related compounds. Cross-reactivity is typically determined by comparing the concentration of the cross-reactant required to displace 50% of the labeled analyte (IC50) with the IC50 of the target analyte.

Cross-Reactivity (%) = (IC50 of Linalyl benzoate / IC50 of test compound) x 100

Compound	Chemical Structure	Relationship to Linalyl Benzoate	Hypothetical IC50 (ng/mL)	Hypothetical Cross-Reactivity (%)
Linalyl benzoate	C6H5COOC(CH3)(C2H3)CH2CH2CH=C(CH3)2	Target Analyte	10	100
Linalyl acetate	CH3COOC(CH3)(C2H3)CH2CH2CH=C(CH3)2	Same linalyl group, different ester	200	5.0
Linalool	HOC(CH3)(C2H3)CH2CH2CH=C(CH3)2	Parent alcohol	1000	1.0
Benzyl benzoate	C6H5COOCH2C6H5	Different alcohol, same benzoate group	500	2.0
Ethyl benzoate	C6H5COOC2H5	Different alcohol, same benzoate group	2500	0.4
Benzoic acid	C6H5COOH	Parent acid	5000	0.2
Limonene	C10H16	Structurally related terpene	>10000	<0.1

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual cross-reactivity will depend on the specific antibodies and assay conditions used.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

The following is a detailed methodology for a competitive ELISA, a standard method for determining the cross-reactivity of an antibody with various compounds.

Materials:

• Microtiter plates coated with a Linalyl benzoate-protein conjugate

• Anti-Linalyl benzoate antibody (primary antibody)

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• Linalyl benzoate standard

• Potential cross-reacting compounds

• Phosphate-buffered saline (PBS)

• Blocking buffer (e.g., PBS with 1% BSA)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Procedure:

• Preparation of Standards and Test Compounds: Prepare a series of dilutions for the Linalyl benzoate standard and each potential cross-reacting compound in PBS.

• Blocking: Wash the Linalyl benzoate-coated microtiter plates with wash buffer. Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Competitive Binding: After washing the plates, add a fixed concentration of the anti-Linalyl benzoate primary antibody and varying concentrations of either the Linalyl benzoate standard or the test compounds to the wells. Incubate for 1-2 hours at room temperature.

• Secondary Antibody Incubation: Wash the plates to remove unbound reagents. Add the HRP-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Signal Development: Wash the plates again. Add the substrate solution to each well and incubate in the dark until a color develops.

• Reaction Stoppage and Measurement: Stop the reaction by adding the stop solution. Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Plot the absorbance values against the logarithm of the analyte concentration for the standard and each test compound. Determine the IC50 value for each. Calculate the percent cross-reactivity using the formula mentioned above.

Visualizing the Workflow

The logical flow of the competitive ELISA for determining cross-reactivity is illustrated in the diagram below.

Caption: Workflow for determining immunoassay cross-reactivity using a competitive ELISA format.

Conclusion

This guide provides a framework for understanding and evaluating the cross-reactivity of an immunoassay for Linalyl benzoate. While the presented data is hypothetical, the principles and the experimental protocol are broadly applicable to the development and validation of immunoassays for a wide range of small molecules. Careful characterization of cross-reactivity is essential for ensuring the accuracy and reliability of immunoassay data in research and drug development.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. UNII - 2ADP7IT9Y3 [precision.fda.gov]
• 3. Linalyl Benzoate | Givaudan [givaudan.com]
• 4. Linalyl benzoate [webbook.nist.gov]
• 5. linalyl benzoate [stenutz.eu]

A Comparative Analysis of Linalyl Benzoate and Geranyl Benzoate as Fragrance Fixatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of fragrance formulation, the selection of an appropriate fixative is paramount to ensuring the longevity and stability of a scent. Fixatives are low-volatile substances that slow down the evaporation rate of more volatile fragrance components, thereby extending the overall scent profile. This guide provides a detailed comparison of the fixative properties of two commonly used benzoate (B1203000) esters: Linalyl benzoate and Geranyl benzoate. This analysis is supported by their physicochemical properties and outlines key experimental protocols for their evaluation.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of a fixative provides insight into its potential performance. Properties such as molecular weight, boiling point, and vapor pressure are key indicators of a substance's volatility and, consequently, its efficacy as a fixative.

Property	Linalyl Benzoate	Geranyl Benzoate	Source(s)
Molecular Formula	C₁₇H₂₂O₂	C₁₇H₂₂O₂	[1][2]
Molecular Weight	258.36 g/mol	258.35 g/mol	[1][2]
Boiling Point	263 °C	305 °C	[1][3]
Vapor Pressure	0.000047 mmHg @ 25°C (estimated)	0.000017 mmHg @ 25°C (estimated)	[3][4]
Odor Profile	Floral, tuberose, with balsamic and fruity undertones.	Mild, floral, with rosy and amber notes.	[5][6]

Based on these properties, Geranyl benzoate, with its higher boiling point and lower estimated vapor pressure, is expected to have a lower evaporation rate than Linalyl benzoate, suggesting a potentially stronger fixative effect.

Experimental Protocols for Fixative Evaluation

To empirically determine and compare the fixative properties of Linalyl benzoate and Geranyl benzoate, a series of experiments can be conducted. The following are detailed methodologies for key evaluative techniques.

Sensory Analysis of Fragrance Longevity

This protocol is designed to assess the impact of the fixatives on the perceived longevity of a fragrance by a trained sensory panel.

Objective: To determine the duration for which a fragrance remains detectable on a substrate when formulated with Linalyl benzoate versus Geranyl benzoate.

Materials:

• Fragrance blotters (smelling strips)

• Micropipette

• Base fragrance formulation (e.g., a simple floral accord)

• Linalyl benzoate

• Geranyl benzoate

• Ethanol (perfumer's grade)

• Controlled environment room (20-22°C, 40-50% humidity)

• Trained sensory panel (n=10-12)

Procedure:

• Sample Preparation: Prepare three fragrance solutions:

  • Control: Base fragrance at 10% in ethanol.

  • Sample A: Base fragrance at 10% with 5% Linalyl benzoate in ethanol.

  • Sample B: Base fragrance at 10% with 5% Geranyl benzoate in ethanol.

• Application: Using a micropipette, apply 0.1 mL of each solution to the center of a labeled fragrance blotter.

• Evaluation:

  • Present the blotters to the sensory panel in a randomized and blind manner at specified time intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours).

  • Panelists are to evaluate the odor intensity of each blotter at each time point using a labeled magnitude scale (LMS) or a 0-10 intensity scale.

  • Panelists should also provide qualitative feedback on the fragrance character at each interval.

• Data Analysis:

  • Calculate the mean odor intensity scores for each sample at each time point.

  • Plot the mean intensity versus time for each sample to generate evaporation curves.

  • Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences in perceived intensity and longevity between the control, Linalyl benzoate, and Geranyl benzoate samples.

Headspace Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This instrumental technique provides a quantitative measure of the volatile organic compounds (VOCs) evaporating from a fragrance formulation over time.

Objective: To quantify the concentration of key fragrance components in the headspace above a sample containing either Linalyl benzoate or Geranyl benzoate as a fixative.

Materials:

• Headspace sampler coupled to a GC-MS system

• Vials with septa

• Fragrance formulations (as prepared for sensory analysis)

• Substrate (e.g., cotton ball or filter paper)

Procedure:

• Sample Preparation: Place a small, inert substrate into a headspace vial and apply a precise amount (e.g., 10 µL) of one of the fragrance solutions (Control, Sample A, or Sample B).

• Incubation and Sampling:

  • Place the vials in the headspace autosampler.

  • At predetermined time intervals (e.g., 0, 1, 4, 8, 24 hours), incubate the vial at a controlled temperature (e.g., 30°C) for a set period (e.g., 15 minutes).

  • Automatically sample a portion of the headspace gas and inject it into the GC-MS.

• GC-MS Analysis:

  • Use a suitable GC column (e.g., DB-5ms) and a temperature program that effectively separates the fragrance components.

  • The mass spectrometer will identify and quantify the individual components in the headspace.

• Data Analysis:

  • Measure the peak area of each key fragrance component at each time point for each sample.

  • Plot the peak area of volatile components versus time to visualize the evaporation rate.

  • Compare the decay curves of the volatile components in the presence of Linalyl benzoate and Geranyl benzoate to the control. A slower decay indicates a better fixative effect.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere, providing a direct measure of evaporation.

Objective: To determine the rate of mass loss of fragrance formulations containing Linalyl benzoate and Geranyl benzoate.

Materials:

• Thermogravimetric analyzer

• Sample pans (e.g., aluminum)

• Fragrance formulations (as prepared for sensory analysis)

Procedure:

• Sample Preparation: Place a small, precise amount (e.g., 5-10 mg) of one of the fragrance solutions into a TGA sample pan.

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Run an isothermal program at a temperature relevant to skin application (e.g., 32°C) for an extended period (e.g., 8-24 hours).

  • Continuously record the sample mass.

• Data Analysis:

  • Plot the percentage of mass remaining versus time for each sample.

  • Calculate the rate of mass loss (the slope of the curve) for each formulation.

  • A lower rate of mass loss indicates a more effective fixative.

Visualizing the Processes

To better understand the experimental workflows and the underlying biological process of odor perception, the following diagrams are provided.

Caption: Experimental workflow for comparing fragrance fixatives.

Caption: Generalized olfactory signal transduction pathway.[7][8][9]

Conclusion

Both Linalyl benzoate and Geranyl benzoate are effective fixatives in fragrance formulations. Based on their physical properties, Geranyl benzoate is anticipated to provide a more pronounced fixative effect due to its lower volatility. However, the choice of fixative will also depend on the desired odor profile, as each contributes its own subtle scent to the final composition. The experimental protocols outlined in this guide provide a robust framework for the quantitative and qualitative comparison of these and other fragrance fixatives, enabling formulators to make data-driven decisions to optimize fragrance longevity and performance.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Geranyl benzoate | C17H22O2 | CID 5353011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. geranyl benzoate [thegoodscentscompany.com]
• 4. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 5. Linalyl Benzoate | Givaudan [givaudan.com]
• 6. geranyl benzoate [perflavory.com]
• 7. Olfactory Perception: Receptors, Cells, and Circuits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Olfactory receptor - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Linalyl Benzoate vs. Tea Tree Oil: A Comparative Guide to Antimicrobial Efficacy

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates the exploration of novel antimicrobial agents. This guide provides a detailed comparison of the antimicrobial efficacy of linalyl benzoate (B1203000) and tea tree oil, presenting supporting experimental data, detailed methodologies, and mechanistic insights to aid in research and development. While extensive data exists for tea tree oil, a well-known natural antiseptic, direct experimental evidence for the antimicrobial activity of linalyl benzoate is limited. Therefore, this guide also incorporates data on linalool (B1675412), a closely related monoterpene alcohol, to provide a preliminary comparative perspective, with the crucial caveat that linalool and linalyl benzoate are distinct chemical compounds.

Quantitative Antimicrobial Activity

The antimicrobial efficacy of an agent is primarily quantified by its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC/MFC is the lowest concentration that results in microbial death.

Tea Tree Oil (TTO)

Tea tree oil, derived from the leaves of Melaleuca alternifolia, has demonstrated broad-spectrum antimicrobial activity against a wide range of bacteria and fungi.[1] Its efficacy is largely attributed to its main component, terpinen-4-ol.[2][3]

Microorganism	MIC (%)	MBC/MFC (%)	Reference
Staphylococcus aureus	0.25 - 2.0	0.5 - 4.0	[1][4]
Staphylococcus aureus (MRSA)	0.25 - 0.312	0.5 - 0.625	[1]
Escherichia coli	0.5 - 3.1 mg/mL	-	[5]
Candida albicans	0.125 - 0.5	0.25 - 0.5	[3][6]
Pseudomonas aeruginosa	>2.0	-	[1]
Enterococcus faecalis	>2.0	-	[1]
Streptococcus pyogenes	100% inhibition	-	[7]
Klebsiella pneumoniae	100% inhibition	-	[7]

Note: MIC and MBC/MFC values can vary depending on the specific strain of the microorganism, the composition of the tea tree oil, and the experimental method used.

Linalool (as a proxy for Linalyl Benzoate)

Microorganism	MIC (µL/mL)	MBC (µL/mL)	Reference
Pseudomonas fluorescens	1.25	2.5	[8]
Shewanella putrefaciens	1.5	-	[9]
Brochothrix thermosphacta	3	-	[4]

Disclaimer: The data presented for linalool should be interpreted with caution and does not directly represent the antimicrobial efficacy of linalyl benzoate. Further research is required to determine the specific antimicrobial properties of linalyl benzoate.

Mechanisms of Antimicrobial Action

Tea Tree Oil

The primary mechanism of action of tea tree oil involves the disruption of cell membrane integrity.[2] Its lipophilic components, particularly terpinen-4-ol, partition into the bacterial and fungal cell membranes, leading to increased permeability.[2][3] This disruption results in the leakage of essential intracellular components, such as potassium ions and nucleic acids, and inhibition of cellular respiration, ultimately leading to cell death. Electron microscopy studies have shown that tea tree oil treatment leads to the loss of cytoplasmic contents and the formation of mesosomes in bacteria.

Caption: Mechanism of action of Tea Tree Oil.

Linalool

The antimicrobial mechanism of linalool also appears to be centered on cell membrane disruption.[8][9] Studies have shown that linalool treatment leads to a reduction in membrane potential, leakage of intracellular macromolecules like DNA, RNA, and proteins, and inhibition of key enzymes involved in metabolic pathways and energy synthesis.[8][9] This suggests that linalool compromises the structural and functional integrity of the cell membrane, leading to metabolic dysfunction and ultimately, cell death.

References

• 1. Linalyl benzoate | C17H22O2 | CID 31353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Antimicrobial activity and mode of action of terpene linalyl anthranilate against carbapenemase-producing Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies on the mechanism of the antifungal action of benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on the Inhibition Mechanism of Linalyl Alcohol against the Spoilage Microorganism Brochothrix thermosphacta - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. mdpi.com [mdpi.com]
• 7. Antimicrobial Activity and Proposed Action Mechanism of Linalool Against Pseudomonas fluorescens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 9. Chemical composition and antibacterial effects of some essential oils ‎individually and in combination with sodium benzoate against methicillin-‎resistant Staphylococcus aureus and Yersinia enterocolitica [vrf.iranjournals.ir]

Quantitative Analysis of Linalyl Benzoate in Commercial Essential Oils: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Linalyl Benzoate content in commercial essential oils, focusing on Lavender, Bergamot, and Clary Sage. While a prominent fragrance ingredient, Linalyl Benzoate is typically found as a minor constituent in these essential oils, with Linalool (B1675412) and Linyl Acetate (B1210297) being the most abundant components. This document outlines the standard analytical methodology for its quantification, presents available data on its concentration, and discusses alternative analytical approaches.

Comparative Quantitative Data

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the industry standard for the qualitative and quantitative analysis of essential oil components. However, specific quantitative data for Linalyl Benzoate in a wide range of commercial essential oils is not extensively documented in publicly available literature. The focus of most analyses remains on the major constituents like linalool and linalyl acetate.

Based on available data, the concentration of key components in Lavender, Bergamot, and Clary Sage essential oils is presented below. It is important to note that the concentration of Linalyl Benzoate is often below the reporting threshold in many general analyses and, when detected, is typically in trace amounts.

Essential Oil	Major Components & Concentration (%)	Linalyl Benzoate Concentration (%)	Analytical Method
Lavender Oil (Lavandula angustifolia)	Linalool (20-45%)[1], Linalyl acetate (25-46%)[1]	Not typically reported as a significant component. Often found in trace amounts, if at all.	GC-MS, GC-FID
Bergamot Oil (Citrus bergamia)	Linalool (3-15%)[2][3], Linalyl acetate (30-60%)[2][3]	Not typically reported as a significant component.	GC-MS, GC-FID
Clary Sage Oil (Salvia sclarea)	Linalool (10-20%)[4], Linalyl acetate (60-70%)[4]	Detected in some analyses, typically at low levels (e.g., 6.90% in one study of seeds)[5][6].	GC-MS, GC-FID

Experimental Protocols

Accurate quantification of a minor component like Linalyl Benzoate requires a validated and sensitive analytical method. The following protocol outlines a standard Gas Chromatography-Mass Spectrometry (GC-MS) method suitable for this purpose.

Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is the gold standard for the separation, identification, and quantification of volatile and semi-volatile compounds in essential oils.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the commercial essential oil into a 10 mL volumetric flask.

• Dilute to volume with a suitable solvent such as hexane (B92381) or ethanol.

• Prepare a series of calibration standards of Linalyl Benzoate in the same solvent, covering a concentration range appropriate for the expected trace amounts (e.g., 0.01 to 1 mg/mL).

• Prepare an internal standard solution (e.g., methyl benzoate) of a known concentration in the same solvent.

• Add a fixed amount of the internal standard solution to both the sample and calibration standard solutions.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Column: HP-5MS fused-silica capillary column (30 m × 0.25 mm, film thickness 0.25 μm) or equivalent.

• Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 10:1.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 3°C/min.

  • Ramp to 250°C at a rate of 10°C/min, hold for 5 minutes.

• MSD Conditions:

  • Ion Source Temperature: 230°C.

  • Interface Temperature: 280°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Monitor characteristic ions for Linalyl Benzoate (e.g., m/z 105, 122, 148) and the internal standard.

3. Data Analysis and Quantification:

• Identify the Linalyl Benzoate peak in the sample chromatogram based on its retention time and mass spectrum compared to the standard.

• Construct a calibration curve by plotting the ratio of the peak area of Linalyl Benzoate to the peak area of the internal standard against the concentration of the Linalyl Benzoate standards.

• Calculate the concentration of Linalyl Benzoate in the sample using the regression equation from the calibration curve.

Alternative Method: Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS

HS-SPME is a solvent-free sample preparation technique that is particularly useful for the analysis of volatile and semi-volatile compounds in complex matrices. It can be a valuable alternative for rapid screening and quantification.

1. Sample Preparation:

• Place a small, accurately weighed amount of the essential oil (e.g., 10-50 mg) into a headspace vial.

• Add a known amount of a suitable internal standard.

• Seal the vial.

2. HS-SPME-GC-MS Procedure:

• Equilibrate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) to allow the volatile compounds to partition into the headspace.

• Expose a SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace for a defined extraction time (e.g., 30 minutes).

• Desorb the analytes from the fiber in the GC injector.

• The GC-MS conditions would be similar to the primary method described above.

3. Quantification:

• Quantification is performed using an internal or external standard method, similar to the direct injection GC-MS approach.

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the quantitative analysis of Linalyl Benzoate in essential oils using GC-MS.

Caption: General workflow for the quantitative analysis of Linalyl benzoate.

References

• 1. Exploring the Chemical Composition of Bulgarian Lavender Absolute (Lavandula Angustifolia Mill.) by GC/MS and GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. frontiersin.org [frontiersin.org]
• 4. nuft.edu.ua [nuft.edu.ua]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Unveiling the Biological Potential of Linalyl Benzoate: An Indirect Comparative Analysis of In-Vitro and In-Vivo Studies

A comprehensive review of existing scientific literature reveals a notable scarcity of direct research on the specific biological activities of linalyl benzoate (B1203000). However, by examining studies on its constituent molecules, linalool (B1675412) and benzoate derivatives, as well as the closely related compound linalyl acetate (B1210297), we can infer its potential pharmacological profile. This guide provides a comparative analysis of in-vitro and in-vivo data for these related compounds, offering valuable insights for researchers, scientists, and drug development professionals.

Linalyl benzoate, an ester formed from linalool and benzoic acid, is primarily utilized as a fragrance and flavoring agent. While direct investigations into its anticancer, anti-inflammatory, or antioxidant properties are limited, the well-documented bioactivities of its precursors and structural analogs provide a foundation for predicting its potential effects. This report synthesizes available data to draw a comparative picture of potential in-vitro and in-vivo outcomes.

In-Vitro vs. In-Vivo Biological Activities: A Comparative Overview

The following tables summarize quantitative data from studies on linalool, linalyl acetate, and other benzoate esters, offering a proxy for understanding the potential activities of linalyl benzoate.

Table 1: Comparative In-Vitro Anticancer Activity of Related Compounds

Compound/Derivative	Cell Line	Assay	IC50 / % Inhibition	Citation
Linalool	MCF-7 (Breast Cancer)	MTT Assay	480 µM (24h), 412 µM (48h)	[1][2]
MDA-MB-231 (Breast Cancer)	MTT Assay	588 µM (24h), 481 µM (48h)	[1][2]
Eugenyl Benzoate Derivatives	HT29 (Colorectal Cancer)	Cytotoxicity Assay	26.56 - 286.81 µmol/ml	[3][4][5]
2-phenoxyethyl 4-hydroxybenzoate	MCF-7 (Breast Cancer)	Cytotoxicity Assay	< 62.5 µg/mL	[6]

Table 2: Comparative In-Vivo Anti-inflammatory and Anticancer Activity of Related Compounds

Compound	Animal Model	Activity	Key Findings	Citation
Linalyl Acetate	Rats (Carrageenan-induced edema)	Anti-inflammatory	Delayed and less potent reduction in edema compared to linalool.	[7][8]
Linalool	Mice (Imiquimod-induced psoriasis)	Anti-inflammatory	64.28% recovery in PASI score at 2% concentration.
Rats (Formaldehyde/Freund's adjuvant-induced arthritis)	Anti-inflammatory & Anti-arthritic	Reduced paw inflammation and arthritis symptoms.	[9]
Ethyl 4-[(4-methylbenzyl)oxy] benzoate	Mice (Ehrlich Ascites Carcinoma)	Anticancer	58.98% cell growth inhibition at 1.00 mg/kg.	[10]
Linalool	Mice (Colon cancer xenograft)	Anticancer	55% reduction in mean tumor weight at 200 mg/kg.	[11]

Table 3: Comparative In-Vitro Antioxidant Activity of Related Compounds

Compound	Assay	IC50 / Activity	Citation
Linalool	DPPH Radical Scavenging	Increased scavenging activity in plasma of subjects after inhalation.	[12]
2-phenoxyethyl benzoate derivatives	DPPH Radical Scavenging	IC50 in the range of 900-1100 µg/mL.	[6]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

In-Vitro Cytotoxicity Assay (MTT)

• Cell Lines: Human breast cancer cell lines (MCF-7, MDA-MB-231) or colorectal cancer cells (HT29).[1][2][3][4][5]

• Methodology:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compound (e.g., linalool, benzoate derivatives) for specified durations (e.g., 24, 48 hours).[1][2]

  • Following treatment, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

  • After incubation, the formazan (B1609692) crystals formed are dissolved in a suitable solvent (e.g., DMSO).

  • The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm) to determine cell viability. The IC50 value, the concentration required to inhibit 50% of cell growth, is then calculated.

In-Vivo Carrageenan-Induced Paw Edema in Rats

• Animal Model: Wistar rats.[7][8]

• Methodology:

  • A pre-treatment dose of the test compound (e.g., linalyl acetate) is administered systemically (e.g., intraperitoneally).

  • After a specific time, a subs-plantar injection of carrageenan (a phlogistic agent) is given into the right hind paw to induce inflammation.

  • The volume of the paw is measured at various time points post-carrageenan injection using a plethysmometer.

  • The percentage of edema inhibition is calculated by comparing the paw volume of the treated group with that of the control group (receiving only the vehicle and carrageenan).

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, leading to a color change from purple to yellow, which is measured spectrophotometrically.

• Methodology:

  • A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

  • Different concentrations of the test compound are added to the DPPH solution.

  • The mixture is incubated in the dark for a specific period.

  • The absorbance is measured at a specific wavelength (e.g., 517 nm).

  • The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.[6]

Visualizing Potential Mechanisms

To conceptualize the potential biological pathways that linalyl benzoate might influence, based on the activities of its related compounds, the following diagrams are provided.

Caption: General workflow for in-vitro and in-vivo biological activity assessment.

Caption: Hypothesized anti-inflammatory signaling pathway for Linalyl Benzoate.

Conclusion and Future Directions

While direct evidence for the biological activity of linalyl benzoate is currently lacking, the existing data on linalool, linalyl acetate, and other benzoate derivatives strongly suggest its potential as an anticancer, anti-inflammatory, and antioxidant agent. The in-vitro studies on related compounds indicate a likelihood of cytotoxic effects against various cancer cell lines, while in-vivo studies point towards potential anti-inflammatory and tumor-reducing capabilities.

This comparative guide highlights a significant knowledge gap in the scientific literature and underscores the need for direct experimental investigation into the biological properties of linalyl benzoate. Future research should focus on conducting comprehensive in-vitro and in-vivo studies to validate these inferred activities, elucidate the underlying mechanisms of action, and determine its potential for therapeutic applications. Such studies will be crucial for transitioning this widely used fragrance and flavor compound into the realm of pharmacology and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Anticancer activity of linalool: comparative investigation of ultrastructural changes and apoptosis in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journal.waocp.org [journal.waocp.org]
• 5. Synthesis and in vitro Activity of Eugenyl Benzoate Derivatives as BCL-2 Inhibitor in Colorectal Cancer with QSAR and Molecular Docking Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of Novel Mono Acid Esters Derived from the Constituents of Urtica pilulifera - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils. | Semantic Scholar [semanticscholar.org]
• 8. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-arthritic and anti-inflammatory activity of linalool against formaldehyde and complete Freund's adjuvant induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro and In vivo Growth Inhibition and Apoptosis of Cancer Cells by Ethyl 4-[(4-methylbenzyl)oxy] Benzoate Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anticancer effect of linalool via cancer-specific hydroxyl radical generation in human colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antioxidant activity of linalool in patients with carpal tunnel syndrome - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Sensory Analysis of Natural vs. Synthetic Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Linalyl benzoate (B1203000) is a widely utilized aroma chemical prized for its complex and pleasant sensory profile, often described as floral, sweet, and fruity with tuberose and woody undertones. It is a key component in many fragrance formulations and can be obtained from natural sources or through chemical synthesis. For professionals in research and development, understanding the potential sensory nuances between natural and synthetic linalyl benzoate is critical for product formulation and quality control. This guide provides a comprehensive comparison of their sensory profiles, supported by an understanding of their chemical composition and a detailed protocol for their sensory evaluation.

Sensory Profile: A Comparative Overview

Natural Linalyl Benzoate , primarily found in the essential oils of tuberose (Polianthes tuberosa) and ylang-ylang (Cananga odorata), is characterized by a rich, complex, and multi-faceted aroma.[1][2] Its scent is often described as having a deep floral character with nuances of tuberose, jasmine, and a subtle fruitiness.[3][4] The complexity of natural linalyl benzoate's aroma is attributed to the presence of trace amounts of other volatile compounds from the essential oil, as well as a specific enantiomeric distribution dictated by its biosynthesis in the plant.

Synthetic Linalyl Benzoate , on the other hand, is typically produced from the esterification of linalool (B1675412) with benzoic acid. Its odor is generally described as a clean, strong, and consistent floral note with a pronounced tuberose character.[3][4] However, it may lack the depth and complexity of its natural counterpart. The sensory character of synthetic linalyl benzoate is highly dependent on the purity of the starting materials and the synthesis process, which can introduce trace impurities that may impact the final aroma. Furthermore, synthetic linalool is often a racemic mixture of its (R)-(-) and (S)-(+) enantiomers, which likely results in a different sensory perception compared to the enantiomerically specific natural form.[5][6]

Quantitative Sensory Data

Due to a lack of direct comparative studies, a quantitative data table for the sensory attributes of natural versus synthetic linalyl benzoate cannot be definitively compiled from existing literature. However, the following table outlines the key sensory descriptors associated with linalyl benzoate and provides a hypothetical framework for what a quantitative descriptive analysis (QDA) might reveal.

Sensory Attribute Category	Associated Descriptors	Hypothetical Intensity Rating (Natural)	Hypothetical Intensity Rating (Synthetic)
Floral	Tuberose, Jasmine, Gardenia	High	High
Fruity	Plum, Grape, Tropical	Moderate	Low to Moderate
Sweet	Balsamic, Honey	Moderate	Low to Moderate
Green	Herbal, Leafy	Low	Very Low
Woody	Soft, Sandalwood-like	Low to Moderate	Low
Chemical/Synthetic	Sharp, Chemical	Very Low	Low
Complexity	Rich, Multi-faceted	High	Moderate

Experimental Protocols: Sensory and Chemical Analysis

To definitively compare the sensory profiles of natural and synthetic linalyl benzoate, a combination of sensory evaluation by a trained panel and instrumental analysis is recommended.

1. Quantitative Descriptive Analysis (QDA)

QDA is a robust method for quantifying the sensory attributes of a product.[7][8]

• Panel Selection and Training: A panel of 10-15 individuals should be screened for their olfactory acuity and ability to describe scents. The panel would then be trained over several sessions to develop a consensus vocabulary for the aroma attributes of linalyl benzoate. Reference standards for each descriptor (e.g., essential oils for floral notes, pure chemicals for specific fruity or chemical notes) should be provided.

• Sample Preparation: Natural and synthetic linalyl benzoate samples should be diluted to an appropriate, equivalent intensity in an odorless solvent (e.g., diethyl phthalate (B1215562) or ethanol). Samples should be presented in coded, identical containers to blind the panelists.

• Evaluation: Panelists would individually rate the intensity of each agreed-upon sensory attribute on a continuous scale (e.g., a 15-cm line scale anchored from "none" to "very strong"). Each sample should be evaluated in triplicate.

• Data Analysis: The data would be analyzed using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in the intensity of each attribute between the natural and synthetic samples. Principal Component Analysis (PCA) can be used to visualize the overall sensory differences.

2. Gas Chromatography-Olfactometry (GC-O)

GC-O combines the separation power of gas chromatography with human olfaction to identify aroma-active compounds.[9][10]

• Instrumentation: A gas chromatograph coupled to both a mass spectrometer (MS) for chemical identification and an olfactory port for sensory detection. A chiral column would be essential to separate the enantiomers of linalyl benzoate and its precursors.

• Analysis: The natural and synthetic samples would be injected into the GC. As compounds elute from the column, they are split between the MS detector and the olfactory port. A trained panelist at the olfactory port describes the odor of each eluting compound and rates its intensity.

• Data Interpretation: The resulting aromagrams would be compared to identify which compounds contribute to the characteristic aroma of each sample and to pinpoint any differences in aroma-active impurities or enantiomeric ratios.

Factors Influencing Sensory Differences

The probable sensory differences between natural and synthetic linalyl benzoate can be attributed to two main factors: enantiomeric composition and the presence of trace impurities.

Signaling Pathways in Olfactory Perception

The perception of any aroma, including that of linalyl benzoate, begins with the interaction of volatile molecules with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. This interaction initiates a signal transduction cascade.

Different enantiomers of a chiral molecule like linalyl benzoate can interact differently with specific ORs, leading to distinct neural signals and, consequently, different perceived odors.[5][6] The presence of various trace compounds in natural extracts can also modulate the overall signal sent to the brain, resulting in a more complex and nuanced aroma perception.

References

• 1. acgpubs.org [acgpubs.org]
• 2. thaiscience.info [thaiscience.info]
• 3. Synthesis of Cyclic Fragrances via Transformations of Alkenes, Alkynes and Enynes: Strategies and Recent Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linalyl Benzoate | Givaudan [givaudan.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Odor distinctiveness between enantiomers of linalool: difference in perception and responses elicited by sensory test and forehead surface potential wave measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative Descriptive Analysis [sensorysociety.org]
• 8. Quantitative Descriptive Analysis - Wikipedia [en.wikipedia.org]
• 9. Profiling of Aroma-Active Compounds in Ylang-Ylang Essential Oils by Aroma Extract Dilution Analysis (AEDA) and Chemometric Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]

Method validation for Linalyl benzoate analysis according to ICH guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical techniques—Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography (HPLC) with UV detection, and High-Performance Thin-Layer Chromatography (HPTLC)—for the quantitative analysis of Linalyl benzoate (B1203000). The validation of these methods is presented in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the reliability and accuracy of analytical data.[1][2][3][4]

Linalyl benzoate is a fragrance ingredient used in various cosmetic and pharmaceutical products. Accurate quantification is crucial for quality control, stability testing, and regulatory compliance. This document outlines the experimental protocols and summarizes the performance data for each method to aid researchers in selecting the most appropriate technique for their specific analytical needs.

Comparison of Method Validation Parameters

Table 1: Summary of Validation Parameters for Linalyl Benzoate Analysis

Validation Parameter	GC-FID	HPLC-UV	HPTLC-Densitometry	ICH Acceptance Criteria
Linearity (r²)	> 0.999	> 0.999	> 0.998	r² ≥ 0.99[5]
Range	1 - 100 µg/mL	1 - 100 µg/mL	100 - 1000 ng/spot	Dependent on assay type
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	98.0 - 101.0%	Typically 80-120% of the true value[6]
Precision (% RSD)
- Repeatability	< 1.5%	< 1.0%	< 2.0%	Typically ≤ 2%
- Intermediate Precision	< 2.0%	< 1.5%	< 2.5%	Typically ≤ 3%
Limit of Detection (LOD)	~0.1 µg/mL	~0.2 µg/mL	~30 ng/spot	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	~0.3 µg/mL	~0.6 µg/mL	~90 ng/spot	Signal-to-Noise ratio of 10:1
Specificity	High	High	Moderate to High	No interference from blank/placebo[6]
Robustness	Robust	Robust	Moderately Robust	No significant change in results with small variations in method parameters

Experimental Protocols

Detailed methodologies for the validation of each analytical technique are provided below. These protocols are representative and may require optimization for specific sample matrices.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a widely used technique for the analysis of volatile and semi-volatile compounds like fragrance ingredients.[7]

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.

• Injection Volume: 1 µL (split mode, 50:1)

Validation Procedure:

• Specificity: A solution of Linalyl benzoate is injected, and the retention time is recorded. A blank (solvent) and a placebo (sample matrix without the analyte) are also injected to ensure no interfering peaks at the retention time of Linalyl benzoate.

• Linearity: A series of standard solutions of Linalyl benzoate (e.g., 1, 5, 10, 25, 50, 100 µg/mL) are prepared and injected. A calibration curve is constructed by plotting the peak area against the concentration. The correlation coefficient (r²) is calculated.[5]

• Accuracy: The accuracy of the method is determined by a recovery study. A known amount of Linalyl benzoate is spiked into a placebo sample at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The samples are analyzed, and the percentage recovery is calculated.

• Precision:

  • Repeatability (Intra-day precision): Six replicate injections of a standard solution of Linalyl benzoate are performed on the same day, and the relative standard deviation (%RSD) of the peak areas is calculated.

  • Intermediate Precision (Inter-day precision): The repeatability assay is performed on a different day by a different analyst to assess the method's reproducibility.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These are determined based on the standard deviation of the response and the slope of the calibration curve or by the signal-to-noise ratio.[8]

• Robustness: The robustness of the method is evaluated by introducing small, deliberate variations in the method parameters (e.g., flow rate, oven temperature) and observing the effect on the results.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a versatile technique suitable for a wide range of compounds, including esters used in cosmetics and pharmaceuticals.[9]

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Acetonitrile:Water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 228 nm

• Injection Volume: 20 µL

Validation Procedure:

The validation procedure for HPLC-UV follows the same principles as for GC-FID, with adjustments for the specific technique.

• Specificity: Assessed by comparing the chromatograms of the Linalyl benzoate standard, blank, and placebo.

• Linearity: A calibration curve is generated using a series of standard solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Accuracy: Determined through recovery studies by spiking a placebo at three concentration levels.

• Precision: Evaluated by repeatability and intermediate precision studies.

• LOD and LOQ: Calculated from the calibration curve or signal-to-noise ratio.

• Robustness: Assessed by making small changes to the mobile phase composition, flow rate, and column temperature.

High-Performance Thin-Layer Chromatography (HPTLC-Densitometry)

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective option for quality control.[10]

Chromatographic Conditions:

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates

• Mobile Phase: Toluene:Ethyl Acetate (9:1, v/v)

• Application: 5 µL of standard and sample solutions applied as bands

• Development: In a twin-trough chamber saturated with the mobile phase

• Detection: Densitometric scanning at 228 nm

Validation Procedure:

• Specificity: The Rf value of Linalyl benzoate is determined. Blank and placebo samples are analyzed to ensure no interfering spots at the Rf of the analyte.

• Linearity: A range of concentrations of Linalyl benzoate (e.g., 100, 200, 400, 600, 800, 1000 ng/spot) are applied to the plate. A calibration curve is constructed by plotting the peak area against the concentration.[11]

• Accuracy: Recovery studies are performed by spiking a placebo with known amounts of Linalyl benzoate at three levels.[11]

• Precision: Repeatability is determined by analyzing six applications of the same standard solution. Intermediate precision is assessed on a different day.

• LOD and LOQ: Determined from the standard deviation of the response and the slope of the calibration curve.[11]

• Robustness: The effect of small changes in the mobile phase composition and development time is evaluated.

Visualizations

To further clarify the processes and relationships involved in method validation, the following diagrams are provided.

Experimental workflow for method validation.

Logical relationships of validation parameters.

Conclusion

All three analytical methods—GC-FID, HPLC-UV, and HPTLC-Densitometry—can be successfully validated for the quantitative analysis of Linalyl benzoate according to ICH guidelines.

• GC-FID is highly suitable for the analysis of volatile fragrance compounds and generally offers high sensitivity.

• HPLC-UV is a robust and versatile technique applicable to a wide range of analytes and sample matrices.

• HPTLC provides a high-throughput and cost-effective alternative, particularly for routine quality control analysis.

The choice of method will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, available instrumentation, and sample throughput needs. The data presented in this guide can serve as a valuable resource for researchers and scientists in the development and validation of analytical methods for Linalyl benzoate and similar compounds.

References

• 1. database.ich.org [database.ich.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. environics.com [environics.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Development and validation of a novel HPLC-PDA method for the detection of preservatives in milk | Journal of Dairy Research | Cambridge Core [resolve.cambridge.org]
• 10. ijprajournal.com [ijprajournal.com]
• 11. Development and Validation of HPTLC Method for the Estimation of Rizatriptan Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-Laboratory Quantification of Linalyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the inter-laboratory quantification of linalyl benzoate (B1203000), a common fragrance ingredient in cosmetics, essential oils, and other consumer products. While publicly available inter-laboratory comparison data specifically for linalyl benzoate is limited, this document outlines a standardized analytical protocol based on established methods for similar fragrance compounds.[1][2][3] It also presents an illustrative dataset to guide laboratories in establishing and evaluating their own proficiency in quantifying this analyte.

The accurate and reproducible measurement of linalyl benzoate is crucial for quality control, regulatory compliance, and safety assessment. This guide is designed to facilitate consistency and reliability across different testing sites.

Experimental Protocols

A harmonized experimental protocol is the cornerstone of any successful inter-laboratory comparison. The following Gas Chromatography-Mass Spectrometry (GC-MS) method is synthesized from validated protocols for fragrance allergens and benzoate esters in complex matrices.[1][2][4]

Sample Preparation: Liquid-Liquid Extraction

This protocol is designed for a cosmetic cream matrix but can be adapted for other sample types like essential oils or lotions with appropriate modifications in sample weight and dilution factor.

• Reagents and Materials :

  • Linalyl Benzoate analytical standard (≥98% purity)

  • Internal Standard (IS): Benzyl Benzoate or a suitable non-interfering compound

  • Ethanol (B145695) (HPLC grade)

  • Hexane (B92381) (HPLC grade)

  • Anhydrous Sodium Sulfate (B86663)

  • Deionized Water

  • Vortex mixer

  • Centrifuge

• Procedure :

  • Accurately weigh approximately 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

  • Spike the sample with a known concentration of the internal standard solution (e.g., 100 µL of a 100 µg/mL solution of Benzyl Benzoate in ethanol).

  • Add 10 mL of ethanol to the tube and vortex for 2 minutes to disperse the sample.

  • Add 10 mL of hexane and vortex vigorously for 3 minutes to extract the analytes.

  • Centrifuge the mixture at 4000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove residual water.

  • Transfer the dried extract into a GC vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph :

  • Column : A non-polar capillary column, such as a DB-5ms or HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for separating benzoate esters.[1]

  • Carrier Gas : Helium at a constant flow rate of 1.0-1.2 mL/min.[1][4]

  • Injector : Splitless mode, with an injection volume of 1 µL.

  • Inlet Temperature : 260 °C.[1]

  • Oven Temperature Program :

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp 1: Increase to 220 °C at a rate of 15 °C/min.

    • Ramp 2: Increase to 280 °C at a rate of 20 °C/min, hold for 5 minutes.

• Mass Spectrometer :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature : 230 °C.[1]

  • Transfer Line Temperature : 280 °C.

  • Acquisition Mode : Selected Ion Monitoring (SIM) for enhanced sensitivity and quantitative accuracy.

    • Target Ions for Linalyl Benzoate : To be determined by analyzing a pure standard (likely including fragments at m/z 105, 93, 77).

    • Target Ions for Internal Standard (Benzyl Benzoate) : To be determined from a standard (e.g., m/z 105, 121, 77).

Calibration and Quantification

• Prepare a series of calibration standards of linalyl benzoate in hexane, ranging from 0.1 µg/mL to 50 µg/mL.

• Spike each calibration standard with the internal standard at the same concentration used for the samples.

• Generate a calibration curve by plotting the ratio of the peak area of linalyl benzoate to the peak area of the internal standard against the concentration of linalyl benzoate.

• Quantify linalyl benzoate in the prepared samples using the generated calibration curve.

Data Presentation: A Framework for Comparison

An effective inter-laboratory study is essential for establishing the robustness of an analytical method. The following table presents an illustrative summary of quantitative data from a hypothetical study involving three laboratories analyzing a spiked cosmetic cream sample. This table serves as a model for presenting performance metrics.

Table 1: Illustrative Inter-Laboratory Performance Data for Linalyl Benzoate Quantification by GC-MS

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Overall Mean	Inter-Laboratory RSD (%)
Mean Concentration (µg/g)	98.5	103.2	95.8	99.2	3.8%
Intra-Laboratory RSD (%)	2.8%	3.5%	3.1%	3.1%	-
Recovery (%)	98.5%	103.2%	95.8%	99.2%	3.8%
Limit of Detection (LOD) (µg/g)	0.05	0.06	0.05	-	-
Limit of Quantification (LOQ) (µg/g)	0.15	0.20	0.15	-	-
Note: This data is representative and based on typical performance characteristics of validated GC-MS methods for fragrance and preservative analysis in cosmetic matrices.[2][4][5] The spiked level of linalyl benzoate in the sample was 100 µg/g.

Mandatory Visualizations

The following diagrams illustrate the logical flow of an inter-laboratory validation study and the analytical workflow for linalyl benzoate quantification.

Caption: Workflow for an Inter-laboratory Comparison Study.

Caption: Analytical Workflow for Linalyl Benzoate Quantification.

References

• 1. [Determination of 25 preservatives in cosmetics by gas chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. matheo.uliege.be [matheo.uliege.be]
• 4. Simultaneous Determination of 12 Preservatives in Pastries Using Gas Chromatography–Mass Spectrometry | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Linalyl Benzoate

For researchers, scientists, and drug development professionals, ensuring safe handling of all laboratory chemicals is paramount. This document provides immediate, essential safety protocols and logistical plans for the use of Linalyl benzoate (B1203000).

Linalyl benzoate is a combustible liquid that can cause skin and eye irritation.[1] Adherence to proper personal protective equipment (PPE) protocols and handling procedures is critical to minimize exposure and ensure a safe laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for Linalyl benzoate.

Property	Value	Source
Flash Point	> 93.3 °C (> 200.0 °F) Closed Cup	[2]
Boiling Point	213 °C	[1]
ACGIH TLV (TWA)	50 ppm (205 mg/m³)	[1]
Oral LD50 (rat)	> 5000 mg/kg	[3]
Dermal LD50 (rabbit)	> 5000 mg/kg	[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Linalyl benzoate to prevent skin and eye contact, and inhalation of vapors.[1][4]

• Hand Protection: Chemical-resistant gloves are essential.[1] Nitrile gloves are recommended over latex gloves for better chemical resistance.[5] Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with laboratory procedures.

• Eye and Face Protection: Safety glasses with side-shields or goggles are required to protect against splashes.[1][6]

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[1] In cases of significant handling, coveralls that provide head-to-toe protection may be appropriate.[7]

• Respiratory Protection: Work in a well-ventilated area.[1][4] If ventilation is inadequate or there is a risk of inhaling vapors, a NIOSH-approved respirator should be used.[1]

Operational Plan: Step-by-Step Handling Procedure

1. Pre-Handling Preparations:

• Ensure a Safety Data Sheet (SDS) for Linalyl benzoate is readily accessible.
• Verify that an eyewash station and safety shower are unobstructed and functional.
• Confirm the work area is well-ventilated, such as a chemical fume hood.[1]
• Assemble all necessary PPE and ensure it is in good condition.
• Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily available.[1]

2. Handling Linalyl benzoate:

• Don the appropriate PPE (gloves, goggles, lab coat).
• Carefully open the container, avoiding splashes or creating aerosols.
• Dispense the required amount of Linalyl benzoate, keeping the container opening away from your face.
• Keep containers tightly closed when not in use to prevent vapor release.[4]
• Avoid contact with skin and eyes.[4] In case of accidental contact, follow the first aid procedures outlined in the SDS.

3. Post-Handling Procedures:

• Securely close the Linalyl benzoate container.
• Decontaminate the work area.
• Properly remove and dispose of contaminated gloves and any other disposable PPE.
• Wash hands thoroughly with soap and water after handling.[6]

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical advice if irritation develops or persists.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[1]

• Inhalation: Move the affected person to fresh air. If symptoms develop, seek medical attention.[1]

• Spill: In case of a spill, eliminate all ignition sources.[1] Absorb the spill with an inert material and place it in a suitable, closed container for disposal.[6] Ensure adequate ventilation.

Disposal Plan

All waste materials containing Linalyl benzoate must be handled as hazardous waste.

• Unused Product: Dispose of surplus and non-recyclable solutions through a licensed disposal company.[6]

• Contaminated Materials: Contaminated packaging, absorbent materials, and disposable PPE should be placed in a sealed, labeled container and disposed of as hazardous waste in accordance with local, state, and federal regulations.[6] Do not allow the product to enter drains or waterways.[1][6]

Safe Handling Workflow

Caption: Workflow for the safe handling of Linalyl benzoate.

References

• 1. chemicalbull.com [chemicalbull.com]
• 2. vigon.com [vigon.com]
• 3. linalyl benzoate, 126-64-7 [thegoodscentscompany.com]
• 4. Linalyl Benzoate | Creamy Floral‑balsamic Ester [chemicalbull.com]
• 5. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]